Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: A Bioactive Oxylipin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a methylated derivative of an oxidized linoleic acid metabolite. While direct research on this specific methyl ester is limited, its biological significance can be largely inferred from its close structural and functional relationship to the well-studied class of electrophilic oxylipins, particularly 15-oxo-eicosatetraenoic acid (15-oxo-ETE). This document synthesizes the available information to present its likely chemical properties, biosynthesis, biological activities, and analytical considerations, providing a valuable resource for its study and potential therapeutic applications.

Introduction to a Novel Bioactive Lipid Mediator

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is the methyl ester of 15-oxo-9(Z),12(Z)-octadecadienoic acid, a ketone derivative of the polyunsaturated fatty acid linoleic acid. Such oxidized fatty acids, collectively known as oxylipins, are potent signaling molecules involved in a myriad of physiological and pathological processes, including inflammation, cell proliferation, and tissue homeostasis. The presence of an α,β-unsaturated ketone functional group confers electrophilic reactivity to this class of molecules, enabling them to modulate protein function through covalent modification of nucleophilic amino acid residues like cysteine. This reactivity is central to their biological effects.

Physicochemical Properties

The precise physicochemical properties of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate are not extensively documented. However, based on its structure and data from analogous compounds, the following properties can be predicted:

Property	Predicted Value/Information
Molecular Formula	C₁₉H₃₂O₃
Molecular Weight	308.46 g/mol
IUPAC Name	methyl 15-oxo-9Z,12Z-octadecadienoate
Solubility	Expected to be soluble in organic solvents like ethanol, DMSO, and DMF.
Structural Features	Contains a methyl ester, two cis double bonds at positions 9 and 12, and a ketone group at position 15.

Biosynthesis and Metabolism

The biosynthesis of 15-oxo-octadecadienoic acid, the precursor to its methyl ester, is believed to follow a pathway analogous to the formation of other oxylipins from polyunsaturated fatty acids.[1][2][3] The primary pathway likely involves two key enzymatic steps:

• Lipoxygenase-mediated oxidation: Linoleic acid is first oxidized by a lipoxygenase (LOX) enzyme, likely 15-lipoxygenase (15-LOX), to form 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HpODE).

• Dehydrogenase-mediated conversion: The hydroperoxy intermediate is then reduced to a hydroxyl derivative, 15-hydroxy-9(Z),12(Z)-octadecadienoate (15-HODE), which is subsequently oxidized by a dehydrogenase, such as 15-hydroxyprostaglandin dehydrogenase (15-PGDH), to the corresponding ketone, 15-oxo-9(Z),12(Z)-octadecadienoic acid.[4][5]

The methylation to form Methyl 15-oxo-9(Z),12(Z)-octadecadienoate could occur in vivo through the action of esterases or be performed synthetically for analytical or experimental purposes.

Metabolically, electrophilic oxylipins like 15-oxo-ETE are known to be conjugated with glutathione (GSH), a reaction that can be catalyzed by glutathione S-transferases (GSTs).[6] This conjugation serves as a detoxification pathway, reducing the signaling capacity of the electrophilic lipid.

Caption: Biosynthetic pathway of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Biological Role and Signaling Pathways

The biological activities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate are predicted to mirror those of other electrophilic oxylipins, such as 15-oxo-ETE. These molecules act as signaling mediators that can influence key cellular processes, primarily through covalent adduction to regulatory proteins.

Anti-inflammatory Effects via NF-κB Inhibition

A major signaling pathway regulated by electrophilic lipids is the NF-κB pathway, a central mediator of inflammation. 15-oxo-ETE has been shown to inhibit NF-κB signaling by directly targeting and inhibiting the IκB kinase β (IKKβ) subunit.[6][7] This inhibition prevents the phosphorylation and subsequent degradation of IκB, thereby sequestering NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes. It is highly probable that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate exerts similar anti-inflammatory effects through this mechanism.

Caption: Inhibition of the NF-κB signaling pathway.

Antioxidant Response via Nrf2 Activation

Electrophilic oxylipins are also known activators of the Nrf2-mediated antioxidant response.[6] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under basal conditions, Nrf2 is kept inactive in the cytoplasm through its association with Keap1. Electrophilic compounds can react with cysteine residues on Keap1, leading to a conformational change that releases Nrf2, allowing it to translocate to the nucleus and initiate the transcription of antioxidant response element (ARE)-containing genes.

Anti-proliferative Effects

Studies on 15-oxo-ETE have demonstrated its ability to inhibit the proliferation of endothelial cells, suggesting a potential anti-angiogenic role.[4][5] This anti-proliferative effect is a common feature of several oxo-eicosanoids.[8] Therefore, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate may also possess anti-proliferative properties relevant to cancer research and the study of angiogenesis.

PPARγ Agonism

Some oxylipins and their metabolites can act as ligands for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that regulate lipid metabolism and inflammation.[9] While the direct interaction of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate with PPARs has not been established, its precursor, 15-HODE, is known to be a PPARγ agonist, suggesting a potential role in PPAR-mediated signaling pathways.[10][11]

Analytical Methodologies

The analysis of oxylipins in biological samples presents a challenge due to their low concentrations and structural diversity.[12][13] Modern analytical techniques, particularly those based on mass spectrometry, are essential for their accurate quantification and identification.[14][15]

Sample Preparation and Extraction

A crucial step in oxylipin analysis is the efficient extraction from the biological matrix.[16] Solid-phase extraction (SPE) is a commonly employed technique for the cleanup and concentration of oxylipins from plasma, tissues, and cell culture media.

Experimental Protocol: Solid-Phase Extraction of Oxylipins

• Sample Acidification: Acidify the aqueous sample (e.g., plasma, cell culture supernatant) to a pH of approximately 3.0-3.5 with a dilute acid (e.g., 0.1 M HCl).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially washing with methanol and then with acidified water (pH 3.0-3.5).

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

• Elution: Elute the oxylipins from the cartridge with an organic solvent, such as methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS analysis.

Caption: Solid-Phase Extraction (SPE) workflow for oxylipin analysis.

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of oxylipins.[12][15] This technique offers high sensitivity and selectivity, allowing for the simultaneous measurement of a wide range of oxylipins in a single analytical run. The use of stable isotope-labeled internal standards is recommended for accurate quantification.[14]

Potential Applications in Research and Drug Development

The multifaceted biological activities of electrophilic oxylipins suggest several potential applications for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in research and drug development:

• Anti-inflammatory Therapeutics: Its ability to inhibit the NF-κB pathway makes it a candidate for the development of novel anti-inflammatory drugs.

• Cancer Research: Its anti-proliferative effects could be explored for their potential in cancer therapy and prevention.

• Neuroprotective Agents: The activation of the Nrf2 pathway is a promising strategy for the treatment of neurodegenerative diseases, suggesting a potential neuroprotective role for this compound.

• Metabolic Disease Research: Its potential interaction with PPARγ could be relevant to the study and treatment of metabolic disorders such as type 2 diabetes and atherosclerosis.

Conclusion

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate represents a potentially important bioactive lipid mediator. While further research is needed to fully elucidate its specific roles and mechanisms of action, the existing knowledge on related electrophilic oxylipins provides a strong foundation for future investigations. Its synthesis, biological evaluation, and analytical characterization will undoubtedly contribute to a deeper understanding of lipid signaling and may pave the way for new therapeutic strategies.

References

• Wendell, S. G., et al. (2015). 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways. Chemico-Biological Interactions, 234, 144-153. [Link]

• Mueller, M. J., & Munz, E. (2006). Oxylipin analysis methods. The Plant Journal, 45(4), 472-489. [Link]

• Tsikas, D. (2017). Methods of the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 18(3), 545. [Link]

• Wendell, S. G., et al. (2015). 15-Oxoeicosatetraenoic Acid Is a 15-hydroxyprostaglandin Dehydrogenase-Derived Electrophilic Mediator of Inflammatory Signaling Pathways. Chemico-Biological Interactions, 234, 144-153. [Link]

• Wei, C., et al. (2009). 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation. Molecular Pharmacology, 76(2), 344-353. [Link]

• Schebb, N. H., et al. (2022). Quantitative Analysis of Oxylipins. University of Wuppertal. [Link]

• Liakh, I., et al. (2020). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 25(18), 4241. [Link]

• Powell, W. S., & Rokach, J. (2015). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 340-355. [Link]

• Lee, S. H., et al. (2008). 11-Oxoeicosatetraenoic Acid Is a Cyclooxygenase-2/15-Hydroxyprostaglandin Dehydrogenase-Derived Antiproliferative Eicosanoid. Chemical Research in Toxicology, 21(12), 2335-2344. [Link]

• Yuan, Q., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Chromatography B, 967, 129-136. [Link]

• Powell, W. S., & Rokach, J. (2015). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 340-355. [Link]

• Wikipedia contributors. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Hamilton, J. A., et al. (1991). Metabolism of oxidized linoleic acid: characterization of 13-hydroxyoctadecadienoic acid dehydrogenase activity from rat colonic tissue. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1081(2), 174-180. [Link]

• Naruhn, S., et al. (2010). 15-hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor beta/delta agonist. Molecular Pharmacology, 77(2), 253-263. [Link]

• Wei, C., et al. (2009). 15-oxo-Eicosatetraenoic acid, a metabolite of macrophage 15-hydroxyprostaglandin dehydrogenase that inhibits endothelial cell proliferation. Molecular Pharmacology, 76(2), 344-353. [Link]

• Shappell, S. B., et al. (2001). 15S-Hydroxyeicosatetraenoic acid activates peroxisome proliferator-activated receptor gamma and inhibits proliferation in PC3 prostate carcinoma cells. Cancer Research, 61(2), 497-503. [Link]

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An In-depth Technical Guide to Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Synthesis, Characterization, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a keto-derivative of linoleic acid methyl ester, representing a class of oxidized lipids that are of significant interest in the fields of biochemistry, drug discovery, and materials science. As products of lipid peroxidation, these molecules can serve as biomarkers for oxidative stress and may possess unique biological activities.[1][2] This technical guide provides a comprehensive overview of the chemical properties of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, including its synthesis, analytical characterization, and predicted reactivity. Due to the limited availability of direct experimental data for this specific molecule, this guide leverages established principles of organic chemistry and lipid science to propose robust methodologies for its study.

Introduction: The Significance of Oxidized Linoleic Acid Metabolites

Linoleic acid, an essential omega-6 polyunsaturated fatty acid, is a primary component of cellular membranes and a precursor to various signaling molecules.[2] Its susceptibility to oxidation, both enzymatically and non-enzymatically, leads to a diverse array of oxidized linoleic acid metabolites (OXLAMs).[1] These OXLAMs, including keto-derivatives like Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, are implicated in a range of physiological and pathological processes. Understanding the chemical properties of individual OXLAMs is crucial for elucidating their biological roles and harnessing their potential as therapeutic agents or diagnostic markers.

Molecular Structure and Physicochemical Properties

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an 18-carbon fatty acid methyl ester characterized by a ketone group at the C-15 position and two cis double bonds at the C-9 and C-12 positions.

Structural Features

Caption: Structure of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Predicted Physicochemical Data

While experimental data is scarce, the following properties can be predicted based on its structure and comparison with similar fatty acid methyl esters.

Property	Predicted Value
Molecular Formula	C₁₉H₃₂O₃
Molecular Weight	308.46 g/mol
Boiling Point	Not available
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform, hexane); Insoluble in water.
Appearance	Likely a colorless to pale yellow oil at room temperature.

Proposed Synthesis Pathway

A plausible synthetic route to Methyl 15-oxo-9(Z),12(Z)-octadecadienoate would involve the selective oxidation of the corresponding secondary alcohol, Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate. This precursor can be synthesized from readily available starting materials.

Caption: Proposed synthetic workflow for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Step-by-Step Protocol for Oxidation of Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate

This protocol is a generalized procedure and may require optimization.

• Dissolution: Dissolve Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate (1 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Oxidizing Agent: To the stirred solution, add pyridinium chlorochromate (PCC) or Dess-Martin periodinane (1.1-1.5 equivalents) portion-wise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding a suitable reagent (e.g., sodium thiosulfate for Dess-Martin periodinane). Dilute the mixture with a non-polar solvent like diethyl ether and filter through a pad of celite to remove solid byproducts.

• Extraction: Wash the filtrate successively with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques is essential for the unambiguous identification and quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

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• 2. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: From Biosynthesis to Application

Abstract

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a specialized oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. While its direct isolation is infrequently reported, its structure points to a biosynthetic origin from linoleic acid via a 15-lipoxygenase (15-LOX) pathway. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the likely natural sources of its parent compound, 15-oxo-9(Z),12(Z)-octadecadienoic acid. We delve into the unique enzymatic machinery found in select marine organisms, particularly the Caribbean coral Plexaura homomalla, as a highly probable source. This document details the biosynthetic logic, step-by-step protocols for extraction and characterization, and a discussion of the potential biological activities that make this class of molecules compelling for further investigation.

Introduction: Understanding the Molecule

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a derivative of linoleic acid, an essential omega-6 fatty acid. Its structure is characterized by a ketone group at the 15th carbon position, indicating enzymatic oxygenation at this site. Such oxidized fatty acids, known as oxylipins, are crucial mediators in numerous biological processes, including inflammation and cell signaling.

It is critical to note that the methyl ester form of this molecule is most likely an artifact of analytical derivatization, a common step in preparing samples for Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The endogenous, biologically active molecule is the free carboxylic acid, 15-oxo-9(Z),12(Z)-octadecadienoic acid . This guide will focus on the natural sources of this parent compound.

While plant-based oxylipins are extensively studied, they typically arise from 9-LOX and 13-LOX pathways, leading to oxygenation at the C-9 or C-13 positions.[3][4][5] The presence of a ketone at C-15 points to a less common but significant 15-lipoxygenase pathway.

Principal Natural Source: The Coral-Based 15-Lipoxygenase Pathway

The most compelling evidence for a natural source of C-15 oxygenated fatty acids comes not from the plant kingdom, but from marine invertebrates. The Caribbean sea whip coral, Plexaura homomalla, is a remarkable and historically significant source of oxylipins. It is renowned for containing extraordinarily high concentrations—up to 2-3% of its dry weight—of prostaglandins, another class of oxylipins.[6]

Crucially, different varieties of P. homomalla possess unique enzymes that catalyze oxygenation at the C-15 position of fatty acid precursors.[6][7] While much of the research has focused on its metabolism of arachidonic acid to produce 15R-prostaglandins, the enzymatic machinery present strongly suggests a capability to process other polyunsaturated fatty acids, including linoleic acid.[6][8][9][10]

Biosynthetic Pathway

The formation of 15-oxo-9(Z),12(Z)-octadecadienoic acid in a source like P. homomalla would proceed through a multi-step enzymatic cascade. This pathway highlights the causality behind the formation of our target molecule.

• Release of Precursor: Linoleic acid, the substrate, is first released from membrane phospholipids by the action of phospholipase enzymes.

• 15-Lipoxygenation: A 15-lipoxygenase (15-LOX) enzyme catalyzes the stereospecific insertion of molecular oxygen at the C-15 position of linoleic acid. This forms an unstable hydroperoxide intermediate, 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HPODE).

• Reduction to Hydroxy Acid: The unstable 15-HPODE is rapidly reduced by cellular peroxidases to the more stable hydroxy derivative, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE).

• Oxidation to Keto Acid: The final step involves the oxidation of the hydroxyl group at C-15 to a ketone by a specific 15-hydroxyprostaglandin dehydrogenase (15-PGDH) or a similar alcohol dehydrogenase.[11][12] This yields the target molecule, 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Caption: Proposed biosynthetic pathway for 15-oxo-octadecadienoic acid.

Methodology: Extraction, Purification, and Characterization

The protocols described here are based on established methods for oxylipin analysis from biological matrices and are adaptable for marine invertebrate tissues.[13][14][15] The workflow is designed as a self-validating system, incorporating an internal standard to ensure quantitative accuracy.

Extraction Workflow

Caption: General workflow for the extraction and analysis of oxylipins.

Detailed Experimental Protocol

Materials:

• Coral tissue (Plexaura homomalla or other source)

• Liquid Nitrogen

• Internal Standard (e.g., d4-PGE2 or a C17:0 fatty acid)

• Solvents: HPLC-grade Methanol, Chloroform, Ethyl Acetate, Hexane

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18, 500 mg)

• Derivatization Agent: 2M Methanolic HCl or Trimethylsilyldiazomethane

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation: Immediately flash-freeze ~1g of coral tissue in liquid nitrogen. Grind to a fine powder using a mortar and pestle. Transfer the frozen powder to a glass tube containing a known amount of internal standard.

  • Rationale: Flash-freezing halts enzymatic activity, preventing degradation of the target analytes. The internal standard is added early to account for losses throughout the entire procedure.

• Lipid Extraction: Add 10 mL of ice-cold 2:1 (v/v) Methanol:Chloroform. Vortex vigorously for 2 minutes. Add 2.5 mL of chloroform and 2.5 mL of water, vortex again, and centrifuge at 2,000 x g for 10 minutes to induce phase separation. Carefully collect the upper aqueous/methanol phase, which contains the more polar oxylipins.

  • Rationale: This modified Bligh-Dyer extraction separates lipids based on polarity. While non-polar lipids like triglycerides partition into the chloroform layer, the more polar oxylipins partition into the upper methanol/water layer.

• Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water. Load the collected supernatant onto the cartridge. Wash the cartridge with 10 mL of water to remove salts and highly polar impurities. Elute the oxylipins with 5 mL of ethyl acetate.

  • Rationale: SPE provides a crucial cleanup and concentration step. The C18 stationary phase retains the hydrophobic carbon backbone of the fatty acids, while the polar wash removes interferences. Ethyl acetate is a solvent of intermediate polarity, ideal for eluting oxylipins.

• Derivatization to Methyl Esters: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen. To the dried residue, add 200 µL of 2M methanolic HCl. Seal the vial and heat at 60°C for 30 minutes.[2] Cool, and evaporate the solvent again under nitrogen. Reconstitute in 100 µL of hexane for GC-MS analysis.

  • Rationale: The carboxylic acid group of the oxylipin is non-volatile. Methylation converts it to a volatile methyl ester, which is required for GC analysis. This step is why the compound is often identified as "Methyl 15-oxo...".[1]

• GC-MS Analysis: Inject 1 µL of the final sample into the GC-MS system. Use a suitable capillary column (e.g., DB-5ms) and a temperature gradient to separate the components. The mass spectrometer will fragment the eluting compounds, providing a characteristic fingerprint for identification.

Analytical Characterization

Identification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is confirmed by its retention time and mass spectrum.

Parameter	Typical Value / Observation	Rationale
GC Retention Time	Varies based on column and temperature program.	Longer than the parent linoleic acid methyl ester due to the polar keto group.
Molecular Ion (M+)	m/z 308 (for the methyl ester)	Represents the mass of the intact molecule. May be of low intensity in Electron Impact (EI) ionization.
Key MS Fragments	Fragments indicating loss of the methoxy group (-OCH3, m/z 277) and characteristic cleavage alpha to the keto group.	Fragmentation patterns are like a fingerprint, allowing for structural elucidation and confirmation.

Biological Activity and Drug Development Potential

While research specifically on 15-oxo-9(Z),12(Z)-octadecadienoic acid is limited, the broader class of 15-oxo fatty acids exhibits significant biological activities, making them interesting candidates for drug development.

• Anti-Inflammatory and Pro-Resolving Effects: Many oxylipins are key players in the inflammation cascade. The enzyme 15-PGDH, which catalyzes the formation of 15-keto compounds, often converts pro-inflammatory mediators into species that help resolve inflammation.[11][12] For example, 15-oxo-ETE, the analog derived from arachidonic acid, is an electrophilic species that can modulate inflammatory signaling pathways like NF-κB.[12][16]

• Anti-Proliferative Activity: Keto-fatty acids have been shown to inhibit the proliferation of various cell types, including endothelial cells.[16] This suggests potential applications in diseases characterized by excessive cell growth.

• PPAR Agonism: Other related keto-octadecadienoic acids, such as 13-oxo-OTA found in tomatoes and citrus, have been identified as activators of Peroxisome Proliferator-Activated Receptors (PPARs).[17] PPARs are critical regulators of lipid metabolism and glucose homeostasis, and are targets for drugs treating type 2 diabetes and dyslipidemia.

These activities suggest that 15-oxo-9(Z),12(Z)-octadecadienoic acid warrants further investigation as a potential therapeutic agent, particularly in the areas of inflammatory diseases and metabolic disorders.

Conclusion and Future Outlook

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, or more accurately its parent free acid, represents a fascinating yet understudied oxylipin. While direct natural sources are not extensively documented, strong biochemical evidence points to organisms with 15-lipoxygenase activity, such as the coral Plexaura homomalla, as a probable origin. The methodologies for its extraction, purification, and characterization are well-established within the field of lipidomics. The known biological activities of structurally similar keto fatty acids highlight its potential as a bioactive signaling molecule and a lead compound for drug discovery. Future research should focus on screening marine organisms for this specific compound, elucidating the precise substrate specificity of their lipoxygenases, and performing detailed biological assays to uncover its therapeutic potential.

References

• Fauconnier, A., et al. (2003). Lipid and oxylipin profiles during aging and sprout development in potato tubers (Solanum tuberosum L.). Plant Physiology and Biochemistry, 41(6-7), 627-635. Available at: [Link]

• Bajtner, J., et al. (2005). Oxylipin profile and antioxidant status of potato tubers during extended storage at room temperature. Journal of Agricultural and Food Chemistry, 53(21), 8240-8246. Available at: [Link]

• Valmsen, K., et al. (2001). The origin of 15R-prostaglandins in the Caribbean coral Plexaura homomalla: Molecular cloning and expression of a novel cyclooxygenase. Proceedings of the National Academy of Sciences, 98(13), 7122-7127. Available at: [Link]

• Gorina, S., et al. (2022). Gene Expression Analysis of Potato (Solanum tuberosum L.) Lipoxygenase Cascade and Oxylipin Signature under Abiotic Stress. Plants (Basel), 11(5), 683. Available at: [Link]

• Gorina, S., et al. (2022). Gene Expression Analysis of Potato (Solanum tuberosum L.) Lipoxygenase Cascade and Oxylipin Signature under Abiotic Stress. PubMed. Available at: [Link]

• Hwang, H. J., et al. (2023). Biocatalytic Synthesis of Protectin Dx 10-epimer by Combined Reaction of 8R- and 15S. DBpia. Available at: [Link]

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An In-depth Technical Guide on Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: A Bioactive Lipid Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an intriguing lipid metabolite belonging to the family of oxidized linoleic acid derivatives. While direct research on this specific methyl ester is emerging, its structural similarity to other well-characterized oxylipins, such as 15-oxoeicosatetraenoic acid (15-oxo-ETE), suggests a significant potential role in cellular signaling and pathophysiology. This guide provides a comprehensive overview of its likely biosynthesis, anticipated biological activities, and the analytical methodologies required for its study. Drawing parallels from closely related compounds, we explore its potential as a modulator of inflammatory pathways and a target for therapeutic intervention. This document serves as a foundational resource for researchers venturing into the study of this and other related electrophilic lipid mediators.

Introduction: The Emerging Landscape of Oxylipins

Oxylipins are a diverse class of signaling molecules derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids (PUFAs). These bioactive lipids are pivotal in regulating a myriad of physiological and pathological processes, including inflammation, immunity, and tissue homeostasis. While prostaglandins and leukotrienes are well-known members of this family, there is a growing interest in other, less-explored derivatives, such as the octadecanoids, which are derived from the C18 fatty acid, linoleic acid. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate falls into this category, representing a potentially crucial signaling molecule with electrophilic properties that could dictate its biological function.

Biosynthesis and Metabolism: A Proposed Pathway

The biosynthesis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate likely originates from linoleic acid, a common dietary PUFA. The proposed pathway, by analogy to the metabolism of arachidonic acid to 15-oxo-ETE, involves a series of enzymatic steps.[1][2][3]

• Lipoxygenase (LOX)-mediated oxidation: The initial step is likely the oxidation of linoleic acid by a lipoxygenase, such as 15-lipoxygenase (15-LOX), to form 15-hydroperoxy-9(Z),12(Z)-octadecadienoic acid (15-HpODE).

• Reduction to a hydroxyl derivative: The hydroperoxy intermediate is then reduced to its corresponding hydroxyl derivative, 15-hydroxy-9(Z),12(Z)-octadecadienoic acid (15-HODE), by cellular peroxidases.

• Dehydrogenation to the oxo-derivative: The crucial step involves the oxidation of the hydroxyl group of 15-HODE by a dehydrogenase, such as 15-hydroxyprostaglandin dehydrogenase (15-PGDH), to yield 15-oxo-9(Z),12(Z)-octadecadienoic acid.[4]

• Esterification: Finally, the carboxylic acid is esterified to its methyl ester form, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. This esterification could occur through various cellular mechanisms.

It is important to note that oxo-ETEs can also be formed directly from hydroperoxyeicosatetraenoic acids (HpETEs) through the action of cytochrome P450 enzymes.[5] A similar pathway may exist for the formation of 15-oxo-octadecadienoic acid.

Caption: Proposed biosynthetic pathway of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Anticipated Biological Activities and Mechanism of Action

The biological activities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate are predicted to be similar to those of 15-oxo-ETE, which is known to be an electrophilic species that can modulate inflammatory signaling pathways.[4][6]

Anti-inflammatory Properties

15-oxo-ETE has been shown to exert anti-inflammatory effects by inhibiting the pro-inflammatory NF-κB signaling pathway.[4][6] This inhibition is mediated through the direct alkylation of critical cysteine residues on IKKβ, a key kinase in the NF-κB cascade. Similarly, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, due to its α,β-unsaturated ketone structure, is expected to be an electrophile capable of Michael addition reactions with nucleophilic amino acid residues like cysteine. This could lead to a reduction in the expression of pro-inflammatory cytokines such as TNFα, IL-6, and IL-1β.[6]

Activation of Nrf2-mediated Antioxidant Response

Electrophilic lipids are known to activate the Nrf2 antioxidant response element (ARE) pathway, a critical cellular defense mechanism against oxidative stress. 15-oxo-ETE has been demonstrated to induce the expression of Nrf2-regulated genes, such as heme oxygenase-1 (HO-1).[6] It is plausible that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate also activates this protective pathway.

Regulation of Cell Proliferation

15-oxo-ETE has been found to inhibit the proliferation of human vascular endothelial cells, suggesting a potential anti-angiogenic role.[1][3] This effect could be relevant in conditions characterized by excessive angiogenesis, such as cancer and chronic inflammation. The impact of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate on cell proliferation warrants investigation.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

Other oxo-derivatives of fatty acids, such as 9-oxo-octadecadienoic acid, have been identified as agonists for PPARs, particularly PPARα.[7] PPARs are nuclear receptors that play crucial roles in lipid metabolism and inflammation. It is conceivable that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate could also interact with and modulate the activity of PPARs.

Caption: Potential signaling pathways modulated by Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Analytical Methodologies

The accurate detection and quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in biological matrices are crucial for understanding its physiological and pathological roles. A targeted lipidomics approach using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice.[1]

Sample Preparation

• Lipid Extraction: Lipids are typically extracted from biological samples (e.g., plasma, cells, tissues) using a modified Bligh-Dyer or Folch method with a mixture of chloroform, methanol, and water.

• Solid-Phase Extraction (SPE): The lipid extract is often further purified and fractionated using SPE to enrich for the oxylipin fraction and remove interfering substances. C18 or aminopropyl SPE cartridges are commonly used.

• Derivatization (Optional): For improved chromatographic separation and mass spectrometric detection, derivatization of the carboxyl group can be performed, although this is less common for methyl esters.

Liquid Chromatography (LC)

Reverse-phase liquid chromatography (RPLC) is typically employed for the separation of oxylipins. A C18 column with a gradient elution of water and acetonitrile or methanol, often with a small amount of formic acid or acetic acid to improve peak shape, is a common setup.

Mass Spectrometry (MS)

Tandem mass spectrometry (MS/MS) operating in multiple reaction monitoring (MRM) mode provides the highest selectivity and sensitivity for quantification. The instrument is typically an electrospray ionization (ESI) source coupled to a triple quadrupole or a high-resolution mass spectrometer.

Table 1: Proposed LC-MS/MS Parameters for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Parameter	Proposed Value
Ionization Mode	Negative ESI
Precursor Ion (m/z)	[M-H]⁻
Product Ions (m/z)	To be determined empirically
Collision Energy	To be optimized
LC Column	C18, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.2-0.4 mL/min
Gradient	Optimized for separation from isomers

Experimental Protocols

Protocol for In Vitro Generation of 15-oxo-octadecadienoic acid

This protocol is adapted from methods used for the generation of 15-oxo-ETE.[1][3]

• Cell Culture: Culture a suitable cell line known to express 15-LOX, such as human monocytes or specific macrophage cell lines.

• Cell Stimulation: Treat the cells with a calcium ionophore (e.g., A-23187) to stimulate the release of endogenous linoleic acid or supplement the media with exogenous linoleic acid.

• Incubation: Incubate the cells for a specified period (e.g., 30-60 minutes) at 37°C.

• Extraction and Analysis: Stop the reaction, extract the lipids from the cell supernatant and cell pellet, and analyze by LC-MS/MS for the presence of 15-oxo-9(Z),12(Z)-octadecadienoic acid.

Protocol for Assessing Anti-inflammatory Activity

This protocol is based on the methods used to evaluate the anti-inflammatory effects of 15-oxo-ETE.[6]

• Cell Culture: Use a monocytic cell line, such as THP-1 cells, differentiated into macrophages.

• Pre-treatment: Treat the cells with varying concentrations of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate for a defined period (e.g., 1-2 hours).

• Inflammatory Challenge: Stimulate the cells with a pro-inflammatory agent, such as lipopolysaccharide (LPS).

• Endpoint Analysis: After a suitable incubation period (e.g., 6-24 hours), assess the inflammatory response by:

  • Cytokine Measurement: Quantify the levels of TNFα, IL-6, and IL-1β in the cell culture supernatant using ELISA or qRT-PCR for gene expression.

  • NF-κB Activation: Measure the phosphorylation of NF-κB pathway proteins (e.g., p65, IκBα) by Western blotting or assess NF-κB DNA binding activity using an electrophoretic mobility shift assay (EMSA) or a reporter gene assay.

Conclusion and Future Directions

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate represents a promising yet understudied lipid metabolite. Based on the extensive research on its structural analog, 15-oxo-ETE, it is hypothesized to be a potent electrophilic signaling molecule with significant anti-inflammatory and cytoprotective properties. Future research should focus on:

• Definitive Biosynthesis: Elucidating the specific enzymes and pathways responsible for its formation in various cell types and tissues.

• Receptor Identification: Determining if it acts through specific cell surface or nuclear receptors.

• In Vivo Relevance: Investigating its presence and function in animal models of inflammatory diseases and cancer.

• Therapeutic Potential: Exploring its potential as a lead compound for the development of novel anti-inflammatory and cytoprotective drugs.

The methodologies and insights provided in this guide offer a solid foundation for researchers to unravel the biological significance of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and other related octadecanoids.

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A Technical Guide to Investigating the Biological Activity of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Abstract

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an oxidized derivative of linoleic acid, belonging to a class of signaling molecules known as oxylipins.[1] While direct research on this specific methyl ester is limited, the broader family of keto-octadecadienoic acids (KODEs or oxo-ODEs) and related oxylipins has garnered significant attention for their diverse biological activities, including potent anti-inflammatory and cell regulatory effects.[2][3] Structurally similar compounds are known to be endogenous ligands for the peroxisome proliferator-activated receptor-gamma (PPARγ), a key nuclear receptor that governs lipid metabolism, inflammation, and cellular differentiation.[2][4][5] This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential biological activities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. We synthesize established methodologies with mechanistic rationale to propose a tiered experimental approach, from initial cytotoxicity screening to the elucidation of specific molecular targets and signaling pathways. This document serves as a roadmap for characterizing the compound's therapeutic potential, grounded in the principles of scientific integrity and validated protocols.

Introduction: Chemical Context and Biological Hypothesis

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an 18-carbon polyunsaturated fatty acid (PUFA) methyl ester. It is structurally derived from linoleic acid, an essential omega-6 fatty acid, through oxidative metabolism. The defining feature of this molecule is the ketone (oxo) group at the 15th carbon position, which suggests its formation via enzymatic pathways involving lipoxygenases (LOX) and subsequent dehydrogenation.[6][7]

Oxylipins, the family to which this compound belongs, are critical signaling molecules in both plants and animals, mediating processes such as inflammation, immune response, and tissue homeostasis.[1][8][9] The presence of an α,β-unsaturated ketone moiety, as seen in related oxo-fatty acids, is of particular interest. This chemical feature can facilitate covalent interactions with nucleophilic residues (like cysteine) on target proteins, potentially leading to potent and prolonged biological activity.[4][5]

Core Hypothesis: Based on its structural analogy to known oxidized fatty acids like 13-oxo-ODE and 15-oxo-ETE, it is hypothesized that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate functions as a signaling molecule with significant biological activity.[2][6] The primary hypothesized mechanism of action is the activation of the nuclear receptor PPARγ, a well-established target for anti-inflammatory and insulin-sensitizing drugs.[4][5][10] Activation of PPARγ leads to the transcriptional regulation of genes involved in inflammation and metabolism, suggesting potential therapeutic applications in metabolic disorders and inflammatory diseases.[3][11]

Hypothesized Mechanism of Action: PPARγ Activation

Peroxisome proliferator-activated receptors (PPARs) are ligand-activated transcription factors that play central roles in regulating lipid and glucose metabolism.[12] PPARγ, in particular, is highly expressed in adipose tissue and macrophages. Its activation is a key mechanism for the therapeutic effects of the thiazolidinedione class of anti-diabetic drugs. Natural and endogenous ligands for PPARγ include various oxidized fatty acids.[5][10]

The proposed signaling pathway for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate involves its entry into the cell, binding to the ligand-binding domain (LBD) of PPARγ in the nucleus, and inducing a conformational change that promotes the recruitment of co-activator proteins. This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, modulating their transcription. Key outcomes include the suppression of pro-inflammatory cytokine production (e.g., TNF-α, IL-6) and the promotion of genes involved in fatty acid uptake and storage.[13]

Caption: Hypothesized PPARγ signaling pathway activated by Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Experimental Framework for Characterization

A tiered approach is recommended to systematically evaluate the biological potential of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. This framework begins with fundamental safety and viability assessments, followed by functional assays to test the core anti-inflammatory hypothesis, and concludes with mechanistic studies to identify the molecular target.

Tier 1: Foundational In Vitro Screening

The initial step is to determine the compound's effect on cell viability and establish a non-toxic concentration range for subsequent functional assays. This is a critical, self-validating step; without knowing the cytotoxic profile, any observed effects in functional assays could be misinterpreted artifacts of cell death.

Experimental Protocol: Cell Viability Assessment (MTT Assay)

• Cell Seeding: Plate relevant cells (e.g., RAW 264.7 murine macrophages or THP-1 human monocytes) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in a suitable solvent (e.g., DMSO or ethanol). Create a serial dilution series ranging from low nanomolar to high micromolar concentrations (e.g., 1 nM to 100 µM).

• Treatment: Replace the cell culture medium with fresh medium containing the various concentrations of the test compound. Include a vehicle control (solvent only) and a positive control for cytotoxicity (e.g., Triton X-100).

• Incubation: Incubate the plate for 24 to 48 hours in a standard cell culture incubator (37°C, 5% CO₂).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the data to determine the concentration at which 50% of cell viability is lost (IC₅₀).

Parameter	Description	Example Value
Cell Line	Murine Macrophage	RAW 264.7
Seeding Density	Cells per well	1 x 10⁴
Treatment Duration	Hours	24 h
Concentration Range	Molarity	10⁻⁹ M to 10⁻⁴ M
IC₅₀ Value	Concentration for 50% inhibition	> 100 µM (hypothetical)
Caption: Example data summary table for a cytotoxicity assay.

Tier 2: Functional Assessment of Anti-inflammatory Activity

Once a non-toxic concentration range is established, the next step is to test the primary hypothesis: does the compound possess anti-inflammatory properties? A widely accepted model for this is the use of lipopolysaccharide (LPS)-stimulated macrophages, which mimic an acute inflammatory response.

Experimental Protocol: Measurement of Inflammatory Cytokines in LPS-Stimulated Macrophages

• Cell Seeding and Differentiation: Seed RAW 264.7 macrophages (or PMA-differentiated THP-1 cells) in a 24-well plate at a density of 5 x 10⁵ cells/well and allow to adhere.

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (determined in Tier 1) for 1-2 hours. Include a vehicle control and a positive control (e.g., a known PPARγ agonist like Rosiglitazone).

• Inflammatory Challenge: Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours to induce an inflammatory response. Include an unstimulated control group.

• Supernatant Collection: After incubation, collect the cell culture supernatant from each well.

• Cytokine Quantification: Measure the concentration of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Analysis: Compare the cytokine levels in the compound-treated groups to the LPS-only group. A significant reduction in cytokine production indicates anti-inflammatory activity.

Caption: Experimental workflow for assessing anti-inflammatory activity.

Tier 3: Mechanistic Elucidation

If the compound demonstrates robust anti-inflammatory effects, the final tier of investigation focuses on confirming its mechanism of action. Given the core hypothesis, a PPARγ reporter assay is the most direct method to determine if the compound activates this nuclear receptor.

Experimental Protocol: PPARγ Reporter Gene Assay

• Cell Transfection: Use a cell line (e.g., HEK293T or HepG2) that is easily transfectable. Co-transfect the cells with two plasmids:

  • An expression vector for human PPARγ.

  • A reporter plasmid containing a luciferase gene under the control of a PPRE promoter.

  • A control plasmid (e.g., expressing β-galactosidase) to normalize for transfection efficiency.

• Cell Seeding: After transfection, seed the cells into a 96-well white, clear-bottom plate.

• Treatment: Treat the transfected cells with various concentrations of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a vehicle control, and a positive control (e.g., Rosiglitazone). Incubate for 18-24 hours.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer according to the assay kit's protocol.

• Normalization: Measure the activity of the control reporter (β-galactosidase) to normalize the luciferase readings.

• Analysis: Calculate the fold-change in luciferase activity relative to the vehicle control. A dose-dependent increase in luciferase activity confirms that the compound activates PPARγ, leading to the transcription of the reporter gene.

Data Interpretation and Future Directions

Successful execution of this experimental framework will yield a comprehensive profile of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

• Positive Outcome: If the compound is non-toxic at effective concentrations, significantly reduces inflammatory cytokine production, and demonstrates dose-dependent activation of PPARγ, it would be considered a strong candidate for further development. Future work would involve lead optimization, pharmacokinetic studies, and validation in pre-clinical animal models of inflammatory or metabolic diseases.

• Negative or Ambiguous Outcome: If the compound shows cytotoxicity that overlaps with its functional activity, it may have a limited therapeutic window. If it shows anti-inflammatory effects but does not activate PPARγ, alternative mechanism-of-action studies would be required, such as investigating its effects on other signaling pathways like NF-κB or other oxylipin receptors.[14]

The systematic approach outlined in this guide ensures that the biological potential of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is evaluated with scientific rigor, providing a solid foundation for any subsequent drug discovery and development efforts.

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Role of keto-fatty acids in cellular signaling

An In-depth Technical Guide to the Role of Keto-Fatty Acids in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

Keto-fatty acids (KFAs), a class of oxidized fatty acids characterized by a ketone group, are emerging as critical mediators in a wide array of cellular signaling pathways. Traditionally viewed as metabolic intermediates, it is now evident that these molecules possess potent signaling capabilities, influencing processes ranging from inflammation and metabolic regulation to cellular stress responses. This guide provides a comprehensive overview of the current understanding of KFA signaling, intended for researchers, scientists, and drug development professionals. We will explore the endogenous formation of KFAs, their diverse mechanisms of action, including receptor-mediated and covalent modification pathways, and their physiological and pathophysiological implications. Furthermore, this document details established experimental protocols for the investigation of KFA signaling, providing a practical framework for researchers in the field.

PART 1: The Biology and Chemistry of Keto-Fatty Acids

Introduction to Keto-Fatty Acids as Signaling Molecules

Fatty acids and their derivatives are no longer considered solely as building blocks for membranes and sources of energy; they are now recognized as dynamic signaling molecules.[1][2] Within this diverse class, keto-fatty acids (KFAs) represent a significant group of signaling mediators. These molecules are fatty acids that have been oxidized to contain a ketone functional group. This chemical modification dramatically alters their biological activity, transforming them from simple metabolic substrates into potent signaling effectors.[3][4]

KFAs are part of a larger family of oxidized fatty acids, which also includes hydroxy-fatty acids and epoxy-fatty acids.[5] The presence of the ketone group, particularly in an α,β-unsaturated context, confers electrophilic properties to some KFAs, allowing them to react with nucleophilic residues on proteins and thereby modulate their function.[6][7][8] This covalent modification is a key mechanism through which these lipids exert their signaling effects.

Endogenous Formation of Keto-Fatty Acids

The generation of KFAs in vivo can occur through both enzymatic and non-enzymatic pathways, often initiated by oxidative stress and inflammation.[8][9]

• Enzymatic Pathways: The primary enzymatic routes to KFA formation involve the action of cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP450) enzymes.[9] These enzymes introduce oxygen into polyunsaturated fatty acids (PUFAs) like arachidonic acid, eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA), forming hydroxy-fatty acid precursors. Subsequent oxidation of the hydroxyl group to a ketone by dehydrogenases yields the corresponding KFA.[6]

• Non-Enzymatic Pathways: Free radical-mediated peroxidation of PUFAs is a major non-enzymatic route to KFA formation.[9] This process is initiated by reactive oxygen species (ROS) and results in a complex mixture of oxidized lipid products, including various KFAs.

The formation of these signaling molecules is tightly regulated and often localized to specific cellular compartments or tissues, allowing for precise control of their signaling activities.

PART 2: Mechanisms of Keto-Fatty Acid Signaling

KFAs employ a variety of mechanisms to transduce signals within and between cells. These can be broadly categorized into receptor-mediated signaling and covalent adduction to target proteins.

Receptor-Mediated Signaling

Several G-protein coupled receptors (GPCRs) have been identified as receptors for fatty acids and their derivatives. While the study of direct KFA-GPCR interactions is an active area of research, related oxidized fatty acids and ketone bodies are known to activate specific GPCRs, suggesting potential overlap. For instance, short-chain fatty acids and the ketone body β-hydroxybutyrate can activate GPR41 and GPR43.[10][11] The ketone body β-hydroxybutyrate is also a ligand for the nicotinic acid receptor, GPR109A (also known as HCA2), which mediates anti-lipolytic and anti-inflammatory effects.[12]

Covalent Modification of Target Proteins by Electrophilic KFAs

A key signaling mechanism for a subset of KFAs is their ability to act as electrophiles. KFAs containing an α,β-unsaturated ketone moiety are reactive towards nucleophilic amino acid residues in proteins, such as cysteine and histidine.[8][13] This covalent modification, known as Michael addition, can alter the structure and function of the target protein, thereby modulating its activity.[6][7]

This mode of action is particularly important in the regulation of inflammatory and antioxidant signaling pathways. Key protein targets include:

• Keap1: Covalent modification of Keap1 by electrophilic lipids leads to the activation of the transcription factor Nrf2 and the subsequent expression of antioxidant and cytoprotective genes.[8]

• NF-κB: Electrophilic KFAs can directly inhibit the pro-inflammatory transcription factor NF-κB by modifying key cysteine residues in its signaling pathway, leading to a suppression of inflammatory gene expression.[8]

• PPARγ: Peroxisome proliferator-activated receptor γ (PPARγ) is a nuclear receptor that can be covalently modified and activated by certain electrophilic fatty acids, leading to the regulation of genes involved in lipid metabolism and inflammation.[8][14][[“]]

The reversibility of these covalent modifications is an important aspect of their signaling function, allowing for dynamic regulation of cellular processes.[8]

Keto-Fatty Acids vs. Ketone Bodies: Distinct Signaling Roles

It is crucial to distinguish between keto-fatty acids and ketone bodies (β-hydroxybutyrate, acetoacetate, and acetone). While both are products of fatty acid metabolism and possess signaling capabilities, their structures, formation pathways, and primary signaling mechanisms differ significantly.

Ketone bodies are small, water-soluble molecules produced primarily in the liver during periods of low carbohydrate availability.[16][17][18][19][20] Their signaling functions are largely mediated by receptor activation (e.g., GPR109A) and epigenetic modifications (e.g., histone acetylation and β-hydroxybutyrylation).[16][18][21][22][23]

In contrast, KFAs are a more diverse group of molecules that often act as electrophiles to covalently modify target proteins.[6][7][8] While some KFAs may interact with receptors, their role as covalent modifiers represents a distinct and critical signaling paradigm.

The interplay between these two classes of molecules is an area of growing interest. For example, conditions that promote ketogenesis, such as a ketogenic diet, also lead to increased fatty acid oxidation, which may enhance the production of KFAs.[14][24][25][26][27]

PART 3: Key Signaling Pathways and Physiological Implications

Regulation of Inflammation

KFAs are potent modulators of inflammatory responses. By targeting key signaling nodes like NF-κB and PPARγ, they can exert both pro- and anti-inflammatory effects depending on the specific KFA, its concentration, and the cellular context. Electrophilic KFAs, in particular, are generally associated with anti-inflammatory actions through the inhibition of NF-κB signaling and the activation of Nrf2 and PPARγ.[8]

Metabolic Regulation

Through the activation of PPARs and other metabolic sensors, KFAs play a role in regulating lipid and glucose metabolism.[14][[“]][25] PPARα activation, for instance, promotes fatty acid oxidation and ketogenesis.[26] This positions KFAs as important feedback regulators of their own production and of broader metabolic homeostasis.

Cellular Stress Responses

The activation of the Nrf2 pathway by electrophilic KFAs is a critical mechanism for cellular protection against oxidative stress.[8] By inducing the expression of a battery of antioxidant and detoxification enzymes, these molecules help to maintain cellular redox balance and mitigate damage from reactive oxygen species.

Visualization of KFA Signaling Pathways

The following diagrams illustrate the central signaling pathways modulated by keto-fatty acids.

Caption: Overview of KFA formation and major signaling pathways.

PART 4: Experimental Workflows and Protocols

The study of KFA signaling requires a multi-faceted approach, combining analytical chemistry, cell biology, and molecular biology techniques.

Quantification of Keto-Fatty Acids

Accurate quantification of KFAs in biological samples is essential for understanding their physiological roles. Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for this purpose.

Table 1: Representative Keto-Fatty Acids and their Precursors

Keto-Fatty Acid (KFA)	Precursor Fatty Acid
15-keto-Prostaglandin E2	Arachidonic Acid
12-oxo-eicosatetraenoic acid (12-oxo-ETE)	Arachidonic Acid
9-oxo-octadecadienoic acid (9-oxo-ODE)	Linoleic Acid
13-oxo-octadecadienoic acid (13-oxo-ODE)	Linoleic Acid

Detailed Experimental Protocol: Analysis of KFA-Protein Adducts by Mass Spectrometry

This protocol outlines a general workflow for identifying protein targets of electrophilic KFAs.

Objective: To identify proteins that are covalently modified by a specific electrophilic KFA in a cellular context.

Materials:

• Cell culture reagents

• Electrophilic KFA of interest (e.g., 15-deoxy-Δ12,14-prostaglandin J2)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Trypsin (mass spectrometry grade)

• C18 solid-phase extraction (SPE) cartridges

• High-performance liquid chromatography (HPLC) system

• High-resolution mass spectrometer (e.g., Orbitrap)

• Protein identification software (e.g., MaxQuant, Proteome Discoverer)

Procedure:

• Cell Treatment: Culture cells to the desired confluency and treat with the electrophilic KFA or vehicle control for the desired time.

• Cell Lysis and Protein Extraction: Harvest cells, wash with cold PBS, and lyse in lysis buffer. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay.

• Reduction and Alkylation: Reduce disulfide bonds by incubating the protein lysate with DTT. Alkylate free cysteine residues by incubating with IAM in the dark.

• Proteolytic Digestion: Digest the proteins into peptides by adding trypsin and incubating overnight at 37°C.

• Peptide Cleanup: Acidify the peptide solution and desalt using C18 SPE cartridges. Elute the peptides and dry them down.

• LC-MS/MS Analysis: Reconstitute the peptides in a suitable solvent and inject them into the LC-MS/MS system. Separate the peptides by reverse-phase HPLC and analyze by mass spectrometry.

• Data Analysis: Search the acquired MS/MS data against a protein database to identify peptides and proteins. Specifically, search for the mass shift corresponding to the adduction of the KFA to nucleophilic amino acid residues (e.g., cysteine, histidine).

Experimental Workflow Diagram

Caption: Workflow for identifying protein targets of electrophilic KFAs.

PART 5: Future Directions and Therapeutic Potential

The field of KFA signaling is rapidly evolving, with many exciting avenues for future research. A deeper understanding of the specific KFAs involved in different physiological and pathological processes, their protein targets, and their receptor-mediated signaling pathways will be crucial.

The therapeutic potential of modulating KFA signaling is significant. Given their anti-inflammatory and cytoprotective properties, synthetic KFA mimetics or drugs that target KFA signaling pathways could be developed for the treatment of a wide range of diseases, including chronic inflammatory disorders, metabolic diseases, and neurodegenerative conditions. The endogenous nature of these signaling molecules suggests that such therapeutic strategies may have a favorable safety profile.[8]

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The Unseen Architects: A Technical Guide to the Discovery and Analysis of Novel Oxidized Fatty Acids

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the discovery, identification, and quantification of novel oxidized fatty acids in biological systems. Moving beyond a mere recitation of protocols, this document delves into the causal logic behind experimental choices, ensuring a self-validating system of discovery grounded in authoritative scientific principles.

Foreword: Beyond the Canonical—The Expanding Universe of Oxylipins

For decades, our understanding of fatty acid signaling was dominated by a handful of well-characterized eicosanoids. However, with advancements in analytical technologies, we are now uncovering a vast and intricate universe of oxidized fatty acids, or oxylipins, that play pivotal roles in health and disease. These molecules, once dismissed as mere byproducts of oxidative stress, are now recognized as potent signaling mediators in their own right, orchestrating a wide array of physiological and pathophysiological processes.[1][2] The discovery of these novel oxidized fatty acids is not just an academic exercise; it holds the key to understanding complex diseases and developing next-generation therapeutics.

Part 1: The Genesis of Diversity—Pathways of Fatty Acid Oxidation

The structural diversity of oxidized fatty acids arises from a complex interplay of enzymatic and non-enzymatic pathways. Understanding these origins is fundamental to designing experiments that can effectively capture the breadth of the oxylipinome.

Enzymatic Oxidation: The Master Conductors

Three primary enzyme families orchestrate the controlled oxidation of polyunsaturated fatty acids (PUFAs) into specific signaling molecules.[1]

• Cyclooxygenases (COX): COX-1 and COX-2 are responsible for the synthesis of prostaglandins and thromboxanes, key mediators of inflammation and hemostasis.

• Lipoxygenases (LOX): LOX enzymes (e.g., 5-LOX, 12-LOX, 15-LOX) introduce molecular oxygen into PUFAs to generate hydroperoxy fatty acids, which are then converted to a variety of bioactive molecules, including leukotrienes and lipoxins.[3]

• Cytochrome P450 (CYP) Monooxygenases: This versatile enzyme family metabolizes PUFAs to produce epoxides (epoxyeicosatrienoic acids or EETs) and hydroxides (hydroxyeicosatetraenoic acids or HETEs), which are involved in regulating vascular tone and inflammation.[1][4]

Non-Enzymatic Oxidation: The Stochastic Element

Free radicals and reactive oxygen species (ROS) can randomly attack PUFAs, leading to a cascade of lipid peroxidation events.[5] This process generates a complex mixture of oxidized fatty acids, including isoprostanes, which are valuable biomarkers of oxidative stress.[6] While stochastic in nature, the profile of non-enzymatically generated oxylipins can provide a unique fingerprint of the cellular redox environment.

Pathways of Oxidized Fatty Acid Biosynthesis.

Part 2: The Discovery Workflow—A Roadmap to Novel Oxylipins

The successful discovery of novel oxidized fatty acids hinges on a meticulously planned and executed workflow. Each step, from sample handling to data analysis, presents unique challenges and opportunities that can profoundly impact the final results.

The Oxidized Fatty Acid Discovery Workflow.

Critical First Steps: Sample Preparation and Handling

The journey to discovering novel oxylipins begins with impeccable sample handling. The low abundance and inherent instability of these molecules make them highly susceptible to artifactual oxidation and degradation.[7]

Core Principles for Sample Integrity:

• Rapid Processing: Process tissue and biofluid samples immediately upon collection to minimize enzymatic activity and ex vivo oxidation.[8]

• Low-Temperature Storage: Snap-freeze samples in liquid nitrogen and store them at -80°C to halt metabolic processes.[6]

• Antioxidant Protection: Incorporate antioxidants like butylated hydroxytoluene (BHT) and diethylenetriaminepentaacetic acid (DTPA) into collection and extraction solvents to prevent auto-oxidation.[6][8]

Isolating the Targets: Lipid Extraction Methodologies

The choice of extraction method is critical for the comprehensive recovery of oxidized fatty acids from complex biological matrices. No single method is universally optimal; the selection should be guided by the specific properties of the target analytes and the sample type.

Extraction Method	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning of lipids into an immiscible organic phase.[9]	Well-established, can be tailored to specific lipid classes.	Can be labor-intensive, may not be suitable for high-throughput applications.
Solid-Phase Extraction (SPE)	Selective retention of lipids on a solid sorbent followed by elution.[10][11]	High selectivity, amenable to automation, excellent for sample cleanup.[10][11]	Method development can be complex, potential for analyte loss.
Protein Precipitation (PPT)	Removal of proteins by denaturation with organic solvents.[1][9]	Simple, rapid.	May not effectively remove all interfering matrix components.

Field-Proven Insight: For broad-spectrum oxylipin discovery, a combination of protein precipitation followed by solid-phase extraction often yields the cleanest extracts and the most comprehensive analyte coverage.[12]

The Power of Separation and Detection: LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern oxylipin analysis, offering unparalleled sensitivity and selectivity.[13][14]

Key Considerations for LC-MS/MS Method Development:

• Chromatographic Separation: Reversed-phase liquid chromatography (RPLC) is the most common approach for separating the often isomeric oxidized fatty acids.[15] The choice of column chemistry and gradient elution profile is critical for resolving structurally similar compounds.

• Mass Spectrometry Detection: Electrospray ionization (ESI) in negative ion mode is typically employed for the sensitive detection of oxidized fatty acids.[13]

• Targeted vs. Untargeted Approaches:

  • Targeted (Multiple Reaction Monitoring - MRM): This approach offers the highest sensitivity and specificity for known oxidized fatty acids.[10][13] It is ideal for quantifying a predefined panel of analytes.

  • Untargeted (High-Resolution Mass Spectrometry - HRMS): HRMS platforms, such as quadrupole time-of-flight (Q-TOF) and Orbitrap mass spectrometers, enable the discovery of novel, unexpected oxidized fatty acids by providing accurate mass measurements for elemental composition determination.[16]

Expert Tip: A powerful strategy for novel oxylipin discovery is to initially perform an untargeted HRMS analysis to identify potential new compounds, followed by a targeted MRM-based method for sensitive and robust quantification in larger sample cohorts.

From Data to Discovery: Processing and Identification

The rich datasets generated by LC-MS/MS require sophisticated data processing strategies to extract meaningful biological information.

A Stepwise Approach to Data Analysis:

• Peak Picking and Alignment: Specialized software is used to detect and align chromatographic peaks across all samples.

• Feature Identification: Putative identification of known oxylipins is achieved by matching their accurate mass and retention time to established databases (e.g., LIPID MAPS).

• Novel Feature Interrogation: Unidentified features are scrutinized for characteristic fragmentation patterns (MS/MS spectra) that can provide clues to their structure.

• Statistical Analysis: Multivariate statistical methods, such as principal component analysis (PCA) and orthogonal partial least squares-discriminant analysis (OPLS-DA), are employed to identify features that are significantly altered between experimental groups.[17]

A Robust Pipeline for Oxylipin Data Analysis.

Part 3: Protocols for Practice—Ensuring Reproducibility and Trust

The following protocols represent a distillation of best practices in the field and are designed to be self-validating systems for the discovery and quantification of oxidized fatty acids.

Protocol 1: Solid-Phase Extraction of Oxylipins from Plasma

This protocol is optimized for the comprehensive extraction of a wide range of oxylipins from plasma samples.[10][11]

Materials:

• Plasma samples

• Internal standard mix containing deuterated oxylipins

• Methanol (MeOH)

• Water

• Hexane

• Ethyl acetate

• Formic acid

• SPE cartridges (e.g., Oasis MAX)[7]

Procedure:

• Thaw plasma samples on ice.

• To 200 µL of plasma, add 10 µL of the internal standard mix.

• Precipitate proteins by adding 600 µL of cold methanol. Vortex and centrifuge.

• Transfer the supernatant to a new tube.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the oxylipins with 1 mL of methanol, followed by 1 mL of 95:5 (v/v) ethyl acetate:formic acid.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the sample in 100 µL of 50:50 (v/v) methanol:water for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis using Scheduled MRM

This protocol outlines a scheduled Multiple Reaction Monitoring (sMRM) method for the sensitive and specific quantification of a panel of oxidized fatty acids.[12]

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Gradient: A linear gradient from 30% to 100% B over 15 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions: Specific precursor-to-product ion transitions for each target analyte and internal standard.[13]

• Scheduled MRM: Monitor each transition only within a narrow retention time window around the expected elution time of the analyte.

Analyte Class	Example Precursor Ion (m/z)	Example Product Ion (m/z)
Prostaglandins (e.g., PGE2)	351.2	271.2
Leukotrienes (e.g., LTB4)	335.2	195.1
HETEs (e.g., 5-HETE)	319.2	115.1
EETs (e.g., 14,15-EET)	319.2	219.2
Isoprostanes (e.g., 8-iso-PGF2α)	353.2	193.1

Conclusion: Charting the New Frontier of Lipid Signaling

The discovery of novel oxidized fatty acids is revolutionizing our understanding of biology and medicine. By adopting a rigorous and systematic approach, grounded in the principles of scientific integrity and causality, researchers can confidently navigate this exciting new frontier. The methodologies outlined in this guide provide a robust framework for not only identifying and quantifying these elusive signaling molecules but also for unraveling their complex roles in the intricate tapestry of life. The insights gained from these endeavors will undoubtedly pave the way for innovative diagnostic and therapeutic strategies for a wide range of human diseases.

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• The lipidomics workflow, including all essential steps from sample to biological outcome. Available from: [Link]

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• Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - NCBI. Available from: [Link]

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Protocols & Analytical Methods

Application Note: A Practical and Selective Synthesis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate Standard

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, an important oxylipin standard for research in lipidomics and inflammatory pathways. Direct selective oxidation of the C-15 position of methyl linoleate is challenging due to the presence of more reactive allylic positions. Therefore, this guide outlines a robust and highly selective two-step synthetic strategy. The protocol begins with the readily available precursor, Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate, followed by a mild and efficient oxidation to the target ketone. This method is designed for high fidelity, ensuring the preservation of the delicate cis-double bond geometry, and is suitable for producing high-purity analytical standards in a standard laboratory setting.

Introduction and Scientific Rationale

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a keto-derivative of linoleic acid, belonging to the broad class of oxidized lipids known as oxylipins. Oxylipins are critical signaling molecules involved in a vast array of physiological and pathophysiological processes, including inflammation, immune response, and oxidative stress.[1] The synthesis of high-purity oxylipin standards is essential for their accurate identification and quantification in complex biological matrices, enabling researchers to elucidate their specific roles in cellular signaling.

The direct oxidation of methyl linoleate, the parent fatty acid methyl ester, typically yields a mixture of hydroperoxides at the C-9 and C-13 positions, which are adjacent to the double bonds. Achieving selective oxidation at the remote C-15 position is not chemically straightforward. A more controlled and reliable strategy involves the synthesis of a precursor molecule where the desired oxygen functionality is already in place.

This protocol, therefore, employs a two-step conceptual approach:

• Procurement of Precursor: The synthesis starts with Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate. This secondary alcohol is commercially available[2][3] or can be synthesized via established multi-step routes, making it a practical and accessible starting point.

• Selective Oxidation: The critical step is the conversion of the C-15 secondary alcohol to a ketone. For this transformation, we utilize the Dess-Martin Periodinane (DMP) oxidation . This method is exceptionally mild and selective, operating at room temperature in a neutral pH range.[4][5] Unlike chromium-based oxidants, DMP does not affect sensitive functional groups such as the cis-double bonds present in the molecule, preventing unwanted isomerization or side reactions.[6][7] This selectivity is paramount for synthesizing an analytical standard where structural integrity is non-negotiable.

The overall synthetic pathway is illustrated below.

Synthetic Workflow Diagram

Caption: Synthetic workflow for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Detailed Experimental Protocol

This protocol describes the oxidation of Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate to the corresponding ketone.

Materials and Reagents

Reagent	Grade	Supplier	Notes
Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate	>98%	Commercial Vendor	Starting material. Store at -20°C under argon.
Dess-Martin Periodinane (DMP)	Reagent Grade	Commercial Vendor	Handle in a fume hood. Moisture sensitive.
Dichloromethane (DCM)	Anhydrous, >99.8%	Commercial Vendor	Use a freshly opened bottle or dry over molecular sieves.
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	In-house prep.	Used for quenching the reaction.
Sodium Thiosulfate (Na₂S₂O₃)	10% (w/v) Solution	In-house prep.	Used to reduce excess iodine species.
Magnesium Sulfate (MgSO₄)	Anhydrous	Commercial Vendor	For drying the organic phase.
Silica Gel	230-400 mesh	Commercial Vendor	For column chromatography.
Hexane	HPLC Grade	Commercial Vendor	Mobile phase component.
Ethyl Acetate	HPLC Grade	Commercial Vendor	Mobile phase component.

Step-by-Step Procedure: Dess-Martin Oxidation

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate (1.0 eq., e.g., 100 mg, 0.322 mmol) in anhydrous dichloromethane (DCM, ~10 mL).

• Addition of Oxidant: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.2 eq., e.g., 164 mg, 0.386 mmol) in one portion.

  • Causality Note: A slight excess of DMP (1.1-1.3 equivalents) is used to ensure complete conversion of the starting alcohol. The reaction is performed at room temperature to maintain mild conditions and prevent side reactions.[1]

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (e.g., 8:2 v/v). The product spot should be less polar (higher Rf) than the starting alcohol. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ solution and 10% aqueous Na₂S₂O₃ solution (~15 mL). Stir vigorously for 15-20 minutes until the organic layer becomes clear.

  • Self-Validation Check: The NaHCO₃ neutralizes the acetic acid byproduct of the DMP reaction, while the Na₂S₂O₃ reduces the remaining periodinane and any iodine byproducts, simplifying the workup.[4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (~10 mL each).

• Washing and Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Step-by-Step Procedure: Purification

• Column Preparation: Prepare a silica gel column using a slurry of silica in hexane.

• Loading: Dissolve the crude product from the previous step in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 2% ethyl acetate and gradually increasing to 10%). Collect fractions and analyze by TLC.

• Isolation: Combine the fractions containing the pure product, identified by a single spot on the TLC plate. Evaporate the solvent under reduced pressure to yield Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as a colorless or pale yellow oil.

• Final Analysis: Confirm the identity and purity of the final product using NMR and Mass Spectrometry. For long-term storage, dissolve the standard in an appropriate solvent (e.g., ethanol), aliquot, and store at -80°C under an inert atmosphere.

Characterization and Data

The synthesized standard should be rigorously characterized to confirm its structure and purity.

Parameter	Expected Value / Observation
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₉H₃₂O₃
Molecular Weight	308.46 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ ~5.3-5.4 (m, 4H, olefinic), 3.67 (s, 3H, -OCH₃), 2.77 (t, 2H, =CH-CH₂-CH=), 2.50 (t, 2H, -CH₂-C=O), 2.29 (t, 2H, -CH₂-COOCH₃), 2.05 (q, 2H), 1.62 (m, 2H), 1.2-1.4 (m, 10H), 1.09 (t, 3H, -CH₂-CH₃) ppm.
¹³C NMR (CDCl₃, 100 MHz)	δ ~211.5 (C=O at C-15), 174.2 (-COOCH₃), ~130.2, 129.8, 128.0, 127.8 (olefinic), 51.4 (-OCH₃), 42.1 (-CH₂-C=O), 34.0, 29.6, 29.2, 29.1, 29.0, 27.2, 25.6, 24.9, 23.7, 7.8 (-CH₃) ppm.
Mass Spec (ESI-MS)	[M+Na]⁺ calculated for C₁₉H₃₂O₃Na: 331.2244; found: 331.2249.
Purity (by HPLC/GC)	>98%

Conclusion

This application note details a reliable and selective method for synthesizing the Methyl 15-oxo-9(Z),12(Z)-octadecadienoate standard. By starting with the corresponding 15-hydroxy precursor and employing a mild Dess-Martin Periodinane oxidation, the protocol avoids common pitfalls of fatty acid chemistry, such as double bond isomerization. This robust procedure provides a clear path for researchers to produce high-purity material essential for advancing the understanding of oxylipin biology.

References

• Dess, D. B., & Martin, J. C. (1991). A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols and a variety of related 12-I-5 species. Journal of the American Chemical Society, 113(19), 7277–7287. [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. In Wikipedia. Retrieved January 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved January 3, 2026, from [Link]

• Wipf, P. (2007). Alcohol Oxidations. University of Pittsburgh. [Link]

• Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. [Link]

• PubChem. (n.d.). Methyl 15-hydroxy-9,12-octadecadienoate. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

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Application Note: Analytical Strategies for the Quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in Biological Matrices

Abstract

This document provides a comprehensive guide to the analytical detection and quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, an oxidized lipid species of significant interest in biomedical research. As a specific oxylipin derived from linoleic acid, its accurate measurement in complex biological matrices is crucial for understanding its role in various physiological and pathological processes. We present detailed protocols for two primary analytical platforms: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as the recommended primary method due to its superior sensitivity and specificity, and Gas Chromatography-Mass Spectrometry (GC-MS) as a robust alternative and confirmatory technique. This guide emphasizes the rationale behind key procedural steps, from sample extraction to instrumental analysis, to equip researchers, scientists, and drug development professionals with the expertise to generate reliable and reproducible data.

Introduction and Analyte Overview

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an oxidized derivative of linoleic acid, a polyunsaturated fatty acid. The presence of a ketone (oxo) group at the 15th carbon position, along with the methyl ester functional group, defines its chemical properties and dictates the optimal analytical approach. Oxylipins, including oxo-fatty acids, are often implicated as biomarkers for oxidative stress and are involved in various signaling pathways related to inflammation and other disease states.[1][2] The inherent complexity of biological samples, such as plasma, serum, or tissue homogenates, and the typically low concentrations of these analytes necessitate highly sensitive and selective analytical methods.[1][3]

Analyte Properties:

• Molecular Formula: C₁₉H₃₂O₃

• Molecular Weight: 308.46 g/mol

• Structure: An 18-carbon chain with a methyl ester at C1, cis double bonds at C9 and C12, and a ketone group at C15.

The primary challenge in analyzing this molecule is distinguishing it from other isomers and removing interfering substances from the sample matrix.[3][4]

Principle and Rationale: Selecting the Right Analytical Platform

The choice between Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) depends on the specific requirements of the study, including sensitivity needs, available instrumentation, and the desired level of structural confirmation.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred methodology for quantifying oxidized lipids in biological matrices.[1][5] Its major advantage is the ability to analyze compounds with low volatility and thermal instability without requiring chemical derivatization of the methyl ester.[6] The use of electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS), particularly in the Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity and sensitivity for detecting trace amounts of the analyte in a complex sample.[5][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for analyzing volatile and thermally stable compounds.[8] Since the target analyte is already a fatty acid methyl ester (FAME), it is amenable to GC analysis.[8][9] However, the presence of the ketone group introduces a potential complication: keto-enol tautomerization at the high temperatures of the GC inlet, which can lead to peak broadening or multiple peaks for a single analyte.[10] To ensure accuracy and reproducibility, a chemical derivatization step to protect the keto group is highly recommended.[10][11]

Caption: Decision workflow for lipid extraction from biological samples.

Recommended Protocol: LC-MS/MS Analysis

This protocol outlines the quantification using a reverse-phase HPLC system coupled to a triple quadrupole mass spectrometer.

Reagents and Materials

• Methyl 15-oxo-9(Z),12(Z)-octadecadienoate analytical standard

• Stable isotope-labeled internal standard (IS), e.g., Methyl 15-oxo-9(Z),12(Z)-octadecadienoate-d4

• HPLC-grade methanol, acetonitrile, water, and hexane

• Formic acid or acetic acid

• Solid-Phase Extraction (SPE) C18 cartridges (e.g., 100 mg, 1 mL)

• Nitrogen gas evaporator

• Vortex mixer and centrifuge

Step-by-Step Protocol

• Sample Preparation: Aliquot 100 µL of plasma or tissue homogenate into a glass tube.

• Internal Standard Spiking: Add 10 µL of the internal standard solution (e.g., at 100 ng/mL) to each sample, calibrator, and quality control (QC) sample. Vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold methanol, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes at 4°C to pellet proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from step 3 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water/methanol (90:10, v/v) to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 methanol/water) and transfer to an autosampler vial.

Instrumental Parameters

Table 1: HPLC Parameters

Parameter	Value
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (50:50) + 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C

| Gradient | 60% B to 98% B over 8 min, hold 2 min, re-equilibrate |

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temp.	350°C
Scan Type	Multiple Reaction Monitoring (MRM)
Analyte Transition	To be determined by infusion of standard (e.g., Precursor [M-H]⁻ → Product)

| IS Transition | To be determined by infusion of standard (e.g., Precursor [M-H]⁻ → Product) |

Alternative Protocol: GC-MS Analysis

This method requires derivatization of the keto group prior to analysis to ensure thermal stability and prevent chromatographic artifacts.

Rationale for Derivatization

The 15-oxo group can exist in equilibrium with its enol form (keto-enol tautomerism). At high temperatures in the GC inlet, this equilibrium can cause issues. Converting the ketone to a methoxime derivative using methoxyamine hydrochloride "locks" the functional group, yielding a single, stable, and volatile compound suitable for GC analysis. [10]

Caption: Rationale for oximation of the keto group before GC-MS analysis.

Reagents and Materials

• Extracted and dried sample (from steps 1-8 of the LC-MS/MS protocol)

• Methoxyamine hydrochloride

• Anhydrous pyridine

• GC-grade hexane

• Autosampler vials with inserts

Step-by-Step Derivatization Protocol

• Reagent Preparation: Prepare a solution of methoxyamine hydrochloride in pyridine (e.g., 20 mg/mL).

• Reaction: Add 50 µL of the methoxyamine hydrochloride solution to the dried sample extract.

• Incubation: Cap the vial tightly and heat at 60°C for 60 minutes to form the methoxime derivative. [10]4. Cooling: Allow the vial to cool to room temperature.

• Extraction: Add 200 µL of water and 200 µL of hexane. Vortex vigorously for 1 minute to extract the derivatized analyte into the hexane layer.

• Sample Transfer: Carefully transfer the upper hexane layer to a GC autosampler vial for analysis.

Instrumental Parameters

Table 3: Gas Chromatography Parameters

Parameter	Value
Column	Polar capillary column (e.g., DB-WAX, 30 m x 0.25 mm x 0.25 µm)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temp.	250°C
Injection Mode	Splitless (1 µL)
Oven Program	Start at 150°C, ramp to 240°C at 5°C/min, hold for 5 min

| MS Transfer Line | 250°C |

Table 4: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C

| Scan Mode | Full Scan (m/z 50-500) for identification or Selected Ion Monitoring (SIM) for quantification |

Data Analysis and Quality Control

• Quantification: For both methods, construct a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the concentration of the calibrators. Apply a linear regression to determine the concentration of the analyte in unknown samples.

• Identification: Analyte identity is confirmed by matching the retention time with that of a pure standard. In LC-MS/MS, the ratio of qualifier to quantifier MRM transitions must be consistent. In GC-MS, the acquired mass spectrum should match the reference spectrum from the standard.

• Quality Control: Analyze QC samples at low, medium, and high concentrations alongside the unknown samples to ensure the accuracy and precision of the analytical run.

References

• Application Notes and Protocols for the Derivatization of 2-Keto Fatty Acids for GC-MS Analysis - Benchchem.
• Biological Sample Pretreatment for Lipid Analysis - Creative Proteomics.
• Sample Preparation for LC‐MS Bioanalysis of Lipids | Request PDF - ResearchGate.
• Fast quantification of short chain fatty acids and ketone bodies by liquid chromatography-tandem mass spectrometry after facile derivatization coupled with liquid-liquid extraction - PubMed.
• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - MDPI.
• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC - NIH.
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• Lipidomics: extraction protocols for biological matrices - PubMed.
• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - LIPID MAPS.
• LC-MS/MS Analysis of Lipid Oxidation Products in Blood and Tissue Samples.
• A Comparative Guide to the Isomeric Differentiation of Oxo-Fatty Acid Methyl Esters by Mass Spectrometry - Benchchem.
• Acids: Derivatization for GC Analysis.
• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs).
• Methyl 15-oxo-9(Z),12(Z)-octadecadienoate - GenMark.
• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) - Restek.

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Quantitative Analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

An Application Note for Drug Development Professionals and Researchers

Abstract

This application note presents a robust and sensitive method for the quantification of 15-oxo-9(Z),12(Z)-octadecadienoate, the saponified form of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, in biological matrices. Oxylipins, including oxo-fatty acids, are critical signaling molecules involved in a myriad of physiological and pathological processes, making their accurate quantification essential for drug discovery and biomedical research.[1][2] The protocol detailed herein employs a sample preparation strategy involving alkaline hydrolysis (saponification) followed by solid-phase extraction (SPE) for sample clean-up and concentration. Chromatographic separation is achieved using reversed-phase ultra-high-performance liquid chromatography (UHPLC), coupled with a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode. The use of Multiple Reaction Monitoring (MRM) ensures high selectivity and sensitivity for the target analyte. This comprehensive guide provides a step-by-step protocol, theoretical justification for key methodological choices, and expected outcomes, designed for researchers, scientists, and drug development professionals.

Introduction and Scientific Background

Oxylipins are a large class of bioactive lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs) like linoleic acid and arachidonic acid.[2] These molecules, which include prostaglandins, leukotrienes, and various oxidized fatty acids, are central regulators of inflammation, cardiovascular homeostasis, and immune responses.[3][4] Specifically, keto-fatty acids, such as 15-oxoeicosatetraenoic acid (15-oxo-ETE), are gaining attention as electrophilic species that can modulate inflammatory signaling pathways by forming covalent adducts with proteins.[5][6]

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is the methyl ester of 15-oxo-octadecadienoic acid (15-oxo-ODE), an oxidized derivative of linoleic acid. In biological systems, fatty acids are often present in esterified forms within complex lipids like triglycerides or phospholipids.[7] To accurately quantify the total pool of a specific fatty acid, a hydrolysis (saponification) step is required to release the fatty acid from its esterified state.[8][9]

The analysis of oxylipins presents significant challenges due to their low endogenous concentrations, structural similarity to other isomers, and complex biological matrices.[1][4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for oxylipin analysis due to its exceptional sensitivity, selectivity, and specificity.[2][10][11] This document provides a detailed workflow designed to overcome these challenges and deliver reliable, quantitative data.

Principle of the Method

The analytical workflow is designed for maximum recovery, selectivity, and sensitivity. The core steps are:

• Sample Hydrolysis: Biological samples (e.g., plasma, serum, tissue homogenate) are subjected to alkaline saponification to cleave the methyl ester and other ester linkages, converting the analyte to its free carboxylate form, 15-oxo-9(Z),12(Z)-octadecadienoic acid. This step is critical as the free carboxylate group is readily ionized in negative ESI mode, significantly enhancing MS sensitivity.[8]

• Internal Standard Spiking: A stable isotope-labeled internal standard (SIL-IS) or a structurally similar surrogate is added to the sample prior to extraction. This is essential for correcting for analyte loss during sample preparation and for variations in instrument response, ensuring high accuracy and precision.[12]

• Solid-Phase Extraction (SPE): The hydrolyzed sample is acidified and subjected to SPE. A mixed-mode or reversed-phase sorbent is used to bind the analyte of interest while washing away salts, proteins, and highly polar interferences. A final elution with an organic solvent concentrates the analyte.[1][3][13]

• LC-MS/MS Analysis: The concentrated extract is injected into a reversed-phase UHPLC system for chromatographic separation. The separation is critical for resolving the target analyte from potential isomers.[8][10] The analyte is then detected by a triple quadrupole mass spectrometer using electrospray ionization in negative mode (ESI-) and quantified via Multiple Reaction Monitoring (MRM).

Caption: Overall experimental workflow for the analysis of 15-oxo-ODE.

Materials and Reagents

Item	Description / Vendor
Analyte Standard	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate
Internal Standard	Deuterated 15-oxo-ODE (preferred) or other deuterated oxylipin (e.g., 15(S)-HETE-d8)
Solvents (LC-MS Grade)	Acetonitrile, Methanol, Water, Isopropanol, Hexane
Reagents	Potassium Hydroxide (KOH), Formic Acid, Acetic Acid
SPE Cartridges	Waters Oasis HLB (30 mg, 1 mL) or similar polymeric reversed-phase sorbent[13][14]
Vials & Plates	2 mL amber glass autosampler vials; 96-well collection plates
Equipment	UHPLC System (e.g., Waters ACQUITY, Agilent 1290), Triple Quadrupole MS (e.g., Sciex 6500, Waters Xevo TQ-S)

Experimental Protocols

Preparation of Standards

• Primary Stock (1 mg/mL): Prepare a stock solution of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in ethanol.

• Saponified Stock (Free Acid): To generate the analytical standard (free acid), hydrolyze an aliquot of the methyl ester stock. For example, mix 100 µL of the 1 mg/mL stock with 400 µL of 0.4 M KOH in 80% methanol and incubate at 60°C for 1 hour.[15] Neutralize with acetic acid and dilute to a final concentration of 100 µg/mL. This serves as the free acid stock.

• Working Standards: Prepare a series of calibration standards (e.g., 0.1 to 100 ng/mL) by serial dilution of the saponified stock in 50% methanol.

• Internal Standard (IS) Working Solution: Prepare a working solution of the IS (e.g., 15(S)-HETE-d8) at 100 ng/mL in methanol.

Sample Preparation: Saponification and SPE

This protocol is adapted for a 200 µL plasma sample.

• Aliquot Sample: Transfer 200 µL of plasma into a borosilicate glass tube.

• Spike IS: Add 10 µL of the 100 ng/mL IS working solution to each sample, calibrator, and QC.

• Hydrolysis: Add 500 µL of 0.4 M KOH in 80% methanol. Vortex briefly and incubate at 60°C for 60 minutes to ensure complete hydrolysis.[15]

• Cool & Acidify: Cool samples to room temperature. Acidify to a pH of ~4-5 by adding ~25 µL of glacial acetic acid. This step is crucial to neutralize the carboxylate group, allowing it to be retained on the reversed-phase SPE sorbent.

• SPE Conditioning: Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the entire acidified sample onto the SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar interferences.

• Elute: Elute the analytes with 1 mL of methanol into a clean collection tube or well.

• Drydown: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35-40°C.

• Reconstitute: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 Methanol:Water). Vortex, centrifuge, and transfer the supernatant to an autosampler vial for analysis.

UHPLC-MS/MS Conditions

The following conditions serve as a starting point and should be optimized for the specific instrument used.

Table 1: UHPLC Parameters

Parameter	Value
Column	Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	45 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
2.0
10.0
12.0
14.0
14.1
16.0

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-2.5 kV
Source Temperature	150 °C
Desolvation Temp.	550 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	1000 L/hr
Collision Gas	Argon
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions and Fragmentation

For quantitative analysis, specific precursor-to-product ion transitions must be determined by infusing the pure saponified standard. The precursor ion for 15-oxo-ODE (C18H30O3, MW: 294.43) in negative mode will be the deprotonated molecule [M-H]⁻ at m/z 293.2.

Collision-induced dissociation (CID) of the [M-H]⁻ ion is expected to produce characteristic fragments. Common fragmentation pathways for oxylipins include neutral losses (H₂O, CO₂) and cleavages along the aliphatic chain, which can be directed by the positions of double bonds and the keto group.[16][17]

Caption: Predicted fragmentation pathways for deprotonated 15-oxo-ODE.

Table 3: Proposed MRM Transitions for 15-oxo-ODE

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	CE (eV)	Purpose
15-oxo-ODE	293.2	275.2	50	-20	Quantifier (Loss of H₂O)
15-oxo-ODE	293.2	179.1	50	-25	Qualifier (Chain Cleavage)
15(S)-HETE-d8 (IS)	327.2	182.1	50	-22	IS Quantifier

Note: Collision Energies (CE) are instrument-dependent and must be optimized empirically.

Data Analysis and Quantification

• Integration: Integrate the chromatographic peaks for the quantifier transition for both the analyte and the internal standard using the instrument's software (e.g., MassLynx, Analyst).

• Calibration Curve: Calculate the response ratio (Analyte Peak Area / IS Peak Area). Plot the response ratio against the known concentration of the calibration standards.

• Regression: Perform a linear regression analysis, typically with a 1/x or 1/x² weighting, to generate a calibration curve. The curve should have a coefficient of determination (r²) > 0.99.

• Quantification: Determine the concentration of 15-oxo-ODE in unknown samples by interpolating their response ratios from the calibration curve.

Method Performance and Discussion

• Selectivity: The combination of chromatographic retention time and two specific MRM transitions provides excellent selectivity, minimizing the risk of interference from isomeric compounds or matrix components.[8][18]

• Sensitivity: This method is expected to achieve a lower limit of quantification (LLOQ) in the low pg/mL range, which is essential for measuring endogenous oxylipins.[3][10]

• Rationale for Saponification: Direct analysis of the methyl ester is possible but generally less sensitive in negative ESI mode due to the lack of a readily ionizable proton. While adduct formation (e.g., [M+acetate]⁻) can be used, it often results in a less robust response compared to the deprotonation of the free acid. The saponification step standardizes the analyte to its most sensitive form for ESI- analysis.

• Internal Standard Choice: The ideal internal standard is the stable isotope-labeled analog of the analyte (e.g., 15-oxo-ODE-d4). If unavailable, a structurally similar deuterated oxylipin from the same chemical class, which co-elutes closely, is an acceptable alternative. This is critical for ensuring the trustworthiness of the quantitative results.[12]

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable, selective, and highly sensitive platform for the quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (as its free acid) in complex biological matrices. By incorporating a validated sample preparation protocol with optimized chromatography and mass spectrometry, this workflow is well-suited for applications in drug development, clinical research, and fundamental biology where the accurate measurement of oxylipin mediators is paramount.

References

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Title: Robust Extraction of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate from Biological Matrices for Quantitative Analysis

An Application Note and Protocol from the Senior Application Scientist

Abstract

This document provides a comprehensive guide for the efficient extraction of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a keto-derivative of linoleic acid, from various biological samples including plasma, tissues, and cell cultures. The protocols detailed herein are optimized for subsequent quantitative analysis by mass spectrometry and are grounded in established principles of lipidomics sample preparation. We emphasize the rationale behind key steps, the inclusion of critical quality control measures, and provide troubleshooting guidance to ensure high-quality, reproducible results for researchers in drug development and metabolic studies.

Introduction and Scientific Background

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an oxidized metabolite of linoleic acid, belonging to a class of signaling molecules known as oxylipins. The parent compound, 15-oxo-9(Z),12(Z)-octadecadienoate (15-Keto-ODE or 15-oxo-ODE), is generated through enzymatic or non-enzymatic oxidative pathways. These keto-fatty acids are implicated in a range of physiological and pathological processes, including inflammation, cell signaling, and oxidative stress. The methylation of the carboxylic acid group, forming the methyl ester, can occur in vivo or as a derivatization step during analysis.

Accurate quantification of this analyte in biological systems is critical for understanding its role in disease pathology and for the development of novel therapeutics. However, its lipophilic nature, susceptibility to further oxidation, and typically low endogenous concentrations present significant challenges for extraction and analysis.

The methodology described here is based on a combined liquid-liquid extraction (LLE) and solid-phase extraction (SPE) approach. This strategy is designed to efficiently partition the moderately polar methyl ester from complex sample matrices, remove interfering substances like phospholipids, and concentrate the analyte for sensitive detection. The inclusion of an antioxidant and an internal standard is paramount for mitigating artifactual formation and correcting for sample loss during preparation, respectively.

Core Principles of the Extraction Workflow

The successful isolation of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate hinges on several key chemical principles:

• Protein Precipitation and Sample Homogenization: The initial step involves disrupting the cellular or matrix structure to release the analyte. For liquid samples like plasma, this is achieved by protein precipitation with a solvent like methanol or acetonitrile. For solid tissues, mechanical homogenization is required.

• Liquid-Liquid Extraction (LLE): After initial homogenization, LLE is used to partition the lipids from the aqueous phase. A common and effective method is the Folch extraction, which uses a chloroform:methanol mixture. The polarity of the solvent system is critical for selectively extracting lipids, including the target methyl ester, while leaving more polar contaminants behind.

• Solid-Phase Extraction (SPE): SPE serves as a crucial cleanup and concentration step. A reverse-phase sorbent, such as C18, is typically used. The principle relies on the differential affinity of the analyte and impurities for the solid phase. The sample is loaded in a polar solvent, impurities are washed away with an intermediate polarity solvent, and the analyte of interest is finally eluted with a nonpolar solvent.

• Prevention of Artifactual Oxidation: Oxylipins are prone to auto-oxidation during sample handling. To prevent the artificial generation of the target analyte or its degradation, an antioxidant such as Butylated Hydroxytoluene (BHT) is added to the extraction solvents.

• Use of Internal Standards: Given the multi-step nature of the protocol, some analyte loss is inevitable. To account for this and ensure accurate quantification, a stable isotope-labeled internal standard (e.g., a deuterated analog like Methyl 15-oxo-ODE-d4) should be added to the sample at the very beginning of the extraction process.

Experimental Workflow Diagram

The overall process from sample collection to analysis is summarized in the following workflow.

Caption: Workflow for the extraction of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Materials and Reagents

Equipment

• Homogenizer (for tissues)

• Centrifuge (capable of 4°C and >3,000 x g)

• SPE Vacuum Manifold

• Nitrogen Evaporation System

• Vortex Mixer

• Analytical Balance

• Glass tubes (borosilicate, solvent-rinsed)

• Autosampler vials with inserts

Reagents and Consumables

• Solvents: HPLC or MS-grade Methanol, Chloroform, Acetonitrile, Ethyl Acetate, Hexane, Water.

• Reagents: Formic Acid, Butylated Hydroxytoluene (BHT).

• Standards:

  • Analytical Standard: Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (e.g., from a commercial supplier like Cayman Chemical or Avanti Polar Lipids).

  • Internal Standard (IS): Stable isotope-labeled analog, e.g., Methyl 15-oxo-9(Z),12(Z)-octadecadienoate-d4. If a methyl ester IS is unavailable, the deuterated carboxylic acid form (15-oxo-ODE-d4) can be used, assuming its extraction efficiency is comparable.

• SPE Cartridges: C18 SPE cartridges (e.g., 100 mg, 1 mL).

• Nitrogen Gas: High purity.

Detailed Extraction Protocols

Critical Preliminary Step: Prepare stock solutions of the analytical standard and internal standard in ethanol or methanol. Also, prepare an antioxidant solution of BHT (1 mg/mL) in methanol. All extraction solvents should be pre-chilled on ice.

Protocol 4.1: Extraction from Plasma/Serum

• Sample Thawing: Thaw frozen plasma or serum samples on ice.

• Aliquoting: In a glass tube, add 100 µL of plasma.

• Internal Standard and Antioxidant Spiking: Add 10 µL of the internal standard working solution and 10 µL of the BHT solution to the plasma. Vortex briefly. This step is crucial for accurate quantification as the IS corrects for analyte loss during all subsequent steps.

• Protein Precipitation: Add 400 µL of ice-cold methanol. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new glass tube.

• Proceed to Solid-Phase Extraction (Section 4.4).

Protocol 4.2: Extraction from Tissues

• Tissue Weighing: Weigh approximately 50 mg of frozen tissue.

• Homogenization Preparation: Place the tissue in a 2 mL tube containing ceramic beads and 1 mL of ice-cold methanol.

• Spiking: Add 10 µL of the internal standard working solution and 10 µL of the BHT solution.

• Homogenization: Homogenize the tissue using a mechanical homogenizer until no visible tissue fragments remain.

• Lipid Extraction (Folch Method):

  • Add 2 mL of chloroform to the homogenate. Vortex for 1 minute.

  • Add 0.6 mL of water. Vortex for another minute. This creates a biphasic system.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C to separate the layers.

• Organic Phase Collection: Using a glass Pasteur pipette, carefully collect the lower organic layer (chloroform) and transfer it to a new glass tube. Be careful not to disturb the protein interface.

• Drying: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Proceed to Solid-Phase Extraction (Section 4.4).

Protocol 4.3: Extraction from Cultured Cells

• Cell Harvesting: Harvest cultured cells (e.g., 1-5 million cells) by scraping or trypsinization, followed by centrifugation to form a cell pellet. Wash the pellet with ice-cold PBS.

• Cell Lysis and Spiking: Resuspend the cell pellet in 200 µL of ice-cold methanol. Add 10 µL of the internal standard and 10 µL of BHT solution.

• Sonication: Lyse the cells by sonication on ice to ensure complete disruption.

• Lipid Extraction:

  • Add 400 µL of chloroform and vortex.

  • Add 100 µL of water and vortex.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Organic Phase Collection: Collect the lower organic layer and evaporate to dryness under nitrogen.

• Proceed to Solid-Phase Extraction (Section 4.4).

Protocol 4.4: Solid-Phase Extraction (SPE) Cleanup

This protocol is applicable to the dried extracts from tissues and cells, and the supernatant from plasma.

• Cartridge Conditioning:

  • Pass 2 mL of methanol through the C18 SPE cartridge.

  • Pass 2 mL of water through the cartridge. Do not let the cartridge run dry. This step activates the C18 stationary phase.

• Sample Loading:

  • For plasma supernatant: Dilute the 420 µL of supernatant with 1 mL of water before loading.

  • For dried tissue/cell extracts: Reconstitute the dried extract in 200 µL of methanol, then dilute with 800 µL of water.

  • Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 15% methanol in water. This removes highly polar impurities.

• Elution: Elute the analyte with 1 mL of ethyl acetate or methanol into a clean glass tube.

• Final Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the final dried extract in 50-100 µL of the initial LC mobile phase (e.g., 50:50 methanol:water). Vortex, centrifuge briefly, and transfer to an autosampler vial for analysis.

Analytical Considerations for LC-MS/MS

While this note focuses on extraction, the final analysis is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Chromatography: A C18 reversed-phase column is typically used.

• Ionization: Electrospray ionization (ESI) in negative ion mode is common for related keto-fatty acids, although the methyl ester may also be detectable in positive mode.

• Mass Transitions (MRM): The specific parent and product ion masses must be determined by infusing the analytical standard. For Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (Molar Mass: ~308.45 g/mol ), one would monitor transitions specific to this molecule and its deuterated internal standard.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Analyte Recovery	Inefficient LLE or SPE elution. Analyte degradation.	Ensure correct solvent polarities and volumes. Check pH if extracting the acid form. Ensure BHT is added. Use a new SPE cartridge. Optimize elution solvent.
High Variability (CV%)	Inconsistent sample handling. Pipetting errors. Incomplete protein precipitation.	Ensure all samples are kept on ice. Use calibrated pipettes. Ensure vigorous and consistent vortexing. Add IS at the very first step.
High Background/Interference	Incomplete removal of phospholipids or other matrix components.	Optimize the SPE wash step with a slightly stronger solvent (e.g., 25% methanol). Ensure complete evaporation and proper reconstitution.

Topic: Protocol for Derivatization of Keto-Fatty Acids for Gas Chromatography (GC) Analysis

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

The analysis of keto-fatty acids (KFAs) is critical in metabolic research, diagnostics, and pharmaceutical development. However, their inherent chemical properties—namely the presence of both a polar carboxylic acid and a reactive ketone group—render them non-volatile and thermally labile, posing significant challenges for direct analysis by Gas Chromatography (GC).[1] Chemical derivatization is an essential sample preparation step that chemically modifies the KFA to increase its volatility and thermal stability, thereby making it amenable to GC separation and detection.[2][3] This guide provides a detailed exposition of the principles and protocols for the derivatization of KFAs. We will delve into the most effective two-step derivatization strategies, explain the rationale behind reagent selection, and provide step-by-step, field-proven protocols for robust and reproducible analysis by GC-Mass Spectrometry (GC-MS).

The Imperative for Derivatization in KFA Analysis

Gas Chromatography fundamentally requires analytes to be volatile enough to exist in the gas phase at the temperatures employed within the GC system without undergoing thermal degradation.[1] Keto-fatty acids, with their polar functional groups, exhibit strong intermolecular hydrogen bonding, which significantly raises their boiling points and reduces their volatility. Furthermore, the high temperatures of the GC injector and column can cause these molecules to degrade, leading to inaccurate quantification and misidentification.

Derivatization addresses these challenges by converting the polar, reactive functional groups into less polar, more volatile, and more thermally stable moieties.[1][3] For KFAs, this is typically a two-step process:

• Protection of the Keto Group: The ketone functional group is first protected to prevent keto-enol tautomerization. This isomerization process can result in multiple derivative peaks for a single analyte, which complicates chromatographic analysis and compromises data integrity.[1][4]

• Derivatization of the Carboxyl Group: The carboxylic acid group is converted into a less polar and more volatile ester or silyl ester. This step is crucial for improving chromatographic peak shape and enabling elution at reasonable temperatures.[4]

This sequential approach ensures that both functional groups are appropriately modified for successful GC analysis.

Logical Workflow for KFA Derivatization and GC-MS Analysis

The overall process, from sample preparation to data acquisition, follows a structured workflow. The choice of specific reagents and conditions is dictated by the analytical objectives, such as the required sensitivity and the specific KFAs of interest.

Caption: High-level workflow for the GC-MS analysis of keto-fatty acids.

Reagent Selection and Mechanistic Considerations

The success of KFA derivatization hinges on the selection of appropriate reagents. The choice depends on the analytical platform (e.g., GC-FID, GC-MS), the desired sensitivity, and the specific nature of the KFAs being analyzed.

Step 1: Oximation Reagents (Keto Group Protection)

Oximation converts the ketone into a more stable oxime derivative. This reaction "locks" the carbonyl group, preventing tautomerization.[1][4]

• Methoxyamine Hydrochloride (MeOx): This is a widely used reagent that forms methoxime derivatives. It is robust, and the resulting derivatives show good chromatographic behavior.[4][5]

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA): This reagent is the gold standard for trace-level analysis. It introduces a pentafluorobenzyl group, creating a derivative that is extremely sensitive to Electron Capture Detection (ECD) and Negative Chemical Ionization Mass Spectrometry (NCI-MS).[6][7] This allows for detection limits in the picomolar range.[8]

• O-(tert-Butyldimethylsilyl)hydroxylamine (TBDMS-HA): This reagent forms a TBDMS-oxime. It can be used in conjunction with TBDMS-based silylation of the carboxyl group for a unified derivatization scheme.[9][10][11]

Step 2: Esterification and Silylation Reagents (Carboxyl Group Derivatization)

After protecting the keto group, the highly polar carboxylic acid must be derivatized to increase volatility.

• Silylation Reagents: These reagents replace the acidic proton of the carboxyl group with a silyl group (e.g., trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS)).

  • N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): A powerful TMS donor, MSTFA is highly effective and produces volatile byproducts that do not interfere with chromatography.[4][12] It is one of the most common silylating agents for metabolomics.

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): Another potent TMS donor, often used with a catalyst like trimethylchlorosilane (TMCS).

• Esterification Reagents: These reagents convert the carboxylic acid into an ester, most commonly a fatty acid methyl ester (FAME).

  • Boron Trifluoride in Methanol (BF₃-MeOH): A classic and effective reagent for preparing FAMEs. The reaction is typically performed by heating the sample with the reagent.[13]

  • Methanolic HCl: Prepared by dissolving HCl gas or using concentrated HCl in methanol, this is another common acidic catalyst for methylation.[13]

Comparative Overview of Common Derivatization Reagents

Reagent Class	Reagent Example	Target Group	Key Advantages	Considerations
Oximation	Methoxyamine HCl (MeOx)	Ketone	Robust, common, good derivative stability.[4]	Standard sensitivity.
PFBHA	Ketone	Excellent for trace analysis; high sensitivity with ECD or NCI-MS.[6][7]	Can form E/Z isomers, potentially splitting peaks.[14]
TBDMS-Hydroxylamine	Ketone	Produces stable TBDMS-oximes.[9]	Less common than MeOx.
Silylation	MSTFA	Carboxyl, Hydroxyl	Highly reactive, volatile byproducts.[4]	Reagents and derivatives are moisture-sensitive.[4]
BSTFA + TMCS	Carboxyl, Hydroxyl	Potent silyl donor, widely used.	Moisture-sensitive; TMCS is corrosive.
Esterification	BF₃-Methanol	Carboxyl	Effective for FAME formation, well-established method.[13]	Reagent is corrosive and moisture-sensitive.
Methanolic HCl	Carboxyl	Inexpensive and effective catalyst.[13]	Can require longer reaction times or higher temperatures.[13]

Detailed Experimental Protocols

The following protocols are designed to be self-validating systems. It is crucial to use high-purity solvents and reagents and to work in a moisture-free environment, particularly for silylation reactions, as water can degrade the reagents and the derivatives.[4]

Protocol 1: Methoximation and Silylation (MeOx + MSTFA)

This is a robust and widely applicable method for general KFA profiling.

Materials:

• Methoxyamine hydrochloride (MeOx) solution (20 mg/mL in anhydrous pyridine)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine

• Heptane (GC grade)

• Dried sample extract (1-100 µg) in a 2 mL GC vial with an insert

• Heating block or oven set to 60°C and 80°C

• Vortex mixer

Procedure:

• Sample Preparation: Ensure the lipid extract is completely dry. Place the sample in a GC vial insert and evaporate any remaining solvent under a gentle stream of nitrogen. The absence of water is critical for the silylation step.[4]

• Step 1: Methoximation: a. Add 50 µL of the MeOx solution (20 mg/mL in pyridine) to the dried sample. b. Cap the vial tightly and vortex for 1 minute to ensure the sample is fully dissolved. c. Incubate the vial at 60°C for 60 minutes.[4] This reaction protects the keto group by forming a methoxime. d. Cool the vial to room temperature.

• Step 2: Silylation: a. Add 80 µL of MSTFA to the vial containing the methoximated sample. b. Cap the vial tightly and vortex for 30 seconds. c. Incubate the vial at 80°C for 45 minutes. This reaction converts the carboxylic acid group to a TMS ester.[4] d. Cool the vial to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. Typically, 1 µL is injected.

Protocol 2: PFBHA Oximation and Esterification (PFBHA + BF₃-Methanol)

This protocol is optimized for high-sensitivity analysis of KFAs, particularly when using a GC equipped with an Electron Capture Detector (ECD) or a mass spectrometer capable of Negative Chemical Ionization (NCI).

Materials:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (10-20 mg/mL in anhydrous pyridine or ethyl acetate)

• Boron trifluoride in methanol (BF₃-MeOH), 14% w/v

• Hexane (GC grade)

• Saturated NaCl solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dried sample extract in a 4 mL screw-cap vial

• Heating block or water bath set to 70°C

Procedure:

• Sample Preparation: Ensure the sample is completely dry by evaporating the solvent under a stream of nitrogen.

• Step 1: PFBHA Oximation: a. Add 100 µL of the PFBHA solution to the dried sample. b. Cap the vial and heat at 70°C for 60 minutes to form the PFB-oxime derivative.[7] c. Cool the vial to room temperature and evaporate the solvent under a nitrogen stream.

• Step 2: Esterification: a. To the dried PFB-oxime derivative, add 200 µL of 14% BF₃-Methanol. b. Cap the vial tightly and heat at 70°C for 10 minutes. This will convert the carboxylic acid to its methyl ester. c. Cool the vial to room temperature.

• Extraction of Derivatives: a. Add 1 mL of hexane and 0.5 mL of saturated NaCl solution to the vial. b. Vortex vigorously for 1 minute to extract the derivatives into the hexane layer. c. Centrifuge briefly to separate the phases. d. Carefully transfer the upper hexane layer to a clean GC vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.

• Analysis: The sample is ready for GC-ECD or GC-NCI-MS analysis.

Visualizing the Derivatization Chemistry

The chemical transformations are key to understanding the process. The following diagram illustrates the two-step derivatization of a generic keto-fatty acid.

Caption: General reaction scheme for the two-step derivatization of keto-fatty acids.

Troubleshooting and Best Practices

• Problem: Low or No Derivative Peak:

  • Cause: Incomplete dryness of the sample; presence of moisture. Silylation reagents are particularly sensitive to water.[4]

  • Solution: Ensure the sample is completely dry before adding derivatization reagents. Use anhydrous solvents and store reagents properly.

  • Cause: Insufficient reagent or reaction time/temperature.

  • Solution: Optimize reaction conditions. Ensure reagents are not expired.

• Problem: Multiple Peaks for a Single Analyte:

  • Cause: Incomplete oximation, leading to derivatization of both keto and enol tautomers.[1]

  • Solution: Ensure the oximation step (Step 1) is complete before proceeding to Step 2. Increase reaction time or temperature for the oximation step if necessary.

  • Cause: Formation of E/Z isomers from the oxime, especially with PFBHA.[14]

  • Solution: This is often unavoidable. If the peaks are well-resolved, sum the areas of both isomers for quantification.

• Best Practice: Use of an Internal Standard:

  • For accurate quantification, it is highly recommended to add a stable isotope-labeled KFA or a structurally similar odd-chain KFA as an internal standard prior to the derivatization steps.[15] This corrects for variations in derivatization efficiency and injection volume.

Conclusion

The derivatization of keto-fatty acids is a non-negotiable prerequisite for their analysis by gas chromatography. A two-step methodology, involving the protection of the keto group via oximation followed by the esterification or silylation of the carboxylic acid, is the most robust and reliable approach.[1][16] The choice of reagents, particularly between standard (MeOx/MSTFA) and high-sensitivity (PFBHA) options, should be guided by the specific analytical goals of the study. By following the detailed protocols and best practices outlined in this guide, researchers can achieve accurate, reproducible, and sensitive quantification of keto-fatty acids, enabling deeper insights into their roles in biology and disease.

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Topic: Utilizing Methyl 15-oxo-9(Z),12(Z)-octadecadienoate for the Quantitative Analysis of Oxidized Linoleic Acid Metabolites in Lipidomics

An Application Guide for Researchers

Introduction: The Significance of Keto-Fatty Acids in Disease Biomarker Discovery

The lipidome is a dynamic landscape of molecules that are central to cell structure, energy storage, and signaling. Within this complex network, oxidized metabolites of polyunsaturated fatty acids, collectively known as oxylipins, have emerged as potent signaling molecules and critical biomarkers of physiological and pathological states. Oxidized linoleic acid metabolites (OXLAMs) are particularly significant due to the high abundance of their precursor, linoleic acid, in the Western diet and in human tissues[1][2].

Among OXLAMs, keto-octadecadienoic acids (KODEs or oxo-ODEs) are a class of molecules generated through enzymatic or non-enzymatic oxidation pathways. These compounds have been mechanistically linked to a range of conditions, from cardiovascular disease and inflammation to chronic pain and neurodegeneration[2][3][4]. Their presence and concentration in biological fluids and tissues can provide a window into the oxidative status of an organism.

The accurate quantification of these low-abundance, isomeric lipids presents a significant analytical challenge[5][6]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose, offering unparalleled sensitivity and selectivity[5][7]. However, the accuracy of LC-MS/MS quantification is fundamentally dependent on the use of high-purity, well-characterized analytical standards.

This guide provides a comprehensive overview and detailed protocol for the use of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as an analytical standard in lipidomics studies. While the biologically active molecule is the free acid, the methyl ester form serves as a stable, reliable calibrant for establishing precise and accurate quantification of 15-oxo-ODE in complex biological matrices.

Part 1: Biochemical Background and Significance

Formation of 15-oxo-Octadecadienoate (15-oxo-ODE)

Linoleic acid (LA), an omega-6 fatty acid, is the precursor to a variety of oxidized metabolites. The formation of keto derivatives like 15-oxo-ODE involves a multi-step process. The initial step is the oxidation of linoleic acid to form a hydroperoxide, 15-hydroperoxyoctadecadienoic acid (15-HpODE), a reaction that can be catalyzed by lipoxygenase (LOX) enzymes or occur non-enzymatically via free radical-mediated lipid peroxidation[4][8]. This unstable hydroperoxide is then rapidly reduced to its corresponding hydroxy fatty acid, 15-hydroxyoctadecadienoic acid (15-HODE). Subsequently, a hydroxy-fatty acid dehydrogenase can catalyze the conversion of 15-HODE into the more stable ketone, 15-oxo-ODE[4][9].

Biosynthetic pathway of 15-oxo-ODE from Linoleic Acid.

Biological Role of Keto-Octadecadienoic Acids (KODEs)

While research on the specific 15-oxo isomer is emerging, the biological activities of the related 9-oxo-ODE and 13-oxo-ODE isomers are well-documented. These molecules are known to:

• Activate Nuclear Receptors: Certain oxo-fatty acids are potent activators of Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism and inflammation[10].

• Modulate Inflammatory Responses: KODEs and their precursors (HODEs) can influence leukocyte migration and alter the expression of pro-inflammatory cytokines[11].

• Serve as Biomarkers: Elevated levels of OXLAMs, including KODEs, have been identified in pathological conditions like non-alcoholic steatohepatitis, Alzheimer's disease, and certain skin disorders, making them valuable clinical biomarkers[2][12].

Given the structural similarity, it is hypothesized that 15-oxo-ODE plays a comparable role in cellular signaling and disease pathogenesis, underscoring the need for robust analytical methods to investigate its function.

Part 2: Analytical Strategy for Oxylipin Quantification

The quantification of oxylipins from biological matrices is a multi-step process requiring careful sample handling, efficient extraction, and sensitive detection.

The Role of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as a Standard

In quantitative mass spectrometry, an analytical standard is essential for converting the instrument's signal response into a concentration. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an ideal external standard for quantifying the endogenous free acid for several reasons:

• Stability: Esterification of the carboxylic acid group can improve the compound's long-term stability in solution.

• Purity: Commercially available standards are typically synthesized and purified to a high degree, ensuring accuracy.

• Traceability: Using a standard of known concentration allows for the creation of a calibration curve, enabling absolute quantification (e.g., in nmol/L) rather than just relative changes.

Principle of Isotope Dilution Mass Spectrometry

The "gold standard" approach for quantification is isotope dilution, which involves adding a known amount of a stable isotope-labeled internal standard (e.g., a deuterated analog like 15(S)-HETE-d8) to the sample at the very beginning of the workflow[7][13]. This internal standard (IS) is chemically identical to the analyte but has a different mass. It co-elutes with the analyte and experiences the same extraction losses and ionization suppression. By measuring the ratio of the endogenous analyte to the IS, one can achieve highly accurate and precise quantification that corrects for experimental variability[14]. The external standard (Methyl 15-oxo-9(Z),12(Z)-octadecadienoate) is then used to build the calibration curve against which this ratio is plotted.

Part 3: Detailed Application Protocol

This protocol provides a validated starting point for the extraction and quantification of 15-oxo-ODE from human plasma using Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as a calibrant.

Materials and Reagents

• Calibrant: Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (e.g., from a commercial supplier like GenMark[15] or MedChemExpress[16]).

• Internal Standard (IS): Deuterated oxylipin such as 15(S)-HETE-d8 (Cayman Chemical or similar).

• Solvents: LC-MS grade methanol, acetonitrile, water, acetic acid, and hexane.

• Solid-Phase Extraction (SPE): C18 or mixed-mode cartridges (e.g., Oasis HLB)[17][18].

• Biological Matrix: Human plasma collected with EDTA.

Preparation of Standard Solutions

• Primary Stock (Calibrant): Prepare a 1 mg/mL stock solution of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in methanol. Store at -80°C.

• Primary Stock (IS): Prepare a 1 mg/mL stock solution of the deuterated internal standard in methanol. Store at -80°C.

• Working Internal Standard Solution: Dilute the IS primary stock to a final concentration of ~100 ng/mL in methanol. This solution will be spiked into every sample.

• Calibration Curve Standards: Perform serial dilutions of the Calibrant primary stock in 85% methanol to create a series of working standards for the calibration curve.

Calibration Point	Concentration (ng/mL)	Typical Range (nmol/L)
Cal 1	0.1	~0.34
Cal 2	0.5	~1.71
Cal 3	2	~6.84
Cal 4	10	~34.2
Cal 5	50	~171.0
Cal 6	100	~342.0
Cal 7	200	~684.0
Concentrations are illustrative and should be optimized for the specific application and instrument sensitivity.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for plasma oxylipin analysis[5][7][17].

• Thaw Samples: Thaw plasma samples on ice.

• Spike Internal Standard: To 200 µL of plasma in a glass tube, add 10 µL of the Working Internal Standard Solution. Vortex briefly.

• Protein Precipitation: Add 600 µL of ice-cold methanol. Vortex for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Dilution: Transfer the supernatant to a new tube and dilute with 4 mL of 0.1% aqueous acetic acid.

• SPE Cartridge Conditioning: Condition an SPE cartridge by washing sequentially with 3 mL of methanol followed by 3 mL of water.

• Load Sample: Load the diluted supernatant onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 3 mL of 15% aqueous methanol to remove polar interferences.

• Elute: Elute the oxylipins with 2 mL of methanol into a clean collection tube.

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of 85% methanol for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

The following are typical starting parameters for an LC-MS/MS system (e.g., a triple quadrupole mass spectrometer) operated in negative ion mode[7][13][19].

• LC Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: Acetonitrile/Methanol (4:1, v/v) with 0.1% Acetic Acid[20].

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 85% B

  • 15-18 min: 85% to 98% B

  • 18-20 min: Hold at 98% B

  • 20-22 min: Return to 30% B

  • 22-25 min: Re-equilibration

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MS Analysis: Multiple Reaction Monitoring (MRM).

Table of Example MRM Transitions: Since 15-oxo-ODE is a specific isomer, its exact transitions must be determined empirically by infusing the standard. However, they will be similar to other KODEs.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Comment
15-oxo-ODE (Analyte)	~293.2	To be determined	Expected [M-H]⁻ ion. Product ions will result from characteristic fragmentation.
13-oxo-ODE [13][21]	293.2	151.1	Reference for a similar isomer.
9-oxo-ODE [4]	293.2	113.1	Reference for a similar isomer.
15(S)-HETE-d8 (IS) [13]	327.2	182.0	Common deuterated internal standard.

Data Analysis and Quantification

• Generate Calibration Curve: Inject the prepared calibration standards. For each point, calculate the ratio of the peak area of the calibrant (Methyl 15-oxo-9(Z),12(Z)-octadecadienoate) to the peak area of the internal standard.

• Linear Regression: Plot the peak area ratio (y-axis) against the known concentration of the calibrant (x-axis). Apply a linear regression with 1/x or 1/x² weighting. The R² value should be >0.99 for a valid curve.

• Calculate Sample Concentrations: For each biological sample, determine the peak area ratio of the endogenous 15-oxo-ODE to the internal standard. Use the regression equation from the calibration curve to calculate the concentration of 15-oxo-ODE in the sample.

Quantitative lipidomics workflow for 15-oxo-ODE.

Conclusion

The study of specific oxidized lipid mediators like 15-oxo-ODE is crucial for advancing our understanding of diseases driven by oxidative stress and inflammation. The successful quantification of these molecules is critically dependent on a robust analytical methodology. By using Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as a high-purity calibrant in conjunction with isotope dilution LC-MS/MS, researchers can achieve the accuracy and precision required to elucidate the role of this important biomarker in health and disease. The protocol outlined herein provides a solid foundation for integrating this analysis into lipidomics research and drug development programs.

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• Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans. Prostaglandins, Leukotrienes and Essential Fatty Acids, 87(4-5), 135–141. [Link][2]

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• Examples of the most commonly used types of solid-phase extraction... (n.d.). ResearchGate. [Link][18]

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• Gu, C., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of The American Society for Mass Spectrometry, 24(11), 1732–1742. [Link][4]

• Methyl ester, (Z, Z, Z)-9, 12, 15-octadecatrienoic acid. (n.d.). ResearchGate. [Link][23]

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• Kishino, S., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Medical Mass Spectrometry, 6(2), 112–125. [Link][20]

• Rakoff-Nahoum, S. (1985). Preparation of methylcis-9,cis-12,cis-15-octadecatrienoate-15,16-d 2 and methylcis-9,cis-12,cis-15-octadecatrienoate-6,6,7,7-d 4. Journal of Labelled Compounds and Radiopharmaceuticals, 22(3), 243-250. [Link][25]

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• 25. Preparation of methylcis-9,cis-12,cis-15-octadecatrienoate-15,16-d 2 and methylcis-9,cis-12,cis-15-octadecatrienoate-6,6,7,7-d 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in Plant Stress Research

Introduction: Situating Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in the Oxylipin Signaling Cascade

Plants, being sessile organisms, have evolved sophisticated signaling networks to perceive and respond to a myriad of environmental stresses. Central to these networks are oxylipins, a class of oxygenated fatty acid derivatives that act as potent signaling molecules.[1] These compounds are generated from polyunsaturated fatty acids either enzymatically, through the action of lipoxygenases (LOXs), or non-enzymatically via the activity of reactive oxygen species (ROS).[2][3]

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate belongs to a specific group of non-enzymatically produced oxylipins known as phytoprostanes.[3][4] These molecules are formed from α-linolenic acid through a free-radical-catalyzed peroxidation process, particularly under conditions of oxidative stress.[4][5] While the jasmonate family, including jasmonic acid (JA) and its precursor 12-oxo-phytodienoic acid (OPDA), are the most studied oxylipins, there is mounting evidence that phytoprostanes also play crucial, distinct roles in modulating plant defense and developmental programs.[2][6]

Unlike the well-characterized JA signaling pathway, which often relies on the F-box protein COI1, certain oxylipins like OPDA can trigger responses independently of COI1.[7][8] This suggests the existence of parallel signaling cascades. Phytoprostanes are believed to function within these alternative pathways, activating unique sets of stress-responsive genes that contribute to the plant's overall resilience.[2][6] This guide provides a detailed framework for researchers to investigate the role of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate as a potential signaling molecule in plant stress responses, using Arabidopsis thaliana as a model system.

Hypothesized Signaling Pathway and Experimental Rationale

The electrophilic nature of the oxo-group in cyclopentenone structures, like that found in OPDA and phytoprostanes, allows them to react with nucleophilic cellular targets, such as cysteine residues on proteins. This interaction can alter protein function and initiate a signaling cascade. We hypothesize that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate functions similarly, initiating a signaling pathway that leads to the transcriptional activation of stress-protective genes, such as those encoding glutathione-S-transferases (GSTs) and other detoxification enzymes.

Caption: Hypothesized signaling pathway for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Application Note 1: Elicitor Preparation and Plant Treatment

Objective: To prepare a stable stock solution of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and apply it to Arabidopsis thaliana seedlings to assess its biological activity.

Expertise & Experience Insight: The choice of solvent is critical for lipophilic compounds. Ethanol is preferred over DMSO for foliar application as it evaporates quickly and has lower phytotoxicity at the final concentration. A vehicle control (solvent only) is absolutely essential to distinguish the effects of the compound from those of the solvent. The inclusion of a surfactant like Tween-20 ensures even spreading on the hydrophobic leaf surface.

Protocol 1.1: Preparation of Stock and Working Solutions

Materials:

• Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (powder)

• Ethanol (Absolute, ACS grade)

• Tween-20 (0.1% v/v solution, sterile)

• Sterile deionized water

• Microcentrifuge tubes

Procedure:

• Stock Solution (10 mM):

  • Carefully weigh 1-5 mg of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

  • Dissolve in the appropriate volume of absolute ethanol to achieve a 10 mM concentration. (Molecular Weight: 308.48 g/mol ).

  • Vortex thoroughly until completely dissolved.

  • Store at -20°C in small aliquots to avoid freeze-thaw cycles.

• Working Solution (e.g., 50 µM):

  • On the day of the experiment, dilute the 10 mM stock solution in sterile deionized water containing 0.01% Tween-20 to the desired final concentration.

  • For a 50 µM working solution, add 5 µL of the 10 mM stock to 995 µL of 0.01% Tween-20 water.

  • Prepare a vehicle control solution containing the same final concentration of ethanol and Tween-20 (e.g., 0.5% ethanol, 0.01% Tween-20).

Parameter	Recommended Range	Justification
Working Concentration	10 - 100 µM	Balances potential efficacy with risk of phytotoxicity. Similar to concentrations used for other oxylipins like OPDA.
Final Ethanol Conc.	< 0.5% (v/v)	Minimizes solvent-induced stress responses in the plant.
Tween-20 Conc.	0.01% - 0.02% (v/v)	Acts as a surfactant for even leaf coverage without causing significant membrane disruption.

Table 1: Recommended working concentrations and solution parameters.

Protocol 1.2: Plant Treatment

Materials:

• Arabidopsis thaliana plants (e.g., Col-0), 3-4 weeks old, grown in soil.

• Working solution and vehicle control.

• Spray bottle or pipette.

Procedure:

• Grow Arabidopsis plants under controlled conditions (e.g., 16h light/8h dark cycle, 22°C).

• Foliar Spray: Uniformly spray the rosettes of the plants with either the working solution or the vehicle control until the leaves are thoroughly wetted but before runoff occurs.

• Root Drench (Alternative): Grow plants hydroponically or on agar plates. Add the working solution or vehicle control to the liquid/agar medium to achieve the desired final concentration.

• Place plants back in the growth chamber.

• Collect tissue samples for analysis at various time points (e.g., 1h, 6h, 24h, 48h) post-treatment. Flash-freeze samples in liquid nitrogen and store at -80°C.

Application Note 2: Analysis of Stress-Related Phenotypes and Biochemical Markers

Objective: To determine if pre-treatment with Methyl 15-oxo-9(Z),12(Z)-octadecadienoate enhances tolerance to abiotic stress and to quantify key biochemical stress markers.

Trustworthiness Insight: A self-validating protocol for stress assays involves multiple measurement points. For drought stress, this includes not just survival rate, but also relative water content and chlorophyll content, which provide a more nuanced view of the plant's physiological status. For biochemical markers, measuring both ROS accumulation and the activity of ROS-scavenging enzymes provides a complete picture of the oxidative state.

Protocol 2.1: Drought Stress Assay

• Treat 2-week-old soil-grown plants with the compound or vehicle as per Protocol 1.2.

• Two days after treatment, withhold water for 10-14 days.

• Re-water the plants and allow them to recover for 3-5 days.

• Calculate the survival rate.

• Optional: Measure relative water content (RWC) and chlorophyll content at the peak of drought stress.

Treatment Group	N (plants)	Survivors	Survival Rate (%)
Vehicle Control	30	6	20%
50 µM Compound	30	21	70%

Table 2: Example of phenotypic data for a drought stress assay.

Protocol 2.2: In-situ Detection of Reactive Oxygen Species (ROS)

Materials:

• DAB (3,3'-Diaminobenzidine) solution for H₂O₂ detection.

• NBT (Nitro-blue tetrazolium) solution for O₂⁻ detection.

• Ethanol series (70%, 95%) for destaining.

Procedure:

• Treat plants as per Protocol 1.2 and expose them to a stressor (e.g., high light, salinity) for a short period (e.g., 1-4 hours).

• Excise leaves and infiltrate them with either DAB or NBT solution in the dark.

• Incubate for several hours until a dark brown (DAB) or dark blue formazan (NBT) precipitate is visible.

• Destain the leaves by boiling in ethanol to remove chlorophyll.

• Image the leaves to visualize the extent of ROS accumulation.[9]

Protocol 2.3: Quantification of Antioxidant Enzyme Activity

• Homogenize ~100 mg of frozen plant tissue from Protocol 1.2 in an appropriate extraction buffer (e.g., potassium phosphate buffer).

• Centrifuge the homogenate and collect the supernatant (crude enzyme extract).

• Measure total protein concentration using a Bradford or BCA assay for normalization.

• Perform spectrophotometric assays to determine the activity of key antioxidant enzymes like Superoxide Dismutase (SOD), Catalase (CAT), and Ascorbate Peroxidase (APX) using established methods.[10][11]

Application Note 3: Gene Expression Analysis by qRT-PCR

Objective: To quantify the expression of known stress-responsive and oxylipin-responsive genes following treatment with Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Authoritative Grounding: The selection of target genes is based on published microarray data for OPDA and other stressors.[6][8] Genes like GST6 (Glutathione S-Transferase 6) and HSP70 (Heat Shock Protein 70) are well-established markers for oxidative stress and protein folding stress, respectively. ACTIN2 is a commonly used housekeeping gene for normalization in Arabidopsis.[12][13]

Protocol 3.1: RNA Extraction and qRT-PCR

• RNA Extraction: Extract total RNA from frozen tissue samples (~100 mg) using a commercial kit or a Trizol-based method.

• DNase Treatment: Treat the RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit with oligo(dT) or random primers.

• qRT-PCR:

  • Set up qRT-PCR reactions using a SYBR Green-based master mix.

  • Each reaction should contain diluted cDNA, forward and reverse primers (see Table 3), and master mix.

  • Run the reactions on a real-time PCR cycler.

  • Include a no-template control (NTC) for each primer pair.

  • Perform a melt curve analysis to ensure primer specificity.

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCT method, normalizing to the reference gene (ACTIN2).[12]

Gene ID	Gene Name	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
AT2G47730	GST6	GGTGAAGCTCAAAGATTCGGT	TTAGTGGCTTGTGGATTCAGC
AT3G12580	HSP70	GGTGGTATCAAGGTTGCTGATG	TCCGCTTGTTCTTTGCTCTTTC
AT5G59720	ZAT12	GACGATCTTCTTCGACCACTCG	GTGAGAAGCCGATAGAGCCAAA
AT3G18780	ACTIN2	GGTGAGGATATTCAGCCACTTG	TCTGTGAACGATTCCTGGACCT

Table 3: Example qRT-PCR primers for Arabidopsis thaliana stress-responsive genes.

Time Point	Treatment	GST6 Fold Change	HSP70 Fold Change
6 hours	Vehicle	1.0 ± 0.2	1.0 ± 0.1
6 hours	50 µM Compound	8.5 ± 1.1	3.2 ± 0.5
24 hours	Vehicle	1.0 ± 0.3	1.0 ± 0.2
24 hours	50 µM Compound	4.1 ± 0.7	1.5 ± 0.3

Table 4: Example of relative gene expression data.

Comprehensive Experimental Workflow

The following diagram outlines the logical flow from initial plant treatment to multi-level data analysis, providing a comprehensive overview of the research strategy.

Caption: Comprehensive experimental workflow for investigating the compound's role.

References

• The Plant Cell, "Oxylipin Signaling in Plant Stress Responses." [Link]

• MDPI, "12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses?" [Link]

• PubMed, "12-oxo-phytodienoic acid triggers expression of a distinct set of genes and plays a role in wound-induced gene expression in Arabidopsis." [Link]

• Oxford Academic, "The function of the oxylipin 12-oxophytodienoic acid in cell signaling, stress acclimation, and development." [Link]

• ResearchGate, "The function of the oxylipin 12-oxophytodienoic acid (OPDA) in cell signaling, stress acclimation and development." [Link]

• Frontiers in Plant Science, "Oxylipin Signaling: A Distinct Role for the Jasmonic Acid Precursor cis-(+)-12-Oxo-Phytodienoic Acid (cis-OPDA)." [Link]

• The Plant Cell, "Oxylipin Signaling in Plant Stress Responses." [Link]

• Frontiers in Plant Science, "Oxylipins: The Front Line of Plant Interactions." [Link]

• ResearchGate, "Oxylipins and plant abiotic stress resistance." [Link]

• PubMed, "Oxylipins and plant abiotic stress resistance." [Link]

• ResearchGate, "qRT-PCR Analysis of Stress-Related Gene Transcription Levels in Arabidopsis Plants." [Link]

• PubMed Central, "Measuring ROS and redox markers in plant cells." [Link]

• ResearchGate, "Archetype signals in plants: The phytoprostanes." [Link]

• Oxford Academic, "Lipid-mediated responses to nutrient and other stresses: roles in plant adaptation and signaling." [Link]

• PubMed, "Impact of Salicylic Acid Content and Growing Environment on Phytoprostane and Phytofuran (Stress Biomarkers) in Oryza sativa L." [Link]

• ResearchGate, "The qRT-PCR analysis of genes in stress response and floral development..." [Link]

• Bio-protocol, "qRT-PCR of the Stress-Responsive Genes." [Link]

• PubMed, "First Total Synthesis of Phytoprostanes with Prostaglandin-Like Configuration, Evidence for Their Formation in Edible Vegetable Oils and Orienting Study of Their Biological Activity." [Link]

• MDPI, "Identification of Oxidative-Stress-Reducing Plant Extracts from a Novel Extract Library—Comparative Analysis of Cell-Free and Cell-Based In Vitro Assays to Quantitate Antioxidant Activity." [Link]

• ResearchGate, "Methods/Protocols for Determination of Oxidative Stress in Crop Plants." [Link]

• Wageningen University & Research, "Imaging of oxidative stress in plant cells by quantitative fluorescence microscopy and spectroscopy." [Link]

• National Institutes of Health (NIH), "Identification and Validation of qRT-PCR Reference Genes for Analyzing Arabidopsis Responses to High-Temperature Stress." [Link]

• ResearchGate, "Phytoprostanes | Request PDF." [Link]

• Biosciences Biotechnology Research Asia, "Real-time PCR Analysis of ScMYB Gene Expression in Saccharum officinarum Co86032 under Drought-induced Abiotic Stress Conditions." [Link]

• Frontiers, "Electrochromic polyoxometalates for sensing abiotic stress in plants." [Link]

• ResearchGate, "Plant Lipid Signaling Protocols | Request PDF." [Link]

• Frontiers, "Lipid signaling in plants." [Link]

• National Institutes of Health (NIH), "Lipid signaling in plants." [Link]

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Investigating the enzymatic formation of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Application Note & Protocol

Investigating the Enzymatic Formation of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: A Multi-Step Biocatalytic Approach

Abstract

Oxidized lipids, or oxylipins, are a diverse class of signaling molecules integral to inflammatory processes, immune responses, and cellular homeostasis. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an oxylipin derived from the C18 polyunsaturated fatty acid, linoleic acid. Its synthesis, however, is not a single-step enzymatic process. This guide provides a comprehensive framework for the in vitro enzymatic formation of this target molecule through a proposed multi-step cascade, leveraging established principles of lipid enzymology. We detail the sequential catalytic actions of lipoxygenase and dehydrogenase enzymes, provide step-by-step protocols for synthesis and extraction, and outline robust analytical methods for product verification and quantification.

Introduction: The Enzymatic Cascade to Oxylipins

Lipoxygenases (LOXs) are a family of non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into polyunsaturated fatty acids (PUFAs) containing a cis,cis-1,4-pentadiene structure.[1][2] The primary products, fatty acid hydroperoxides, are often unstable and serve as key intermediates for a vast array of bioactive metabolites, including hydroxides, ketones, and leukotrienes.[2]

In mammals, 15-lipoxygenase (15-LOX) is well-known for metabolizing arachidonic acid (a C20 PUFA) to 15-hydroperoxyeicosatetraenoic acid (15-HpETE).[1][3] However, when presented with linoleic acid (a C18 PUFA), the canonical reaction yields 13(S)-hydroperoxyoctadecadienoic acid (13-HpODE) as the major product.[1][3][4] The formation of a 15-oxygenated derivative from an 18-carbon chain is less common but plausible, potentially involving specific LOX isoforms or enzymes from other species like plants.[5]

This document outlines a proposed biosynthetic pathway for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate based on analogous, well-documented enzymatic transformations.[6][7] The pathway involves three key steps:

• Dioxygenation: A specific 15-lipoxygenase catalyzes the formation of Methyl 15-hydroperoxy-9(Z),12(Z)-octadecadienoate.

• Reduction: The hydroperoxy intermediate is reduced to the more stable hydroxy derivative, Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate. This can occur via cellular peroxidases.

• Oxidation: The hydroxy group is oxidized by a dehydrogenase, analogous to 15-hydroxyprostaglandin dehydrogenase (15-PGDH), to yield the final 15-oxo product.[6][7]

Understanding this pathway and possessing a reliable synthesis protocol is crucial for researchers investigating the biological activity of this specific oxylipin and for developing targeted therapeutic agents.

Proposed Biosynthetic Pathway and Experimental Workflow

To visualize the enzymatic cascade and the subsequent analytical process, we utilize the following diagrams.

Caption: Proposed three-step enzymatic pathway for the synthesis of the target molecule.

Caption: High-level overview of the experimental workflow from preparation to analysis.

Materials and Reagents

This section details the necessary components for the successful execution of the synthesis and analysis protocols.

Reagent/Material	Recommended Source/Specification	Purpose
Enzymes
15-Lipoxygenase (Soybean)	Sigma-Aldrich (Cat. L7395) or equivalent	Catalyzes the initial dioxygenation step
15-Hydroxyprostaglandin Dehydrogenase	Cayman Chemical or equivalent	Catalyzes the final oxidation to the oxo product
Substrates & Cofactors
Methyl Linoleate (>99%)	Nu-Chek Prep or equivalent	Primary substrate for the reaction
β-Nicotinamide adenine dinucleotide (NAD+)	Sigma-Aldrich	Cofactor for the dehydrogenase enzyme
Buffers & Solvents
Borate Buffer	0.2 M, pH 9.0	Reaction buffer for 15-LOX
Phosphate Buffer	50 mM, pH 7.4	General purpose buffer, enzyme dilution
Acetonitrile (HPLC Grade)	Fisher Scientific or equivalent	HPLC mobile phase, extraction solvent
Ethyl Acetate (ACS Grade)	Extraction solvent
Methanol (HPLC Grade)	Sample reconstitution, mobile phase
Formic Acid (LC-MS Grade)	Mobile phase modifier
Equipment
Spectrophotometer	Capable of reading at 234 nm	To monitor initial reaction progress
HPLC or UPLC System	Equipped with PDA/UV and coupled to a Mass Spectrometer (Q-TOF or Triple Quad)	Product separation, identification, and quantification
Centrifuge	For phase separation during extraction
Nitrogen Evaporator	For solvent removal
Solid Phase Extraction (SPE) Manifold	C18 cartridges (e.g., Sep-Pak)	Optional method for product purification

Detailed Experimental Protocols

Protocol 1: Stepwise Enzymatic Synthesis

This protocol describes the sequential enzymatic reactions to produce the target compound. It is critical to perform these steps in a controlled environment to minimize non-enzymatic auto-oxidation.

A. Preparation of Reagents:

• Enzyme Solutions: Prepare a stock solution of 15-Lipoxygenase (e.g., 10,000 U/mL) in ice-cold phosphate buffer.[8] Keep the solution on ice at all times. Prepare the dehydrogenase solution according to the manufacturer's specifications.

• Substrate Solution: Prepare a 10 mM stock solution of Methyl Linoleate in ethanol. For the reaction, create a working solution (e.g., 250 µM) by diluting the stock in borate buffer.[9] A slight pre-oxidation of linoleic acid can sometimes aid enzyme activation.[9]

B. Step 1: Lipoxygenation to form 15-HpODE-Me Intermediate

• In a glass reaction vessel, combine 980 µL of the 250 µM Methyl Linoleate working solution with 10 µL of the 15-LOX enzyme solution.

• Incubate the reaction at room temperature (approx. 25°C) for 10-15 minutes with gentle stirring.

• Optional Quality Check: Monitor the formation of the hydroperoxide intermediate, which has a characteristic absorbance peak at 234 nm due to the newly formed conjugated diene system.[10][11] This confirms the initial reaction is proceeding.

C. Step 2: Reduction to 15-HODE-Me Intermediate Causality Note: The hydroperoxide is unstable. While some protocols use chemical reducing agents like stannous chloride or sodium borohydride after extraction, we will proceed directly to the next enzymatic step, assuming endogenous or co-purified peroxidases will facilitate the reduction. For a more controlled system, a purified glutathione peroxidase/glutathione system could be added, but for simplicity, we proceed to the final step.

D. Step 3: Dehydrogenation to 15-oxo-ODE-Me

• To the reaction mixture from Step 1, add NAD+ to a final concentration of 1 mM.

• Add the 15-Hydroxyprostaglandin Dehydrogenase enzyme according to its activity units (follow manufacturer's guidelines).

• Incubate for an additional 30-60 minutes at 37°C. The optimal time may require empirical determination.

Protocol 2: Product Extraction

The target molecule must be extracted from the aqueous reaction buffer into an organic solvent for analysis.

• Stop the reaction by acidifying the mixture to pH 3.0-3.5 with 1 M HCl. This protonates the carboxylic acid moiety (if any free acid is present) and improves extraction efficiency.

• Add an equal volume of cold ethyl acetate to the reaction vessel.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic phases.

• Carefully collect the upper organic layer (ethyl acetate) containing the lipid products.

• Repeat the extraction (steps 2-5) on the aqueous layer one more time to maximize yield.

• Pool the organic extracts and dry the solvent under a gentle stream of nitrogen.

• Reconstitute the dried lipid film in a small, known volume (e.g., 100 µL) of methanol or mobile phase for LC-MS analysis.

Protocol 3: Analysis by UPLC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry is the definitive method for identifying and quantifying the product.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Negative Ion Mode):

  • Ionization Source: Electrospray Ionization (ESI).

  • Precursor Ion [M-H]⁻: The expected mass for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (C19H30O3) is approximately 306.22. The precursor ion to target would be m/z 305.21.

  • Fragmentation: Generate a product ion scan to identify characteristic fragments. Fragmentation patterns for similar oxo-lipids often involve losses of water, CO2, and cleavages along the fatty acid chain.[12] Develop a Multiple Reaction Monitoring (MRM) method using the most stable and specific precursor-product ion transitions for quantification.

Data Interpretation and Validation

• Identification: The target compound is identified by a chromatographic peak that matches the retention time of a purified standard (if available) and exhibits the correct precursor-product ion transitions in the mass spectrometer.

• Quantification: Prepare a standard curve using a certified reference standard of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. Plot the peak area against concentration to create a linear regression. Use this curve to determine the concentration of the enzymatically synthesized product in your sample.

• Self-Validation: The protocol's trustworthiness is established by running appropriate controls:

  • No Enzyme Control: A reaction mixture containing substrate but no 15-LOX should yield no product, confirming the reaction is enzyme-dependent.

  • No Substrate Control: A reaction with enzyme but no substrate confirms that the observed product is not an artifact from the enzyme preparation.

  • Intermediate Analysis: If possible, analyzing the reaction mixture after the 15-LOX step should show the presence of the 15-HODE-Me intermediate (after reduction), confirming the pathway's progression.

References

• Vasanthi, H. R., & Parameswari, R. P. (2019). Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies. Progress in Lipid Research, 73, 28-45. [Link]

• Li, Y., Su, G., & Zhang, C. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. Mediators of Inflammation, 2022, 9810176. [Link]

• Wittwer, J., & Hersberger, M. (2007). The two faces of the 15-lipoxygenase in atherosclerosis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 77(2), 67-77. [Link]

• Powell, W. S., & Rokach, J. (2013). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta, 1831(4), 855-866. [Link]

• Saura, P., et al. (2015). How Can Linoleic Acid Be the Preferential Substrate of the Enzyme 15-Lipoxygenase-1? A QM/MM Approach. The Journal of Physical Chemistry B, 119(3), 969-981. [Link]

• Malterud, K. E. (2004). Procedure for assay of 15-lipoxygenase inhibition. University of Oslo, School of Pharmacy. [Link]

• Kundumani-Sridharan, V., et al. (2010). 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation. The Journal of Biological Chemistry, 285(50), 38991-39000. [Link]

• Tallman, K. A., et al. (2017). Coenzyme A thioester formation of 11- and 15-oxo-eicosatetraenoic acid. Prostaglandins & Other Lipid Mediators, 130, 23-33. [Link]

• Vangaveti, V., et al. (2010). Functional and pathological roles of the 12- and 15-lipoxygenases. Progress in Lipid Research, 49(4), 484-495. [Link]

• Kundumani-Sridharan, V., et al. (2010). 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation. The Journal of Biological Chemistry, 285(50), 38991–39000. [Link]

• Groeger, A. L., et al. (2010). 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways. Chemistry & Biology, 17(9), 995-1005. [Link]

• Ghorbani, M., et al. (2021). 15-Lipoxygenase and its metabolites in the pathogenesis of breast cancer: A double-edged sword. Prostaglandins & Other Lipid Mediators, 157, 106598. [Link]

• Li, D., et al. (2016). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Chinese Journal of Analytical Chemistry, 44(10), 1618-1623. [Link]

• Heshof, R., et al. (2014). Lipoxygenase activity on different substrates, with linoleic acid as reference. Applied Microbiology and Biotechnology, 98(22), 9137-9146. [Link]

• Ek, B., et al. (1997). Fatty acid binding proteins reduce 15-lipoxygenase-induced oxygenation of linoleic acid and arachidonic acid. Biochimica et Biophysica Acta, 1346(1-2), 103-110. [Link]

• Hamberg, M. (1988). Biosynthesis of 12-oxo-10,15(Z)-phytodienoic acid: identification of an allene oxide cyclase. Biochemical and Biophysical Research Communications, 156(1), 543-550. [Link]

• Ragasa, C. Y., et al. (2017). 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina. Asian Pacific Journal of Tropical Biomedicine, 7(2), 136-139. [Link]

• Rios, J. J. (2020). Lipoxygenase activity determination. protocols.io. [Link]

• Gu, C., et al. (2015). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Agricultural and Food Chemistry, 63(20), 5034-5043. [Link]

• Nabilah, S. S., et al. (2017). Lipoxygenase Inhibitory Assay of Averrhoa carambola L. Leaves Extract. International Journal of ChemTech Research, 10(15), 32-38. [Link]

Sources

• 1. Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 15-Lipoxygenase and its metabolites in the pathogenesis of breast cancer: A double-edged sword - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional and pathological roles of the 12- and 15-lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How Can Linoleic Acid Be the Preferential Substrate of the Enzyme 15-Lipoxygenase-1? A QM/MM Approach. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sphinxsai.com [sphinxsai.com]
• 9. researchgate.net [researchgate.net]
• 10. 15-Lipoxygenase inhibition of Commelina benghalensis, Tradescantia fluminensis, Tradescantia zebrina - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipoxygenase activity determination [protocols.io]
• 12. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Stability of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into maintaining the stability and integrity of this valuable keto-fatty acid ester. This resource is structured to address the common challenges and questions that arise during its handling, storage, and experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate?

A1: The primary stability concerns for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate stem from its unique chemical structure, which includes two cis double bonds and a ketone functional group. These features make it susceptible to several degradation pathways:

• Oxidative Degradation: The two cis double bonds at the 9 and 12 positions are highly prone to oxidation. This process, often initiated by exposure to air (oxygen), light, and trace metal ions, can lead to the formation of hydroperoxides, which can further break down into a complex mixture of secondary oxidation products, including aldehydes and shorter-chain fatty acids. This is a common issue for all polyunsaturated fatty acid esters.

• Isomerization: The cis double bonds can isomerize to the more stable trans configuration, especially when exposed to heat, light, or acidic conditions. This change in stereochemistry can significantly alter the biological activity of the molecule.

• Hydrolysis: The methyl ester group can be hydrolyzed back to a carboxylic acid, particularly in the presence of moisture and acidic or basic conditions.

• Keto Group Reactivity: While generally more stable than aldehydes, the ketone group at the 15-position can participate in reactions, such as enolization, which could potentially lead to other degradation products, although this is less common under standard handling conditions.

Q2: I've observed a change in the color and odor of my sample. What does this indicate?

A2: A change in color (e.g., yellowing) and the development of a rancid odor are classic signs of oxidative degradation. The unpleasant smell is often due to the formation of volatile secondary oxidation products. If you observe these changes, it is highly likely that your sample has been compromised, and its purity and biological activity may be significantly reduced.

Q3: How should I properly store Methyl 15-oxo-9(Z),12(Z)-octadecadienoate to ensure its long-term stability?

A3: Proper storage is critical for maintaining the stability of this compound. Here are the key recommendations:

• Temperature: Store at -20°C or lower. For long-term storage, -80°C is preferable.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen.

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Form: If possible, store the compound as a solid. If it is in a solvent, ensure the solvent is of high purity and has been deoxygenated.

Troubleshooting Guides

Issue 1: Rapid Degradation of the Compound in Solution

Scenario: You've prepared a stock solution of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in an organic solvent, but you observe significant degradation within a short period, as confirmed by analytical methods like HPLC or GC-MS.

Root Cause Analysis and Solutions:

The rapid degradation in solution is likely due to a combination of factors that accelerate the inherent instability of the molecule.

Troubleshooting Steps:

• Solvent Selection and Preparation:

  • Problem: Residual impurities, water, or dissolved oxygen in the solvent can catalyze degradation.

  • Solution: Use high-purity, anhydrous solvents. It is crucial to deoxygenate the solvent before use by sparging with an inert gas (argon or nitrogen) for at least 15-30 minutes. Solvents like ethanol, methanol, and acetonitrile are commonly used.[1]

• Inclusion of Antioxidants:

  • Problem: Autoxidation, a free-radical chain reaction, is a major degradation pathway for polyunsaturated lipids.

  • Solution: Add a suitable antioxidant to your stock solution. Butylated hydroxytoluene (BHT) is a common choice for lipid-based compounds. A final concentration of 0.01-0.1% (w/v) is typically effective.

• Use of Chelating Agents:

  • Problem: Trace metal ions (e.g., iron, copper) are potent catalysts of lipid oxidation.[2][3][4] These can be introduced from glassware, spatulas, or the solvent itself.

  • Solution: Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your stock solution at a low concentration (e.g., 10-100 µM) to sequester these metal ions.[2][3][4][5]

• Storage of the Solution:

  • Problem: Even in solution, exposure to light and oxygen will accelerate degradation.

  • Solution: Aliquot the stock solution into smaller volumes in amber glass vials with Teflon-lined caps.[6][7] Overlay the solution with an inert gas before sealing and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a Stabilized Stock Solution

• Select a high-purity, anhydrous solvent (e.g., ethanol).

• Deoxygenate the solvent by sparging with argon or nitrogen for 30 minutes.

• To the deoxygenated solvent, add BHT to a final concentration of 0.05% (w/v) and EDTA to a final concentration of 50 µM.

• Dissolve the Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in the stabilized solvent to your desired concentration.

• Aliquot the solution into amber glass vials, flush the headspace with argon or nitrogen, and seal tightly with a Teflon-lined cap.

• Store immediately at -80°C.

Issue 2: Inconsistent Results in Biological Assays

Scenario: You are using Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in cell-based assays or other biological experiments and are observing high variability in your results.

Root Cause Analysis and Solutions:

Inconsistent results often point to the degradation of the compound either in the stock solution or during the experimental procedure.

Troubleshooting Steps:

• Assess Stock Solution Integrity:

  • Problem: The stock solution may have degraded since it was last used.

  • Solution: Before each set of experiments, verify the integrity of your stock solution using an appropriate analytical method. A simple UV-Vis scan can sometimes reveal changes in the absorbance spectrum indicative of degradation. For more detailed analysis, HPLC or LC-MS is recommended.

• Minimize Exposure During Experiments:

  • Problem: The compound can degrade in the aqueous environment of cell culture media or assay buffers, which are oxygen-rich and may contain metal ions.

  • Solution: Prepare working solutions immediately before use. Minimize the time the compound spends in aqueous media before being added to your experimental system. If possible, conduct experiments under low-light conditions.

• Consider the Impact of Assay Components:

  • Problem: Components in your cell culture media or assay buffer (e.g., serum, certain additives) could potentially interact with and degrade the compound.

  • Solution: If you suspect an interaction, run a control experiment where you incubate the compound in the complete medium/buffer for the duration of your experiment and then analyze it for degradation.

Data Presentation: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	-80°C (long-term), -20°C (short-term)	Minimizes molecular motion and slows reaction rates.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation by excluding oxygen.[8]
Light	Protected from light (Amber vials)	Prevents photolytic degradation and isomerization.
Solvent	High-purity, anhydrous, deoxygenated	Reduces the presence of catalysts for hydrolysis and oxidation.[1]
Additives	Antioxidant (e.g., 0.05% BHT), Chelator (e.g., 50 µM EDTA)	Inhibits free-radical chain reactions and sequesters catalytic metal ions.[2][3][4][5]

Visualizing Degradation and Stabilization

Diagram 1: Primary Degradation Pathways

Caption: Workflow for preparing a stable solution of the compound.

Analytical Methods for Stability Assessment

To ensure the quality of your Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, regular analytical assessment is recommended.

Analytical Technique	Information Provided
High-Performance Liquid Chromatography (HPLC)	Quantifies the parent compound and detects non-volatile degradation products. A reverse-phase C18 column is often suitable.
Gas Chromatography-Mass Spectrometry (GC-MS)	After derivatization (e.g., silylation), this method can identify and quantify volatile degradation products. [2]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Provides high sensitivity and specificity for identifying and quantifying the parent compound and its degradation products without the need for derivatization. [2][5]
UV-Vis Spectroscopy	Can be used for a quick assessment of purity. The appearance of new peaks or shifts in the maximum absorbance may indicate degradation.

References

• Metal Chelators as Antioxidants. (2022, August 10). AOCS. Retrieved from [Link]

• Niki, E. (1996). Effects of metal chelating agents on the oxidation of lipids induced by copper and iron. Free Radical Biology and Medicine, 21(5), 617-626.
• Mei, L., McClements, D. J., Wu, J., & Decker, E. A. (1998). Effects of Chelating Agents and Salts on Interfacial Properties and Lipid Oxidation in Oil-in-Water Emulsions. Journal of Agricultural and Food Chemistry, 46(12), 5072-5077.

• How Can I Protect My Lipid From Oxidation? (n.d.). Avanti Polar Lipids. Retrieved from [Link]

• Elias, R. J., Kellerby, S. S., & Decker, E. A. (2008). Role of lipid oxidation, chelating agents, and antioxidants in metallic flavor development in the oral cavity. Journal of Agricultural and Food Chemistry, 56(10), 3788-3794.

• Fatty acid esters – Knowledge and References. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Storage & Handling of Lipids. (n.d.). Stratech. Retrieved from [Link]

• Development of a New LC-MS/MS Method for the Quantification of Keto Acids. (2016). Journal of Analytical Science and Technology, 7(1), 1-8.
• On the pH-dependent degradation of 15(S)-15-methyl-prostaglandin F2α (Carboprost). (1982). Prostaglandins, 23(6), 845-856.
• The stability of 13,14-dihydro-15 keto-PGE2. (1980). Prostaglandins, 19(6), 917-931.
• Impact of Forced Degradation Studies on the Formulation and Stability of Topiroxostat: A Comprehensive Review. (2025). International Journal of Pharmaceutical Sciences and Research, 16(3), 1000-1010.

• 15-Keto-Prostaglandin F2α. (n.d.). Semantic Scholar. Retrieved from [Link]

• The measurement of the main PGE metabolite, 13,14-dihydro-15-keto prostaglandin E by radioimmunoassay using methyl oxime stabilization. (1983). Prostaglandins, 25(2), 291-300.

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 15-Keto-Prostaglandin F2α | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. The stability of 13,14-dihydro-15 keto-PGE2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Welcome to the technical support guide for the synthesis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. This resource is designed for researchers, chemists, and drug development professionals navigating the complexities of synthesizing oxidized lipid mediators. Here, we provide in-depth troubleshooting advice and frequently asked questions based on established chemical principles and field-proven insights to help you overcome common challenges and achieve reliable, high-purity yields.

Introduction: The Challenge of Synthesizing Oxylipins

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is an oxidized metabolite of linoleic acid, belonging to a class of molecules known as Oxidized Linoleic Acid Metabolites (OXLAMs).[1][2] These compounds are crucial signaling molecules in various physiological and pathological processes, including inflammation.[3] However, their synthesis is fraught with challenges. The presence of two cis double bonds and an allylic ketone functional group makes the molecule susceptible to isomerization, side reactions, and degradation. This guide provides a structured approach to identifying and solving these problems.

General Synthetic Workflow

The synthesis typically involves the selective oxidation of a suitable precursor derived from methyl linoleate. The overall process from starting material to purified product requires careful handling at every stage to preserve the integrity of the molecule.

Caption: General workflow for the synthesis and purification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Troubleshooting Guide

This section addresses specific problems encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I fix them?

Answer: Low yield is the most common issue and typically stems from three areas: incomplete reaction, competing side reactions, or degradation of the product.

• Possible Cause 1: Incomplete Oxidation

  • The Chemistry: The conversion of the precursor (often a secondary alcohol, Methyl 15-hydroxy-octadecadienoate) to a ketone requires a carefully chosen oxidizing agent. If the agent is too weak or used in insufficient amounts, the reaction will not proceed to completion, leaving you with a mixture that is difficult to separate.

  • Solutions:

    • Choice of Oxidant: For this type of selective oxidation, standard chromium-based reagents (like PCC or PDC) or hypervalent iodine reagents (like Dess-Martin periodinane) are effective. Dess-Martin periodinane is often preferred as it operates under milder, neutral conditions, minimizing acid- or base-catalyzed side reactions.

    • Stoichiometry and Monitoring: Use a slight excess (1.2-1.5 equivalents) of the oxidizing agent. More importantly, monitor the reaction progress closely using Thin Layer Chromatography (TLC). The disappearance of the starting material (the alcohol) is a key indicator of completion.

• Possible Cause 2: Side Reactions and Isomerization

  • The Chemistry: The cis double bonds at the 9 and 12 positions are thermodynamically less stable than their trans counterparts. Harsh reaction conditions (e.g., excessive heat, strong acids, or bases) can provide the energy needed to overcome the rotational barrier, leading to a mixture of geometric isomers (e.g., 9(E),12(Z) or 9(E),12(E)).[4] These isomers can be very difficult to separate from the desired product.

  • Solutions:

    • Temperature Control: Maintain the reaction at a low temperature (e.g., 0 °C to room temperature) to minimize isomerization.

    • pH Neutrality: Buffer the reaction if necessary and avoid strongly acidic or basic work-up conditions.

    • Protect from Light: UV light can also promote isomerization. Conduct the reaction in a flask wrapped in aluminum foil.[5]

• Possible Cause 3: Purity of Starting Material

  • The Chemistry: The precursor, methyl linoleate, is a polyunsaturated fatty acid methyl ester (FAME) and is highly susceptible to auto-oxidation when exposed to air.[5][6] If your starting material already contains hydroperoxides and other oxidized impurities, these will generate a complex mixture of byproducts during your reaction, significantly lowering the yield of the specific 15-oxo isomer you are targeting.

  • Solutions:

    • Use High-Purity Precursors: Start with the highest quality methyl linoleate available (>99%).

    • Proper Storage: Store methyl linoleate at -20°C or lower under an inert atmosphere (argon or nitrogen).[5]

    • Check for Peroxides: Before use, you can test older solvents or starting materials for the presence of peroxides.

Question 2: My analytical data (TLC, LC-MS) shows multiple product peaks with the same mass. What are they and how do I separate them?

Answer: Observing multiple products with the same mass-to-charge ratio (m/z) is a classic sign of isomer formation.

• Possible Cause 1: Positional Isomers

  • The Chemistry: If your synthesis involves a non-enzymatic radical-based oxidation or if the initial functionalization is not perfectly regioselective, oxidation can occur at other reactive sites on the fatty acid chain. For linoleic acid derivatives, the C-9 and C-13 positions are also highly susceptible to oxidation, leading to the formation of Methyl 9-oxo- and 13-oxo-octadecadienoate isomers.[3]

  • Solution: Advanced Chromatography: Standard silica gel chromatography may not be sufficient to separate these positional isomers.

    • High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (C18 column) often provides the resolution needed to separate these closely related compounds.[7]

    • Argentation (Silver Ion) Chromatography: This technique is exceptionally powerful for separating lipids based on the number, position, and geometry of their double bonds.[8] The silver ions interact differently with the π-electrons of the double bonds, allowing for the separation of isomers that are inseparable by other means.

• Possible Cause 2: Geometric (cis/trans) Isomers

  • The Chemistry: As mentioned in the previous question, the native 9(Z),12(Z) configuration can isomerize. These geometric isomers will have the same mass but different shapes, leading to slightly different retention times in chromatography.

  • Solution: HPLC Purification: A high-resolution reverse-phase HPLC method is the most effective way to separate geometric isomers. Careful method development, including adjusting the mobile phase composition and gradient, is crucial.

Question 3: My purified product is unstable and degrades upon storage. What are the best practices for handling and storage?

Answer: The stability of oxylipins is a critical challenge. The combination of double bonds and a ketone makes the molecule prone to further oxidation, polymerization, and other degradation pathways.[9]

• The Chemistry: Oxygen can attack the double bonds or abstract allylic protons, initiating a radical chain reaction that degrades the compound. Light can provide the energy for isomerization or radical formation. Even trace impurities in solvents can catalyze degradation.

• Solutions: A Multi-Faceted Approach

  • Low Temperature: Store the purified compound at -80°C for long-term stability.[9]

  • Inert Atmosphere: Always store the compound under a blanket of an inert gas like argon or nitrogen. After removing an aliquot, re-purge the vial with inert gas before sealing.

  • High-Purity Solvents: Dissolve the compound in a high-purity, degassed solvent (e.g., LC-MS grade acetonitrile or ethanol). Avoid solvents prone to forming peroxides, like ethers.

  • Protection from Light: Use amber glass vials and store them in the dark or wrapped in aluminum foil.[9]

  • Aliquoting: To prevent contamination and degradation from repeated freeze-thaw cycles, divide your purified batch into small, single-use aliquots. When you need to use the compound, remove one vial and allow it to warm to room temperature before opening to prevent condensation of water and oxygen into the sample.[9]

Caption: Troubleshooting flowchart for addressing low product yield.

Frequently Asked Questions (FAQs)

• Q: What are the best analytical techniques to confirm the structure and purity of my final product?

  • A: A combination of techniques is essential.

    • LC-MS/MS: This is the gold standard for confirming the molecular weight and obtaining fragmentation data for structural confirmation. It is also highly sensitive for quantification.[10]

    • ¹H and ¹³C NMR: Nuclear Magnetic Resonance is crucial for unambiguously determining the structure, including the position of the ketone and, most importantly, confirming the cis (Z) stereochemistry of the double bonds through analysis of the vinyl proton coupling constants.

    • GC-MS: Gas Chromatography-Mass Spectrometry can be used but often requires derivatization (e.g., silylation of the ketone) to improve volatility and thermal stability.

• Q: Can I use an enzymatic synthesis approach?

  • A: Yes, enzymatic synthesis offers high regio- and stereoselectivity. The biosynthesis of related oxylipins often involves enzymes like lipoxygenases (LOX) to introduce a hydroperoxy group, which is then converted to a ketone.[10][11] For example, a 15-LOX enzyme could form a 15-hydroperoxy intermediate from a linoleate substrate, which can then be enzymatically or chemically converted to the 15-oxo product. This approach can avoid many of the side reactions common in traditional chemical synthesis but requires specialized enzymes and optimization of biochemical reaction conditions.

• Q: Why is it not recommended to use heat to speed up the reaction?

  • A: Heating is detrimental for two main reasons. First, it significantly increases the rate of double bond isomerization from the desired cis,cis configuration to more stable cis,trans or trans,trans isomers.[4] Second, these polyunsaturated compounds are prone to thermal degradation and polymerization, which will drastically reduce your yield and complicate purification.

Exemplary Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline for purifying the crude product after reaction work-up.

• Prepare the Column: Select a silica gel column appropriately sized for your crude material amount (typically a 40:1 to 100:1 ratio of silica to crude product by weight).

• Equilibrate the Column: Flush the column with the starting mobile phase (e.g., 98:2 Hexane:Ethyl Acetate).

• Load the Sample: Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elute the Compound: Begin elution with a low-polarity mobile phase (e.g., 98:2 Hexane:Ethyl Acetate) and gradually increase the polarity by increasing the percentage of ethyl acetate.[7][12]

• Collect Fractions: Collect small fractions and monitor them by TLC, staining with a suitable agent (e.g., potassium permanganate, which reacts with the double bonds).

• Combine and Concentrate: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator at low temperature (<30°C).

Protocol 2: Analytical LC-MS/MS Method for Product Verification

This method is adapted from established protocols for similar oxylipins and should be optimized for your specific instrumentation.[9][10]

Parameter	Value
LC Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Acetic Acid or 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (80:20 v/v) with 0.1% Acetic Acid
Flow Rate	0.2 - 0.4 mL/min
Gradient	Start at 30% B, ramp to 100% B over 15 min, hold for 5 min, then re-equilibrate.
Ionization Source	Electrospray Ionization (ESI), Negative Mode
Analysis Mode	Multiple Reaction Monitoring (MRM)
Expected MRM Transition	Precursor Ion (Q1): m/z 307.2 [M-H]⁻; Product Ion (Q3): Monitor for characteristic fragments.

References

• 1. Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Preparation of methylcis-9,cis-12,cis-15-octadecatrienoate-15,16-d 2 and methylcis-9,cis-12,cis-15-octadecatrienoate-6,6,7,7-d 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Biosynthesis of 12-oxo-10,15(Z)-phytodienoic acid: identification of an allene oxide cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Oxidized Lipid Analysis

Welcome to the technical support center for oxidized lipid analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing mass spectrometry (MS) parameters for the sensitive and accurate analysis of oxidized lipids. Oxidized phospholipids (OxPLs) and other modified lipids are often present in low abundance within complex biological matrices, making their analysis particularly challenging.[1][2] This resource provides in-depth, field-proven insights in a question-and-answer format to directly address common issues and empower you to generate high-quality, reproducible data.

Section 1: General Strategy & Initial Parameter Optimization

Q1: I'm new to oxidized lipid analysis. Where do I start with optimizing my mass spectrometer parameters?

A1: A systematic approach is crucial for success. Start with a well-characterized standard mixture containing representative oxidized lipids relevant to your research (e.g., hydroxy-, hydroperoxy-, and keto-derivatives of common phospholipids). This allows you to optimize parameters in a controlled manner before moving to more complex biological samples.

The general workflow for parameter optimization involves a sequential tuning of the ion source, ion transfer optics, and collision cell.

Caption: General workflow for MS parameter optimization.

Q2: Should I use positive or negative ionization mode for my oxidized lipid analysis?

A2: The choice of ionization mode depends on the specific class of oxidized lipids you are targeting.

• Negative Ion Mode: This is generally preferred for the analysis of free fatty acids, oxylipins, and many classes of phospholipids, including phosphatidylserine (PS) and phosphatidylethanolamine (PE).[3] Fragmentation in negative mode often yields structurally informative ions corresponding to the fatty acyl chains.[4]

• Positive Ion Mode: Phosphatidylcholines (PCs) are readily detected in positive ion mode due to their permanently charged quaternary amine headgroup.[3] Neutral lipids like triacylglycerols (TGs) and cholesteryl esters (CEs) are typically analyzed as their ammonium or sodium adducts in positive mode.[5]

It's important to note that some oxidized lipids can be detected in both modes. For a comprehensive analysis, it is often beneficial to acquire data in both positive and negative modes.[6]

Q3: How do I optimize the electrospray ionization (ESI) source parameters for labile oxidized lipids?

A3: Oxidized lipids, particularly hydroperoxides, are thermally labile. Therefore, gentle ESI source conditions are paramount to prevent in-source fragmentation and degradation.

Parameter	Recommendation	Rationale
Spray Voltage	Start with a lower voltage (e.g., 3-4 kV for positive mode, -2.5 to -3.5 kV for negative mode) and gradually increase.	Minimizes in-source fragmentation and redox reactions.[7]
Sheath and Aux Gas Flow	Optimize for a stable spray. Typical starting points are 30-40 arbitrary units for sheath gas and 5-10 for auxiliary gas.	Adequate gas flow is necessary for efficient desolvation, but excessive flow can destabilize the spray.
Capillary/Source Temperature	Keep as low as possible while maintaining efficient desolvation (e.g., 250-300 °C).	Reduces thermal degradation of labile hydroperoxides and other sensitive oxidized lipids.[8]

Protocol 1: ESI Source Optimization using a Standard Mixture

• Prepare a solution of your oxidized lipid standard(s) at a concentration of ~1 µg/mL in a solvent compatible with your LC mobile phase.

• Infuse the standard solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Set the mass spectrometer to acquire full scan data in the appropriate ionization mode.

• Vary one source parameter at a time (e.g., spray voltage) while keeping others constant.

• Monitor the signal intensity and stability of the precursor ion(s) of interest.

• The optimal setting for each parameter is the one that provides the highest signal intensity with the lowest noise and no evidence of fragmentation.

Section 2: Troubleshooting Common Issues

Q4: I'm seeing a lot of unexpected peaks and my signal intensity is low. What could be the problem?

A4: This is a common issue in oxidized lipid analysis and can stem from several factors:

• Sample Degradation: Oxidized lipids are prone to further oxidation and degradation. Ensure proper sample handling and storage. Flash-freeze samples in liquid nitrogen immediately after collection and store them at -80°C.[9] The use of antioxidants like butylated hydroxytoluene (BHT) during extraction can also minimize artificial oxidation.[10]

• In-source Fragmentation: As discussed in Q3, harsh source conditions can cause your lipids to fragment before they are even analyzed by the mass spectrometer. Re-optimize your ESI source parameters with a focus on gentler conditions.[6]

• Matrix Effects: Biological samples are complex mixtures. Co-eluting compounds can suppress the ionization of your analytes of interest. Improve your chromatographic separation to better resolve your target lipids from the matrix. Solid-phase extraction (SPE) can also be used to clean up your samples before LC-MS analysis.[11]

Q5: I'm having trouble identifying my oxidized lipids from the MS/MS spectra. How do I optimize collision energy?

A5: Collision energy (CE) is a critical parameter for obtaining informative MS/MS spectra. The optimal CE varies depending on the lipid class, the specific modification, and the instrument type.

• Stepped or Ramped CE: Using a range of collision energies in a single experiment can be highly effective for oxidized lipids. This approach allows you to capture both low-energy fragments (e.g., neutral losses) and higher-energy fragments (e.g., fatty acyl chains) in one go.[5]

• Compound-Specific Optimization: For targeted analyses, it is best to optimize the CE for each individual oxidized lipid. This can be done by infusing the standard and acquiring MS/MS spectra at various CE values. The optimal CE will be the one that produces the most abundant and structurally informative fragment ions.[12]

Table of Characteristic Fragmentations for Oxidized Phospholipids:

Modification	Characteristic Neutral Loss/Fragment Ion	Ionization Mode
Hydroperoxide (-OOH)	Neutral loss of 34 Da (H₂O₂)	Positive
Hydroxide (-OH)	Neutral loss of 18 Da (H₂O)	Positive
Fatty Acyl Chains	Precursor ion scans for specific fatty acyl m/z	Negative

Data compiled from multiple sources.[3][13]

Q6: My retention times are shifting between runs. How can I improve the reproducibility of my chromatography?

A6: Retention time shifts can be a significant source of error, especially in large-scale lipidomics studies. Here are some tips to improve reproducibility:

• Column Equilibration: Ensure your column is fully equilibrated before each injection. This is particularly important when using gradient elution.

• Mobile Phase Preparation: Prepare fresh mobile phases daily. Over time, the composition of your mobile phases can change due to evaporation, which can affect retention times.

• Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can lead to retention time shifts.[12]

• Internal Standards: Incorporate a suite of internal standards that cover the range of polarities of your target analytes. These can be used to correct for retention time shifts during data processing.[10]

Section 3: Advanced Topics & FAQs

Q7: What is the difference between targeted and untargeted analysis for oxidized lipids?

A7: Both targeted and untargeted approaches have their place in oxidative lipidomics.

• Targeted Analysis: In this approach, you are looking for a pre-defined list of oxidized lipids. This is typically done using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer.[11] Targeted methods are highly sensitive and quantitative but are limited to the analysis of known compounds.

• Untargeted Analysis: This approach aims to capture and identify all detectable oxidized lipids in a sample. This is usually performed on high-resolution mass spectrometers (e.g., Q-TOF, Orbitrap).[4] Untargeted analysis is great for discovery but is generally less sensitive and more challenging for quantification than targeted methods.

Sources

• 1. Investigating oxidized lipids in an omics way: Oxidative lipidomics in biological applications using mass spectrometry [jstage.jst.go.jp]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical and computational workflow for in-depth analysis of oxidized complex lipids in blood plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. zenodo.org [zenodo.org]
• 9. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sfrbm.org [sfrbm.org]

Technical Support Center: Troubleshooting Poor Chromatographic Separation of Fatty Acid Isomers

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Welcome to the technical support center dedicated to resolving the complex challenges of fatty acid isomer separation. This guide is designed for researchers, scientists, and drug development professionals who encounter poor chromatographic resolution in their daily experiments. Here, we move beyond simple procedural lists to explain the "why" behind the troubleshooting steps, empowering you to make informed decisions for robust and reproducible results.

Troubleshooting Guides: A Symptom-Based Approach

This section is structured to address specific, common problems encountered during the chromatographic analysis of fatty acid isomers.

Issue 1: Co-elution or Poor Resolution of cis/trans Isomers

Question: My chromatogram shows overlapping or poorly resolved peaks for cis and trans fatty acid isomers. How can I improve this separation?

Answer: The separation of cis and trans isomers is a frequent challenge due to their similar physical properties. The key to resolving them lies in exploiting the subtle differences in their molecular geometry.

For Gas Chromatography (GC) Analysis:

The choice of the stationary phase is the most critical factor for achieving selectivity between cis and trans isomers.[1]

• Expert Insight: Non-polar columns separate primarily by boiling point, which is often very similar for cis/trans pairs.[1] To resolve these isomers, a highly polar stationary phase is necessary. The most effective columns are typically those with a high cyanopropyl content. These phases interact differently with the U-shape of cis isomers compared to the linear shape of trans isomers, leading to differential retention.

• Recommended Action:

  • Select a Highly Polar Column: Employ a capillary column with a highly polar stationary phase, such as a biscyanopropyl polysiloxane or a specialty wax-type phase.[1][2] Columns like the Agilent J&W DB-23 or SP-2560 are specifically designed for this purpose.[2][3]

  • Optimize the Temperature Program: A slow oven temperature ramp rate generally enhances resolution, although it will increase the total analysis time.[1] Experiment with reducing the ramp rate (e.g., from 10°C/min to 2-3°C/min) during the elution window of your target isomers.

  • Increase Column Length: If resolution is still insufficient, using a longer column (e.g., 60 m or 100 m) increases the number of theoretical plates and can significantly improve the separation of closely eluting isomers.[1][3]

For High-Performance Liquid Chromatography (HPLC) Analysis:

While GC is often the primary choice for fatty acid analysis, HPLC can be particularly powerful for isomer separations, especially on a preparative scale.[4][5]

• Expert Insight: Standard C18 (octadecylsilyl) columns separate based on hydrophobicity, which is very similar for cis and trans isomers, making their resolution difficult.[4] Silver-ion HPLC (Ag-HPLC) is a powerful technique where the stationary phase is impregnated with silver ions. The silver ions interact with the π-electrons of the double bonds, and this interaction is stronger for the more sterically accessible double bonds of cis isomers, causing them to be retained longer than their trans counterparts.

• Recommended Action:

  • Utilize a Silver-Ion Column: For the most effective separation of cis and trans isomers, employ a silver-ion stationary phase.[5][6]

  • Consider Specialized Reversed-Phase Columns: Some specialty reversed-phase columns, such as those with a cholesteryl-bonded phase, offer enhanced shape selectivity and can improve the separation of geometric isomers compared to standard C18 columns.[4][7]

  • Optimize Mobile Phase and Temperature: In reversed-phase HPLC, using acetonitrile as the organic modifier in the mobile phase often provides better selectivity for unsaturated fatty acids than methanol.[5] Additionally, lowering the column temperature can sometimes enhance resolution in Ag-HPLC.[8][9]

Issue 2: Inadequate Separation of Positional Isomers

Question: I am unable to resolve fatty acid isomers that differ only in the position of the double bond (e.g., C18:1n-7 vs. C18:1n-9). What are my options?

Answer: The separation of positional isomers is arguably one of the most challenging tasks in fatty acid analysis. Their nearly identical physical properties require highly selective chromatographic systems.

For GC Analysis:

• Expert Insight: Similar to cis/trans isomers, the separation of positional isomers relies heavily on the selectivity of the stationary phase. Highly polar cyanopropyl columns are the industry standard for this application. The interaction between the stationary phase and the double bonds in the fatty acid chain is influenced by the bond's position, allowing for separation.

• Recommended Action:

  • Employ a Highly Polar Cyanopropyl Column: Use a long (e.g., 100 m) capillary column with a high cyanopropyl content.

  • Optimize Carrier Gas Flow Rate: The linear velocity of the carrier gas (Helium or Hydrogen) affects column efficiency.[10] Ensure you are operating at the optimal flow rate for your column dimensions to maximize resolution.

  • Fine-tune the Temperature Program: Very slow temperature ramps or even isothermal holds during the elution of the target isomers can significantly improve separation.[10]

For HPLC and Supercritical Fluid Chromatography (SFC) Analysis:

• Expert Insight: HPLC and SFC can offer alternative selectivities for positional isomer separation. In reversed-phase HPLC, the elution order can be influenced by the double bond's position relative to the end of the acyl chain.[11] SFC, a technique that uses a supercritical fluid like CO2 as the mobile phase, can provide unique selectivity, particularly with specialized stationary phases.[12][13]

• Recommended Action:

  • HPLC with Specialized Columns: Experiment with different reversed-phase columns, including C30 phases, which can offer better resolution for positional isomers.[14]

  • Explore Supercritical Fluid Chromatography (SFC): SFC is highly effective for separating nonpolar compounds and can resolve positional isomers that are difficult to separate by GC or HPLC.[13][15] Using a C18 or a 2-ethylpyridine stationary phase in SFC can provide the necessary selectivity.[13]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatizing fatty acids to Fatty Acid Methyl Esters (FAMEs) for GC analysis?

A1: Fatty acids are derivatized to their corresponding methyl esters for several crucial reasons:

• Increased Volatility: Free fatty acids have low volatility due to their polar carboxyl group, making them unsuitable for GC analysis.[1][3] Converting them to FAMEs increases their volatility, allowing for analysis at lower temperatures.[3]

• Improved Peak Shape: The polar carboxyl group of free fatty acids can interact with active sites in the GC system, leading to significant peak tailing.[1] Derivatization neutralizes this polar group, resulting in sharper, more symmetrical peaks.[3][10]

• Enhanced Separation: By neutralizing the polar functional group, separation on the GC column is then primarily based on the properties of the hydrocarbon chain, such as its length and the degree, position, and configuration of double bonds.[1][3]

Q2: My FAMEs are showing poor peak shape (tailing or fronting). What are the likely causes?

A2: Poor peak shape compromises both resolution and quantification. Here are the common culprits and their solutions:

• Incomplete Derivatization: If the derivatization reaction is not complete, the remaining free fatty acids will interact with the GC system and cause peak tailing.[1][3]

  • Solution: Review and optimize your derivatization protocol. Ensure that your reagents are fresh and the reaction time and temperature are adequate.[1]

• Active Sites in the System: Even with complete derivatization, active sites in the injector liner or the front of the column can cause peak tailing.

  • Solution: Use a deactivated inlet liner and consider trimming the first few centimeters of the column to remove any contamination.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting.[1]

  • Solution: Dilute your sample or increase the split ratio.

• Improper Solvent Choice: A mismatch between the sample solvent and the stationary phase can cause peak distortion.

  • Solution: For FAME analysis on polar columns, use a non-polar solvent like hexane or heptane.[1]

Q3: When should I consider using HPLC or SFC instead of GC for fatty acid isomer analysis?

A3: While GC is the workhorse for FAME analysis, HPLC and SFC offer distinct advantages in certain situations:

• Analysis of Intact Lipids: LC-MS allows for the analysis of fatty acids as part of intact complex lipids (e.g., triglycerides, phospholipids) without the need for hydrolysis and derivatization.[10]

• Separation of Thermally Labile Compounds: LC and SFC operate at lower temperatures than GC, which is beneficial for analyzing heat-sensitive fatty acids that might degrade at high temperatures.[10]

• Preparative Separations: HPLC is well-suited for isolating and collecting specific isomers for further analysis or characterization.[10]

• Alternative Selectivity: When GC fails to provide the desired resolution, the different separation mechanisms of HPLC and SFC can be leveraged to resolve challenging isomer pairs.[5][13]

Q4: How can I confirm the identity of a fatty acid isomer?

A4: Confirming the identity of an isomer requires a multi-faceted approach:

• Retention Time Matching: Compare the retention time of the unknown peak with that of a certified reference standard analyzed under the exact same conditions.[10]

• Mass Spectrometry (MS): In GC-MS or LC-MS, the fragmentation pattern of the unknown compound can be compared to a spectral library or the fragmentation pattern of a known standard.[10]

• Coinjection: Spike your sample with a pure standard of the suspected isomer. An increase in the height of the peak of interest confirms its identity.[10]

Data Presentation and Experimental Protocols

Table 1: Comparison of GC Columns for FAME Isomer Separation

Column Type	Stationary Phase	Primary Application	Resolution of cis/trans Isomers	Resolution of Positional Isomers
Standard Wax	Polyethylene Glycol (PEG)	General FAME profiling (separation by chain length and unsaturation)	Poor to None[2]	Poor
Highly Polar	High Cyanopropyl Content (e.g., SP-2560, HP-88)	Separation of complex mixtures, including geometric and positional isomers	Excellent[2][3]	Good to Excellent
Ionic Liquid	e.g., 1,5-di(2,3-dimethylimidazolium)pentane bis(trifluoromethylsulfonyl)imide	Specialized separations of complex FAMEs, including conjugated linoleic acid (CLA) isomers	Excellent	Excellent

Protocol 1: Derivatization of Fatty Acids to FAMEs using Boron Trifluoride (BF₃)-Methanol

This is a widely used and effective method for both esterifying free fatty acids and transesterifying esterified fatty acids in a single step.[3]

Materials:

• Dried lipid extract

• 14% Boron trifluoride (BF₃) in methanol

• Hexane (GC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Heating block or water bath

• Glass tubes with PTFE-lined caps

Procedure:

• To the dried lipid extract in a glass tube, add 2 mL of 14% BF₃ in methanol.[3]

• Cap the tube tightly and heat at 100°C for 30 minutes.[3]

• Cool the tube to room temperature.

• Add 1 mL of saturated NaCl solution and 2 mL of hexane.[3]

• Vortex the tube vigorously for 1 minute to extract the FAMEs into the hexane layer.[3]

• Centrifuge briefly to facilitate phase separation.

• Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.[3]

• The sample is now ready for GC analysis.

Visualization of Troubleshooting Logic

Diagram 1: Systematic Troubleshooting Workflow for Poor Resolution

Caption: A decision tree for troubleshooting poor isomer separation.

References

• Fatty Acid Analysis by HPLC. Nacalai Tesque. Available at: [Link]

• Fatty Acid Analysis by HPLC – AOCS. The American Oil Chemists' Society. Available at: [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application. Agilent. Available at: [Link]

• Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. Leco. Available at: [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available at: [Link]

• An improved method for derivatization of fatty acids for liquid chromatography. Journal of Chromatography B. Available at: [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Medical Mass Spectrometry. Available at: [Link]

• HPLC analysis. Cyberlipid. Available at: [Link]

• Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites. Available at: [Link]

• Development of a C18 Supercritical Fluid Chromatography–Tandem Mass Spectrometry Methodology for the Analysis of Very-Long-Chain Polyunsaturated Fatty Acid Lipid Matrices and Its Application to Fish Oil Substitutes Derived from Genetically Modified Oilseeds in the Aquaculture Sector. ACS Omega. Available at: [Link]

• Lipidomics by Supercritical Fluid Chromatography. Molecules. Available at: [Link]

• Effect of column temperature and mobile phase on the separation of... ResearchGate. Available at: [Link]

• A highly efficient method for derivatization of fatty acids for high performance liquid chromatography*. Journal of Animal and Feed Sciences. Available at: [Link]

• Advances of supercritical fluid chromatography in lipid profiling. Journal of Pharmaceutical Analysis. Available at: [Link]

• Study of UltraHigh Performance Supercritical Fluid Chromatography to Measure Free Fatty Acids With Out Fatty Acid Ester Preparation. ResearchGate. Available at: [Link]

• Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Journal of Analytical Methods in Chemistry. Available at: [Link]

• Supercritical Fluid Chromatography and Its Application in Lipid Isomer Separation. Semantic Scholar. Available at: [Link]

• A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. ResearchGate. Available at: [Link]

• A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. ResearchGate. Available at: [Link]

• Separation of Cis–Trans Phospholipid Isomers Using Reversed Phase LC with High Resolution MS Detection. Analytical Chemistry. Available at: [Link]

• Common mistakes about fatty acids identification by gas-liquid chromatography. ResearchGate. Available at: [Link]

• Analysis of triacylglycerol and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: limitations of the methodology. Journal of Chromatography A. Available at: [Link]

• Analysis of Free Trans Fatty Acids in Oil and Fat by HPLC. Tosoh Bioscience. Available at: [Link]

• Analysis of triacylglycerol and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: Limitations of the methodology. ResearchGate. Available at: [Link]

• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. Molecules. Available at: [Link]

• Technical note: Common analytical errors yielding inaccurate results during analysis of fatty acids in feed and digesta samples. ResearchGate. Available at: [Link]

• irreproduceability in GC injections for FAME analysis. Chromatography Forum. Available at: [Link]

• Optimization of normal phase chromatographic conditions for lipid analysis and comparison of associated detection techniques. ResearchGate. Available at: [Link]

• LC Chromatography Troubleshooting Guide. HALO Columns. Available at: [Link]

• HPLC Troubleshooting Guide. Waters. Available at: [Link]

• Peak Perfection: A Guide to GC Troubleshooting. Agilent. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. aocs.org [aocs.org]
• 6. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 7. benchchem.com [benchchem.com]
• 8. Analysis of triacylglycerol and fatty acid isomers by low-temperature silver-ion high performance liquid chromatography with acetonitrile in hexane as solvent: limitations of the methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. jsbms.jp [jsbms.jp]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 15. researchgate.net [researchgate.net]

Enhancing the ionization efficiency of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Welcome to the technical support resource for researchers working with Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. This guide provides in-depth troubleshooting and optimization strategies in a direct question-and-answer format to address common challenges encountered during mass spectrometry analysis, with a core focus on enhancing ionization efficiency.

Part 1: Frequently Asked Questions (FAQs)

Q1: I am not detecting my compound, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, using standard ESI-MS conditions. What is the most likely reason?

A1: The most probable cause is low ionization efficiency due to the molecule's chemical structure. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a neutral lipid. The carboxylic acid group, which is typically easy to deprotonate in negative ion mode ([M-H]⁻), has been converted to a methyl ester. In positive ion mode, the molecule lacks a strongly basic site for efficient protonation ([M+H]⁺). Consequently, it does not readily form ions in standard electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) sources.[1][2]

Q2: Which ionization mode, positive or negative, is recommended for this analyte?

A2: Positive ion mode is strongly recommended. While negative ion mode is effective for acidic lipids that can be deprotonated, the methyl ester group on your compound prevents this.[3] The most successful strategy in positive ion mode is not protonation, but rather the formation of adducts with cations like sodium ([M+Na]⁺), ammonium ([M+NH₄]⁺), or lithium ([M+Li]⁺).[3][4][5]

Q3: What are "adduct ions" and why are they important for my analysis?

A3: Adduct ions are charged species formed when a neutral analyte molecule associates with a cation (like Na⁺ or NH₄⁺) or an anion.[3] For neutral lipids like your compound, this is the primary mechanism for generating a detectable signal in ESI-MS. The cation is attracted to polar regions of the molecule, such as the oxygen atoms in the keto and ester groups. This creates a stable, charged complex that can be efficiently transferred to the gas phase and detected by the mass spectrometer. Relying on adduct formation can dramatically increase signal intensity and is a cornerstone of neutral lipid analysis.[6][7]

Q4: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) for this compound?

A4: Yes, GC-MS is a viable alternative. Your compound is a fatty acid methyl ester (FAME), which is the standard derivatized form used for GC analysis.[8][9] However, the keto group can sometimes pose challenges for thermal stability and peak shape. To improve its performance in GC-MS, you may consider an additional derivatization step to convert the ketone into a more stable functional group, such as a methoxime. This transformation improves sample volatility and subsequent chromatographic separation.[9]

Part 2: Troubleshooting Guide for Low Signal Intensity

This section provides a systematic approach to diagnosing and resolving poor signal for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Workflow for Diagnosing Poor Ionization

Below is a logical workflow to follow when troubleshooting. Start with basic instrument checks and progress toward more advanced chemical modifications.

Caption: A systematic workflow for troubleshooting low signal intensity.

Q5: My instrument is tuned and calibrated, but the signal is still poor. What ion source settings should I focus on for oxidized lipids?

A5: For oxidized lipids, specific ion source settings can selectively enhance their signal. Studies have shown that for sodium adducts of oxidized triacylglycerols, a higher capillary voltage (e.g., 5000 V) and a moderate sheath gas temperature (e.g., 250 °C) can significantly improve the selective ionization of the oxidized species over their non-oxidized counterparts.[10][11] While your molecule is not a triacylglycerol, the principle of optimizing source parameters for specific adducts holds. Systematically adjust the capillary/nozzle voltage and gas temperatures to find the optimal conditions for your specific instrument and mobile phase.[12]

Q6: I've added a sodium salt to my mobile phase, but my signal is inconsistent and sometimes disappears. What could be happening?

A6: This could be due to several factors:

• Ion Suppression: If your sample is too concentrated or contains other interfering substances (e.g., salts from a buffer, detergents), these can compete with your analyte for ionization, a phenomenon known as ion suppression.[5][12] Try diluting your sample or implementing a sample cleanup step like solid-phase extraction (SPE).[12]

• Inconsistent Additive Concentration: Ensure the salt is fully dissolved and consistently mixed in your mobile phase. For direct infusion, ensure it is well-mixed with the analyte solution. Inconsistent salt concentration leads to fluctuating adduct formation and an unstable signal.

• Adduct Variability: Neutral lipids can form multiple adducts simultaneously ([M+NH₄]⁺, [M+Na]⁺, [M+K]⁺), especially with complex matrices.[7] This can split the total ion current for your analyte across several m/z values, making each individual peak appear weaker. Variations in the ratios of these adducts can lead to quantification inaccuracies.[7] Using a single, dominant cation source (like adding a high concentration of sodium acetate relative to other background ions) can help consolidate the signal into one primary adduct form.

Part 3: Core Enhancement Strategies & Protocols

This section details the primary methods for robustly enhancing the ionization of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Strategy 1: Leveraging Cation Adduct Formation (Recommended)

This is the most direct and effective method. By enriching the ESI solvent with a specific cation, you promote the formation of a single, dominant adduct ion, thereby maximizing signal intensity at a specific m/z. Sodium adducts are particularly effective for oxidized lipids.[10][13]

Mechanism of Adduct Formation

The positive charge of the cation is stabilized by coordinating with the lone pair electrons on the oxygen atoms of the ester and keto functional groups. This forms a charged complex that is readily detected in positive ion mode ESI-MS.

Caption: Formation of a sodium adduct with the analyte.

Expected m/z Values

The monoisotopic mass of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (C₁₉H₃₂O₃) is approximately 308.2351 Da. The table below lists the expected m/z for common adducts.

Ion Species	Cation Mass (Da)	Expected m/z	Notes
[M+H]⁺	1.0078	309.2429	Often very weak or undetectable.
[M+NH₄]⁺	18.0344	326.2695	Common adduct from ammonium salts (e.g., ammonium formate).[7]
[M+Na]⁺	22.9898	331.2249	Highly recommended. Very stable adduct.[3][10]
[M+K]⁺	38.9637	347.1988	Common background ion from glassware.
[M+Li]⁺	7.0160	315.2511	Can be used to induce specific fragmentation patterns in MS/MS.[4][6]

Protocol 1: Enhancing Ionization via Sodium Adduct Formation

This protocol details how to prepare your sample and mobile phase for analysis by ESI-MS in positive ion mode.

Materials:

• Methyl 15-oxo-9(Z),12(Z)-octadecadienoate sample, dissolved in a suitable organic solvent (e.g., methanol, isopropanol, or acetonitrile).

• Sodium Acetate (NaOAc) or Sodium Iodide (NaI).

• LC-MS grade solvents for mobile phase (e.g., methanol, water, acetonitrile).

Procedure:

• Prepare Additive Stock Solution:

  • Create a 10 mM stock solution of Sodium Acetate in methanol.

  • Rationale: A stock solution allows for precise and reproducible addition to the mobile phase or sample.

• Method A: Post-Column Infusion (Ideal for LC-MS):

  • Set up a T-junction after your analytical column but before the ESI source.

  • Use a syringe pump to deliver the 10 mM Sodium Acetate solution at a low flow rate (e.g., 5-10 µL/min).

  • Rationale: This method avoids potential shifts in chromatographic retention time that might occur if the salt is included in the mobile phase gradient.

• Method B: Mobile Phase Additive (Simpler for LC-MS):

  • Add the Sodium Acetate stock solution directly to your organic mobile phase (e.g., Mobile Phase B) to a final concentration of 0.1-1 mM.

  • Rationale: This is the simplest method for LC-MS. Be aware that high salt concentrations can impact chromatography and require system flushing after use. A study on oxidized lipids found that 0.1 mg/mL sodium-containing additives was effective.[10]

• Method C: Direct Infusion / Flow Injection Analysis (FIA):

  • Prepare your analyte solution in your chosen solvent (e.g., methanol/isopropanol 1:1 v/v).

  • Add the Sodium Acetate stock solution directly to your final sample vial to achieve a concentration of 0.1 mM.

  • Vortex briefly to mix.

  • Rationale: This is the standard method for non-chromatographic analyses and allows for rapid optimization of source parameters.

• Mass Spectrometer Setup:

  • Set the instrument to positive ion mode.

  • Set the mass analyzer to scan for the expected m/z of the sodium adduct, [M+Na]⁺ (approx. 331.22 m/z).

  • Optimize ion source parameters (capillary voltage, gas temperature) to maximize the signal for this specific ion.

Strategy 2: Chemical Derivatization

If adduct formation fails to provide adequate sensitivity, or if you are using GC-MS, chemical derivatization is a powerful alternative. This involves covalently modifying the analyte to make it more amenable to analysis.

Q7: When should I choose derivatization over adduct formation?

A7: Consider derivatization when:

• You require extremely high sensitivity that cannot be achieved with adducts.

• You need to analyze the compound via GC-MS, which requires volatile derivatives.[9]

• You want to introduce a specific functional group to control fragmentation in MS/MS experiments.

• You are analyzing the compound in a very complex matrix and need to improve chromatographic separation and selectivity. Covalent modifiers have been shown to enhance chromatographic resolution and increase ionization efficiency.[6]

Protocol 2: Methoximation of Keto Group for GC-MS Analysis

This protocol converts the 15-oxo group into a methoxime, which is more thermally stable and less reactive, leading to improved peak shape and reproducibility in GC-MS.

Materials:

• Dried sample containing Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

• Methoxyamine hydrochloride (MOX) reagent (e.g., 20 mg/mL in anhydrous pyridine).

• Heating block or oven set to 60-80°C.

• GC-MS grade solvent for reconstitution (e.g., hexane).

Procedure:

• Sample Preparation: Ensure your sample extract is completely dry. This is critical as the reaction is sensitive to moisture.

• Derivatization Reaction:

  • Add 50 µL of the MOX reagent to the dried sample vial.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 70°C for 60 minutes.

  • Rationale: This step forms the methoxime derivative at the keto position.

• Sample Reconstitution:

  • Cool the sample to room temperature.

  • Add 100 µL of hexane (or another suitable non-polar solvent) and vortex to mix.

  • The sample is now ready for injection into the GC-MS.

• GC-MS Analysis:

  • Use a standard FAMEs column (e.g., a polar phase like DB-23 or a non-polar phase like DB-5ms).

  • Set the mass spectrometer to scan for the expected mass of the derivatized product. The reaction adds a -NOCH₃ group in place of the oxygen, resulting in a mass increase of 29.01 Da.

References

• D'avignon, D. A., & Gross, M. L. (2020). GAS-PHASE ION/ION REACTIONS FOR ENHANCED LIPID ANALYSIS. Purdue University Graduate School. [Link]

• Poad, B. L. J., et al. (2018). Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry. PubMed Central. [Link]

• Abreu, S., et al. (2025). Comparison of electrospray ionization-lithium adduct formation and atmospheric pressure chemical ionization for lipid analysis by normal phase liquid chromatography. ResearchGate. [Link]

• Lazaridi, E., et al. (2023). Selective ionization of oxidized lipid species using different solvent additives in flow injection mass spectrometry. PubMed Central. [Link]

• Lazaridi, E., et al. (2023). Selective ionization of oxidized lipid species using different solvent additives in flow injection mass spectrometry. ResearchGate. [Link]

• Han, X., & Gross, R. W. (2005). Applications of Mass Spectrometry for Cellular Lipid Analysis. PubMed Central. [Link]

• Lazaridi, E., et al. (2023). Selective ionization of oxidized versus non-oxidized lipid species using different solvent additives in direct infusion MS. Wageningen University & Research. [Link]

• Plewa, S., et al. (2024). The MALDI Method to Analyze the Lipid Profile, Including Cholesterol, Triglycerides and Other Lipids. MDPI. [Link]

• Ulmer, C. Z., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry. [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.[Link]

• Han, X. (2012). Strategies to improve/eliminate the limitations in shotgun lipidomics. PubMed Central. [Link]

• D'avignon, D. A. (2020). GAS-PHASE ION/ION REACTIONS FOR ENHANCED LIPID ANALYSIS. Purdue University Graduate School. [Link]

• Agapiou, A., et al. (2023). Analysis of volatile short-chain fatty acids in the gas phase using secondary electrospray ionization coupled to mass spectrometry. Analytical Methods. [Link]

• Murphy, R. C. (2018). Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids. PubMed Central. [Link]

• National Center for Biotechnology Information. (n.d.). 9,12,15-Octadecatrienoic acid, methyl ester, (9Z,12Z,15Z)-. PubChem. [Link]

• MtoZ Biolabs. (n.d.). What Are the Reasons for Mass Spectrometry Failing to Detect Compounds. MtoZ Biolabs. [Link]

• Kaur, K., & Chakrapani, M. (2013). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. PubMed Central. [Link]

• NIST. (n.d.). 9,12,15-Octadecatrienoic acid, methyl ester, (Z,Z,Z)-. NIST WebBook. [Link]

• Agapiou, A., et al. (2023). Analysis of volatile short-chain fatty acids in the gas phase using secondary electrospray ionization coupled to mass spectrometry. RSC Publishing. [Link]

• Ejsing, C. S., et al. (2025). Negative electrospray ionization low-energy tandem mass spectrometry of hydroxylated fatty acids: A mechanistic study. ResearchGate. [Link]

• Hali,L., et al. (2024). A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards. MDPI. [Link]

• Le, T. N., et al. (2023). Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry. MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. What Are the Reasons for Mass Spectrometry Failing to Detect Compounds | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry [mdpi.com]
• 10. Selective ionization of oxidized lipid species using different solvent additives in flow injection mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. gmi-inc.com [gmi-inc.com]
• 13. research.wur.nl [research.wur.nl]

Technical Support Center: Minimizing Artifacts in the Analysis of Oxidized Lipids

Welcome to the technical support center dedicated to the intricate science of oxidized lipid analysis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of studying lipid peroxidation. Oxidized lipids are not merely byproducts of cellular stress; they are potent signaling molecules involved in a myriad of physiological and pathological processes. However, their inherent instability and low abundance make them notoriously difficult to analyze accurately.[1][2]

The primary challenge in this field is the prevention of artifactual oxidation during sample collection, preparation, and analysis.[3][4] This guide provides in-depth troubleshooting advice and frequently asked questions to help you minimize these artifacts and ensure the integrity of your data.

Troubleshooting Guide: A Proactive Approach to Artifact Reduction

Artifacts in oxidized lipid analysis can arise at any stage of your workflow. This guide is structured to address potential issues chronologically, from sample handling to data acquisition.

Section 1: Sample Collection and Storage - The First Line of Defense

The moment a biological sample is collected, its lipid profile is susceptible to change. Enzymatic and non-enzymatic oxidation can rapidly alter the composition of oxidized lipids, leading to misleading results.[3][5]

Problem: Artificial increase in oxidized lipid levels upon sample collection.

• Causality: Endogenous enzymes like lipoxygenases and cyclooxygenases remain active after sample collection and can generate oxidized lipids ex vivo.[5] Additionally, exposure to air and light can initiate non-enzymatic lipid peroxidation.[3][4]

• Solution:

  • Rapid Processing: Process samples as quickly as possible after collection. If immediate processing is not feasible, flash-freeze the sample in liquid nitrogen to halt enzymatic activity.[4][6]

  • Antioxidant Addition: Immediately add an antioxidant cocktail to the sample. A common choice is butylated hydroxytoluene (BHT), which effectively scavenges free radicals.[6]

  • Cold Chain Maintenance: Keep samples on ice or at 4°C throughout the collection and initial processing steps.[3]

Problem: Degradation of oxidized lipids during storage.

• Causality: Oxidized lipids are sensitive to temperature fluctuations, light, and oxygen.[3][4] Improper storage can lead to the degradation of primary oxidation products into a complex mixture of secondary products, complicating analysis.[6][7] Repeated freeze-thaw cycles are particularly damaging.[6]

• Solution:

  • Ultra-Low Temperature Storage: For long-term storage, samples should be kept at -80°C.[5][6] Some unstable species may even require storage at this temperature for short durations.[8]

  • Inert Atmosphere: Store samples and extracts under an inert gas like argon or nitrogen to minimize exposure to oxygen.[3][4][6]

  • Light Protection: Use amber or foil-wrapped vials to protect samples from light-induced degradation.[3][4][6]

  • Aliquotting: Aliquot samples before freezing to avoid repeated freeze-thaw cycles.[6]

Parameter	Recommendation	Rationale
Storage Temperature	-80°C for long-term storage	Minimizes enzymatic and chemical degradation[5][6]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents further oxidation[3][4][6]
Light Exposure	Amber vials or foil wrapping	Protects from photodegradation[3][4][6]
Freeze-Thaw Cycles	Avoid by aliquotting	Prevents physical disruption and accelerates degradation[6]

Section 2: Lipid Extraction - Preserving the Integrity of Your Analytes

The choice of extraction method is critical for obtaining a representative lipid profile while minimizing the introduction of artifacts.

Problem: Incomplete extraction of oxidized lipids or co-extraction of interfering substances.

• Causality: The polarity of oxidized lipids can differ significantly from their non-oxidized counterparts. Standard lipid extraction methods, like the Folch or Bligh-Dyer techniques, may not be optimal for all oxidized species.[9] These methods use a biphasic mixture of chloroform, methanol, and water.[9]

• Solution:

  • Method Optimization: Consider solid-phase extraction (SPE) for targeted enrichment of specific classes of oxidized lipids, such as oxylipins or oxidized phospholipids.[8]

  • Solvent Purity: Use high-purity, LC-MS grade solvents to avoid introducing contaminants that can interfere with analysis or promote artifact formation.[10]

  • pH Control: Maintain a neutral or slightly basic pH during extraction to improve the yield of certain lipid classes and minimize degradation.[11]

Problem: Introduction of oxidation artifacts during the extraction process.

• Causality: The extraction process itself can expose lipids to oxygen and pro-oxidant contaminants. Evaporation steps under air or at elevated temperatures can significantly increase artifactual oxidation.

• Solution:

  • Antioxidant Presence: Ensure an antioxidant like BHT is present in the extraction solvents.[6]

  • Inert Gas Evaporation: Dry the lipid extract under a gentle stream of nitrogen or argon gas instead of air.[6]

  • Low Temperature: Perform all extraction steps at low temperatures (e.g., on ice) to reduce the rate of chemical reactions.[6]

Experimental Workflow: Optimized Lipid Extraction

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analytical Toolbox to Unlock the Diversity of Oxidized Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. dadun.unav.edu [dadun.unav.edu]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Guide to sample cleanup and storage – Metabolomics Core Facility [embl.org]
• 11. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Welcome to the technical support guide for the purification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the isolation and purification of this oxidized lipid. The strategies outlined below are designed to ensure high purity and stability of the final product.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary challenges I should anticipate when purifying Methyl 15-oxo-9(Z),12(Z)-octadecadienoate?

A1: The purification of this keto-fatty acid methyl ester presents several challenges stemming from its specific chemical structure:

• Chemical Instability: As an oxidized polyunsaturated fatty acid (PUFA) derivative, the molecule is susceptible to further oxidation, especially at the bis-allylic C-11 position.[1] The cis-double bonds can also isomerize to the more stable trans-configuration when exposed to heat, light, or acid/base catalysts.

• Co-eluting Impurities: Crude reaction mixtures often contain structurally similar impurities that are difficult to separate. These can include:

  • Unreacted starting material (Methyl linoleate).

  • The corresponding alcohol, Methyl 15-hydroxy-9(Z),12(Z)-octadecadienoate, a common by-product or degradation product.[2][3]

  • Positional isomers (e.g., 9-oxo or 13-oxo derivatives).

  • Geometric isomers (trans-isomers).

• Detection Issues: The isolated ketone and ester functional groups are weak chromophores, leading to low UV-Vis absorbance. This can make detection and quantification challenging during HPLC purification, especially at low concentrations.

Q2: I have a crude reaction mixture. Which chromatographic technique should I start with?

A2: A multi-step chromatographic approach is highly recommended. You should begin with low-pressure flash chromatography for initial cleanup and enrichment, followed by high-performance liquid chromatography (HPLC) for final polishing to achieve high purity.

• Step 1: Flash Chromatography (Silica Gel): This is the ideal first step for processing gram-scale crude material. It effectively separates the target molecule from non-polar impurities (e.g., unreacted lipids) and highly polar by-products. The 15-oxo group significantly increases the polarity compared to its parent FAME, methyl linoleate.

• Step 2: High-Performance Liquid Chromatography (HPLC): For achieving >98% purity, preparative HPLC is essential. Depending on the remaining impurities, either Normal-Phase (NP-HPLC) or Reversed-Phase (RP-HPLC) can be employed.

• Analytical Technique Note: Gas Chromatography (GC) is an excellent analytical tool for assessing the purity of many FAMEs.[4][5][6] However, for a thermally sensitive compound like an oxo-FAME, the high temperatures of the GC inlet can cause degradation or isomerization, making it less suitable for preparative work and requiring careful method development even for analytical purposes.

Troubleshooting Guide: Flash Chromatography

Q3: I'm performing a crude cleanup using silica gel flash chromatography. What is a good starting solvent system, and how do I troubleshoot poor separation?

A3: A common and effective approach is to use a gradient of a non-polar solvent (e.g., hexane or heptane) and a moderately polar solvent (e.g., ethyl acetate or diethyl ether).

Suggested Protocol & Troubleshooting

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexane / Ethyl Acetate Gradient
Starting Gradient	100% Hexane
Elution Gradient	0% to 20% Ethyl Acetate over 10-15 column volumes
Detection	TLC with a phosphomolybdic acid or potassium permanganate stain

Troubleshooting Common Flash Chromatography Issues

Problem	Potential Cause	Recommended Solution
Target compound does not elute.	Insufficient mobile phase polarity.	Increase the final concentration of ethyl acetate in the gradient (e.g., to 30-40%).
Poor separation from starting material (methyl linoleate).	Gradient is too steep.	Run a shallower gradient (e.g., 0-10% ethyl acetate over 20 column volumes) to improve resolution.
Peak tailing.	Strong interaction with acidic silanol groups on the silica surface.	Add 0.1% acetic acid to the mobile phase to sharpen the elution profile of the acidic compound.
Product degradation on the column.	Prolonged exposure to active silica sites.	Minimize purification time. Consider using deactivated silica gel or adding a non-nucleophilic base like triethylamine (0.1%) to the solvent system if base-catalyzed degradation is not a concern.

Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

Q4: My product is only ~90% pure after flash chromatography due to a co-eluting impurity. How can I use HPLC for final purification?

A4: HPLC is the method of choice for removing closely related impurities. Reversed-Phase HPLC (RP-HPLC) is typically the most robust and reproducible method for this purpose.

Workflow for High-Purity Isolation

Caption: General workflow for the purification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Recommended RP-HPLC Protocol

Parameter	Recommendation
Stationary Phase	C18 Silica (e.g., 5 µm particle size)
Mobile Phase	Acetonitrile / Water (with 0.1% Formic Acid optional for peak shape)
Gradient	Isocratic or shallow gradient (e.g., 70-90% Acetonitrile)
Detection	UV (210-220 nm), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).[7]

Troubleshooting HPLC Purification

Caption: Decision tree for troubleshooting common HPLC purification issues.

For stubborn isomeric impurities, Argentation Chromatography (Silver-Ion Chromatography) can be a powerful tool.[8] The silver ions interact reversibly with the π-electrons of the double bonds, allowing for exquisite separation of geometric (cis/trans) and positional isomers that are inseparable by other means.

Q5: How must I handle and store the purified product to prevent degradation?

A5: Oxidized lipids are notoriously unstable. Strict handling and storage protocols are mandatory to maintain purity and biological activity.

• Solvent: After evaporation of chromatography solvents, immediately dissolve the purified lipid in a high-purity, deoxygenated solvent such as ethanol or acetonitrile.

• Atmosphere: Aliquot the sample into amber glass vials. Before sealing, flush the vial headspace with an inert gas (argon is preferred over nitrogen) to displace all oxygen.

• Temperature: For long-term storage, -80°C is strongly recommended. For short-term use (days), -20°C is acceptable. Avoid repeated freeze-thaw cycles.

• Antioxidants: If permissible for your downstream application, adding a molar excess (e.g., 1.1 eq) of an antioxidant like Butylated Hydroxytoluene (BHT) can further prevent auto-oxidation. Be aware that this introduces a contaminant that may need to be considered in subsequent experiments.

References

• 1. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Methyl 15-hydroxy-9,12-octadecadienoate | C19H34O3 | CID 91692548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labmix24.com [labmix24.com]
• 4. Gas chromatographic analysis of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of methylcis-9,cis-12,cis-15-octadecatrienoate-15,16-d 2 and methylcis-9,cis-12,cis-15-octadecatrienoate-6,6,7,7-d 4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Storing and Handling Unsaturated Keto-Fatty Acids

Introduction: The Challenge of Instability

Unsaturated keto-fatty acids are invaluable molecules in drug development and metabolic research. However, their unique structure—containing both one or more double bonds and a ketone group—renders them highly susceptible to degradation. The presence of double bonds makes them prone to rapid oxidation, while the keto group can participate in other reactions.[1][2] Improper handling or storage, even for a short duration, can lead to the formation of artifacts such as hydroperoxides, aldehydes, and isomers, compromising experimental integrity and reproducibility.[1][3]

This guide provides a comprehensive overview of field-proven best practices and troubleshooting strategies to ensure the stability and purity of your unsaturated keto-fatty acid samples.

FAQs: Core Storage & Handling Principles

This section addresses the most frequently asked questions regarding the day-to-day handling and storage of these sensitive compounds.

Q1: What is the optimal temperature for long-term storage?

For long-term stability, unsaturated keto-fatty acids, whether neat (as a powder/oil) or in an organic solvent, should be stored at -80°C . While -20°C is acceptable for short-term storage, -80°C significantly slows down oxidative and hydrolytic degradation pathways, preserving the compound's integrity for months to years.[2][4] Repeated freeze-thaw cycles are detrimental and should be avoided, as they can accelerate the degradation of polyunsaturated fatty acids.[5][6] It is highly recommended to aliquot samples upon receipt to minimize the number of times the main stock is temperature-cycled.

Q2: How should I store the compound upon receipt? As a powder or in solvent?

Unsaturated lipids are not stable as powders because they are often hygroscopic and will quickly absorb moisture, leading to hydrolysis and oxidation.[7] Upon receipt, the compound should be promptly dissolved in a suitable organic solvent, aliquoted into single-use vials, and stored at -80°C under an inert atmosphere.[7]

Q3: What is the best solvent for creating a stock solution?

The choice of solvent is critical. It must be of high purity and free of peroxides, which can initiate lipid oxidation.

• Recommended Solvents: Ethanol, methanol, chloroform, and hexane are commonly used.[4][8] For many applications, especially those involving cell culture, ethanol is a preferred choice due to its lower toxicity.[9]

• Solvent Purity: Always use analytical or HPLC-grade solvents. Ethers and other solvents prone to peroxide formation should be tested and purified if necessary.

• For Cell-Based Assays: Due to the low water solubility of fatty acids, direct addition to aqueous media is often impossible. Stock solutions are typically made in ethanol or DMSO.[2] For delivery to cells, these lipids are often complexed with fatty-acid-free Bovine Serum Albumin (BSA).[10][11][12]

Q4: Why is an inert atmosphere necessary?

The double bonds in unsaturated fatty acids are highly susceptible to attack by atmospheric oxygen in a free-radical chain reaction known as auto-oxidation.[1] To prevent this, always handle the compound under an inert gas like argon or nitrogen .[7] Before sealing a vial for storage, the headspace should be purged with the inert gas. This simple step is one of the most effective ways to prevent oxidative degradation.[2]

Q5: What type of container should I use?

Always use amber glass vials with Teflon-lined caps .[2][7]

• Glass: Prevents leaching of plasticizers that can occur with polymer or plastic containers.[7]

• Amber Color: Protects the light-sensitive double bonds from photo-oxidation.

• Teflon-Lined Caps: Provide an inert seal that prevents solvent evaporation and contamination.

Experimental Workflows & Data Summaries

Workflow for New Compound Handling

This workflow ensures that a newly received unsaturated keto-fatty acid is stored under optimal conditions to maximize its shelf-life and experimental reliability.

Caption: Workflow for receiving and storing new unsaturated keto-fatty acids.

Table 1: Recommended Storage Conditions Summary

Parameter	Short-Term Storage (< 1 month)	Long-Term Storage (> 1 month)	Rationale
Temperature	-20°C	-80°C	Significantly reduces the rate of chemical degradation and oxidation.[2]
Form	In high-purity organic solvent	In high-purity organic solvent	Unsaturated lipids are unstable as neat powders/oils due to hygroscopicity.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Inert Gas (Argon or Nitrogen)	Minimizes exposure to oxygen, preventing auto-oxidation of double bonds.[2][7]
Container	Amber Glass Vial	Amber Glass Vial	Protects from light and prevents leaching from plastic containers.[2][7]
Cap	Teflon-Lined Screw Cap	Teflon-Lined Screw Cap	Provides an inert, secure seal to prevent evaporation and contamination.[7]

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during your experiments.

Problem: My analytical results (LC-MS, GC-MS) show multiple unexpected peaks.

Possible Cause 1: Oxidation

• Why it happens: Exposure to atmospheric oxygen, peroxides in solvents, or light can create a cascade of oxidation products (hydroperoxides, aldehydes, etc.), each producing a different analytical signal.[1] The double bonds are the primary sites of oxidation.

• Validation: Check for mass additions corresponding to oxygen atoms (+16, +32 Da).

• Solution: Always handle and store the compound under an inert atmosphere (argon/nitrogen).[7] Use fresh, high-purity solvents and protect samples from light. Consider adding an antioxidant like BHT or tocopherol to your extraction solvent, but be aware of its potential to interfere with some assays.[13][14]

Possible Cause 2: Isomerization

• Why it happens: The keto group and double bonds can be susceptible to isomerization (e.g., cis/trans) under certain pH, light, or temperature conditions.

• Validation: Isomers will have the same mass but different retention times.

• Solution: Maintain a neutral pH unless your protocol specifies otherwise. Store at -80°C and protect from light.

Possible Cause 3: Hydrolysis

• Why it happens: If the fatty acid is an ester (e.g., a methyl ester), exposure to water (from moist air or non-anhydrous solvents) can cause it to hydrolyze back to the free fatty acid.

• Validation: Look for the mass of the corresponding free fatty acid.

• Solution: Use anhydrous solvents and handle the compound in a dry environment. Store desiccated when in solid form (though this is not recommended for unsaturated lipids).[7]

Caption: Troubleshooting decision tree for unexpected analytical peaks.

Problem: I'm seeing poor reproducibility between experiments.

Possible Cause: Inconsistent Stock Solution Integrity

• Why it happens: If the main stock solution is repeatedly warmed, opened to the air, and refrozen, it will degrade over time. Early experiments will use a pure compound, while later ones will use a degraded mixture.

• Solution: Aliquot, aliquot, aliquot! Upon preparing a stock solution, immediately divide it into single-use volumes in separate vials.[12] Use a fresh vial for each experiment. This ensures that every experiment starts with a compound of the same quality.

Possible Cause: Freeze-Thaw Degradation

• Why it happens: Each freeze-thaw cycle can cause physical and chemical stress, leading to increased degradation. Studies have shown that even a single freeze-thaw cycle can reduce the content of polyunsaturated fatty acids.[5][6]

• Solution: Minimize freeze-thaw cycles by using single-use aliquots. If a vial must be used multiple times, ensure it is warmed quickly, used, purged with inert gas, and refrozen immediately.

Detailed Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the steps for safely dissolving a neat unsaturated keto-fatty acid to create a stable, concentrated stock solution.

Materials:

• Unsaturated keto-fatty acid (neat)

• High-purity, anhydrous ethanol (or other suitable solvent)

• Amber glass vials with Teflon-lined caps

• Gas-tight syringe

• Argon or Nitrogen gas with regulator

• Calibrated analytical balance

Procedure:

• Equilibration: Remove the container of the neat compound from the freezer and allow it to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound.

• Weighing: Tare a sterile amber glass vial on the balance. Quickly weigh the desired amount of the neat compound into the vial and record the mass. Minimize air exposure time.

• Solvent Addition: Calculate the volume of solvent needed to achieve the target concentration. Using a glass syringe, add the solvent to the vial.

• Dissolution: Cap the vial and vortex gently until the compound is fully dissolved. Sonication on ice can be used to aid dissolution if necessary.[9]

• Inerting: Uncap the vial and gently flush the headspace with a stream of argon or nitrogen for 15-30 seconds.

• Sealing: Immediately and tightly seal the vial with a Teflon-lined cap.

• Labeling & Storage: Clearly label the vial with the compound name, concentration, solvent, and date. Store at -80°C.

Protocol 2: Preparation of Fatty Acid-BSA Complexes for Cell Culture

This protocol, adapted from established methods, describes the preparation of a fatty acid solution complexed with BSA for delivery into cell culture media.[10][11]

Materials:

• Concentrated fatty acid stock solution (e.g., 150 mM in ethanol)

• Fatty acid-free BSA solution (e.g., 10% w/v in MilliQ water, sterile filtered)

• Sterile cell culture medium

• Sterile tubes

Procedure:

• Pre-warming: Warm the required volumes of BSA solution and cell culture medium in a 37°C water bath.

• BSA Preparation: In a sterile tube, place the required volume of the 10% BSA solution. For example, to prepare 1 mL of final working solution, start with 67 µL of 10% BSA.[11]

• Complexation: Add the required volume of the concentrated fatty acid stock solution to the warm BSA. For a 0.5 mM final concentration from a 150 mM stock, this would be 3.3 µL.[11]

• Incubation: Gently mix and incubate the fatty acid-BSA mixture at 37°C for at least 30-60 minutes to allow for complexation.[10][11] Visually inspect the solution; it should be clear. Discard if cloudy.[10]

• Final Dilution: Add the fatty acid-BSA complex to the pre-warmed cell culture medium to reach the final desired volume and concentration.

• Control Preparation: Prepare a vehicle control by adding an equivalent amount of the solvent (e.g., ethanol) to the BSA solution and following the same incubation and dilution steps.[10]

References

• Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. National Institutes of Health (NIH). Available at: [Link]

• Effect of Freeze-Thaw Cycles on the Oxidation of Protein and Fat and Its Relationship with the Formation of Heterocyclic Aromatic Amines and Advanced Glycation End Products in Raw Meat. National Institutes of Health (NIH). Available at: [Link]

• What solvent should we use for fatty acid standards storage? ResearchGate. Available at: [Link]

• Preparation of BSA complexed free fatty acids for in vitro studies. Protocols.io. Available at: [Link]

• Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage. MDPI. Available at: [Link]

• Which solvent is best for dissolving long chain fatty acids? ResearchGate. Available at: [Link]

• Effect of Natural Food Antioxidants against LDL and DNA Oxidative Changes. National Institutes of Health (NIH). Available at: [Link]

• Evaluating the In Vitro Potential of Natural Extracts to Protect Lipids from Oxidative Damage. National Institutes of Health (NIH). Available at: [Link]

• Preparation of BSA complexed free fatty acids for in vitro studies. Protocols IO - 衍因科技. Available at: [Link]

• Effect of Freeze-Thaw Cycles on Amino Acids and Fatty Acids in Rabbit Meat. Food Science. Available at: [Link]

• Lipid Peroxidation and Antioxidant Protection. MDPI. Available at: [Link]

• Phytic Acid Inhibits Lipid Peroxidation In Vitro. National Institutes of Health (NIH). Available at: [Link]

• Lipidomics 101: Workflow, Techniques, Applications & Pitfalls. MetwareBio. Available at: [Link]

• Lipidomics Sample Preparation FAQ. MetwareBio. Available at: [Link]

• Effect of Multiple Freeze-Thaw Cycles on Lipid Degradation and Lipid Oxidation of Grass Carp Surimi Containing Different Amounts of Pork Back Fat. National Institutes of Health (NIH). Available at: [Link]

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• 5. Effect of Freeze-Thaw Cycles on the Oxidation of Protein and Fat and Its Relationship with the Formation of Heterocyclic Aromatic Amines and Advanced Glycation End Products in Raw Meat - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Resolving Co-elution in Lipid Mediator Analysis

Welcome to the technical support center for lipid mediator analysis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating and quantifying these potent signaling molecules. Lipid mediators, such as eicosanoids and specialized pro-resolving mediators (SPMs), are notoriously challenging to analyze due to their structural similarity, low abundance, and the presence of numerous isomers and isobars. Co-elution is therefore a frequent and critical obstacle to achieving accurate and reliable results.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. It is structured to help you diagnose and resolve specific issues encountered during your LC-MS experiments, grounded in the scientific principles of chromatography and mass spectrometry.

Troubleshooting Guide: From Poor Peaks to Confirmed Co-elution

This section addresses the most common chromatographic problems that can indicate or lead to co-elution. Each question is followed by an expert analysis of the potential causes and a set of actionable solutions.

Problem Area 1: Sub-optimal Peak Shape & Resolution

Question: My chromatographic peaks are broad, tailing, or fronting. What are the likely causes and how can I fix this?

Answer: Poor peak shape is a primary indicator of sub-optimal chromatography that can mask the presence of co-eluting species. The cause often lies in undesirable secondary interactions between your analytes and the stationary phase, or issues with your mobile phase composition.

• Causality & Explanation:

  • Secondary Interactions: Lipid mediators are acidic, containing carboxylic acid groups. If the mobile phase pH is not low enough, these groups can be deprotonated and interact with residual, un-capped silanols on the silica backbone of the column. This leads to peak tailing.

  • Mobile Phase Mismatch: Injecting a sample in a solvent that is significantly stronger (more organic) than the initial mobile phase can cause the analyte band to spread before it reaches the column, resulting in broad or split peaks.

  • Column Overload: Injecting too much analyte can saturate the stationary phase, leading to peak fronting. While lipid mediators are typically in low concentrations, this can be an issue with highly concentrated standards or extracts.

• Solutions:

  • Mobile Phase Acidification: Ensure your aqueous mobile phase contains a small amount of a weak acid, such as 0.1% acetic acid or 0.01-0.1% formic acid.[1] This will suppress the ionization of the carboxyl groups, minimizing secondary interactions and improving peak shape.

  • Match Injection Solvent: Whenever possible, dissolve your final extract in a solvent that is as close in composition to the initial mobile phase as possible. If you must use a stronger solvent for solubility, keep the injection volume to a minimum (e.g., < 5 µL).

  • Check for Column Degradation: A deteriorating column, particularly at the head, can cause peak splitting and tailing. Try flushing the column or reversing it (if the manufacturer allows) to wash away contaminants. If the problem persists, the column may need to be replaced.

Question: I'm seeing shouldered or split peaks for a single analyte standard. What does this indicate?

Answer: This phenomenon almost always points to a problem at the head of the analytical column or an issue with the injection process itself.

• Causality & Explanation:

  • Column Contamination/Void: Particulate matter from the sample or LC system can clog the inlet frit of the column. This creates a channel or void in the stationary phase bed, causing the sample band to split as it enters the column, leading to a split or shouldered peak.

  • Injector Problems: A partially blocked injector needle or seat can also cause the sample to be introduced onto the column in a distorted band.

  • Solvent Effects: As mentioned previously, a significant mismatch between the injection solvent and the mobile phase can cause peak distortion that manifests as shouldering or splitting.

• Solutions:

  • Install a Guard Column: The best practice is to always use a guard column or an in-line filter before your analytical column. This is a small, disposable column that will catch particulates and strongly retained matrix components, protecting your expensive analytical column.

  • Filter Your Samples: Ensure all samples are centrifuged and filtered (e.g., through a 0.22 µm filter) before injection to remove any particulate matter.

  • Perform Injector Maintenance: Systematically clean the injector components according to the manufacturer's instructions.

  • Optimize Injection Volume/Solvent: Reduce the injection volume or re-evaluate the composition of your sample diluent.

Problem Area 2: Resolving Isobaric & Isomeric Interferences

Question: My data suggests co-elution of two important lipid mediators. How can I definitively confirm this and then resolve them?

Answer: Confirming and resolving co-elution of isomers (same mass, different structure) and isobars (same nominal mass, different elemental composition) is the central challenge in lipid mediator analysis.[2][3] A multi-step approach is required.

• High-Resolution Mass Spectrometry (HRMS): If you suspect isobaric interference (e.g., PC 33:1 vs. PE 36:1), an HRMS instrument like a QTOF or Orbitrap can distinguish them by their exact mass.[3] If the masses are different, they are isobars. If the exact mass is identical, they are isomers.

• Tandem MS (MS/MS) Analysis: Analyze the product ion scans of the co-eluting peak. Different isomers, while having the same parent mass, will often produce unique fragment ions due to differences in the position of hydroxyl groups or double bonds.[4] If you see a composite spectrum with fragments from both known analytes, co-elution is confirmed.

• Analyze Individual Standards: Inject pure standards of each suspected co-eluting compound separately using the same method. If they elute at the exact same retention time, you have confirmed a chromatographic co-elution that must be addressed.

If co-elution is confirmed, the primary goal is to modify the chromatography to force the compounds to separate.

• Causality & Explanation: Separation is achieved by exploiting subtle differences in the physicochemical properties of the isomers. This could be polarity, shape, or chirality. Your choice of column and mobile phase will determine which of these properties you can leverage.

• Solutions:

  • Gradient Optimization: This is the first and easiest parameter to change.

    • Decrease the Gradient Slope: A slower, shallower gradient increases the time analytes spend interacting with the stationary phase, providing more opportunity for separation.[5] For example, if your gradient ramps from 20% to 80% organic over 10 minutes, try extending that to 15 or 20 minutes.

    • Isocratic Hold: Introduce an isocratic hold at a specific mobile phase composition just before the co-eluting pair is expected to elute. This can often improve resolution for closely related compounds.

  • Change Column Chemistry: If gradient optimization fails, a different stationary phase is needed. Reversed-phase C18 columns are a workhorse, but other chemistries can provide alternative selectivity.[6]

Column Chemistry	Principle of Separation	Best For Separating...
C18 (ODS)	Primarily hydrophobicity (acyl chain length and saturation).	General purpose, good for separating lipids with different carbon chain lengths and double bond numbers.[1][6]
Biphenyl	Offers pi-pi interactions in addition to hydrophobicity.	Isomers with aromatic rings or conjugated double bond systems, such as lipoxins and resolvins.
Pentafluorophenyl (PFP)	Provides dipole-dipole, pi-pi, and ion-exchange interactions.	Positional isomers of hydroxylated fatty acids (HETEs).
Chiral Stationary Phase (CSP)	Enantioselective interactions based on 3D structure.	R and S enantiomers of lipids, which are often biologically distinct (e.g., 15(R)-HETE vs. 15(S)-HETE).[7][8][9]

When chromatographic separation is exceptionally difficult, advanced MS techniques can provide an additional dimension of separation.

• Ion Mobility Spectrometry (IMS): IMS separates ions in the gas phase based on their size, shape, and charge (their collisional cross-section, or CCS).[10][11] This technique can often resolve isomers that are inseparable by LC alone.[12][13][14] Combining LC with IMS-MS provides a powerful three-dimensional separation (retention time, CCS, and m/z).[15]

Workflow for Troubleshooting Co-elution Issues

The following diagram outlines a systematic approach to diagnosing and solving co-elution problems.

Caption: A systematic workflow for diagnosing and resolving co-elution.

Frequently Asked Questions (FAQs)

Q1: How critical is sample preparation for preventing co-elution?

A1: It is absolutely critical. A clean sample is the foundation of a good separation. The primary goal of sample preparation is to remove interfering matrix components (e.g., phospholipids, triglycerides) that are present at much higher concentrations than your target lipid mediators.[16][17] If not removed, these components can co-elute with your analytes, causing ion suppression and potentially masking their presence. Solid-Phase Extraction (SPE) is the most common and effective technique for this purpose.[17][18] A well-optimized SPE protocol selectively enriches your analytes of interest while removing the bulk of the matrix.[16]

Q2: What are the best starting conditions for developing a new LC method for specialized pro-resolving mediators (SPMs)?

A2: A great starting point is a C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.8 µm particle size) with a binary mobile phase system.[1]

• Mobile Phase A: Water with 0.1% acetic acid.

• Mobile Phase B: Acetonitrile/Methanol (e.g., 80:15 v/v) with 0.1% acetic acid.[1]

• Gradient: A shallow linear gradient is recommended. For example, start at ~20-30% B, ramp to 98% B over 20-25 minutes, hold for a few minutes, and then re-equilibrate.[1][6][19] This provides a good general-purpose separation for a wide range of SPMs and eicosanoids.[2] From here, you can optimize the gradient slope and column chemistry as needed to resolve specific critical pairs.

Q3: Can I use the same LC-MS method for both prostaglandins and resolvins?

A3: Yes, it is common to develop a single comprehensive method to analyze multiple classes of lipid mediators simultaneously.[2][20][21] Prostaglandins, leukotrienes, resolvins, and maresins can all be retained and separated on a reversed-phase C18 column.[1][22] However, achieving baseline separation for all potential isomers across all classes in a single run is extremely challenging.[2] Typically, methods are optimized to resolve the most biologically relevant or problematic co-eluting pairs, while relying on scheduled Multiple Reaction Monitoring (MRM) and unique mass transitions to distinguish others.

Q4: My retention times are drifting between injections. Is this a sign of co-elution?

A4: While not a direct sign of co-elution, retention time drift is a serious issue that compromises data quality and makes it impossible to reliably identify compounds. It indicates a problem with the stability of your LC system.

• Common Causes:

  • Inadequate Column Equilibration: Ensure the column is fully equilibrated back to initial conditions between runs. A 5-10 column volume re-equilibration is standard.

  • Mobile Phase Instability: Mobile phases can change composition over time due to evaporation of the more volatile organic component. Prepare fresh mobile phases daily.

  • Pump Malfunction: Leaks or failing check valves in the LC pump can lead to inconsistent solvent delivery and pressure fluctuations, causing retention time drift.

  • Temperature Fluctuations: Column temperature significantly affects retention. Use a thermostatted column compartment to maintain a stable temperature.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Lipid Mediator Enrichment

This protocol is a general guideline for enriching lipid mediators from biological fluids (e.g., plasma, cell culture supernatant) using a C18 SPE cartridge.[23][24]

• Sample Preparation:

  • To 1 mL of sample, add an appropriate internal standard (e.g., 1 ng of d8-LTB4, d4-PGE2).

  • Precipitate proteins by adding 2-3 volumes of cold methanol.

  • Incubate at -20°C for at least 45 minutes to facilitate protein precipitation.[24]

  • Centrifuge at high speed (e.g., 13,000 g) for 15 minutes at 4°C.

  • Collect the supernatant and acidify to pH ~3.5 with dilute acid (e.g., 0.1% formic acid).[6]

• SPE Cartridge Conditioning (e.g., 100 mg C18):

  • Wash the cartridge with 5 mL of methanol.

  • Equilibrate the cartridge with 5 mL of water (pH 3.5).[23] Do not let the cartridge run dry.

• Sample Loading:

  • Load the acidified supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water (pH 3.5) to remove salts and polar impurities.

  • Wash with 5 mL of hexane to elute non-polar lipids like triglycerides.[24]

• Elution:

  • Elute the target lipid mediators with 5 mL of methyl formate or ethyl acetate.[24]

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen gas.[22] Caution: Avoid overheating.

  • Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of the initial mobile phase (e.g., 50:50 methanol/water) for LC-MS analysis.[24]

References

• 1. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous lipidomic analysis of three families of bioactive lipid mediators leukotrienes, resolvins, protectins and related hydroxy-fatty acids by liquid chromatography/electrospray tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chiral chromatography-tandem mass spectrometry applied to the determination of pro-resolving lipid mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Targeted chiral lipidomics analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chiral clues to lipid identity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Resolving Lipid Isomers with Novel Ion Mobility Mass Spectrometry Methods | Lab Manager [labmanager.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. diva-portal.org [diva-portal.org]
• 17. Detection of Lipid Mediators of Inflammation in the Human Tear Film - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. sciex.com [sciex.com]
• 22. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 23. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 24. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Effects of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and Other Oxylipins

This guide provides a comparative analysis of the biological effects of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate against other well-characterized oxylipins. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, offers insights into experimental design, and presents detailed protocols to facilitate further investigation into this class of lipid mediators.

Introduction to Oxylipins: A Universe of Bioactive Lipids

Oxylipins are a diverse family of oxygenated metabolites derived from polyunsaturated fatty acids (PUFAs) through enzymatic or non-enzymatic pathways. These molecules are critical signaling mediators in a vast array of physiological and pathological processes, including inflammation, immune responses, pain perception, and tissue repair. The biological activity of an oxylipin is dictated by its specific chemical structure, the precursor fatty acid from which it is derived, and the cellular context in which it acts.

The major enzymatic pathways for oxylipin biosynthesis involve cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) epoxygenases.[1] Generally, oxylipins derived from omega-6 PUFAs, such as linoleic acid (LA) and arachidonic acid (AA), are considered pro-inflammatory, while those originating from omega-3 PUFAs, like alpha-linolenic acid (ALA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA), tend to exhibit anti-inflammatory and pro-resolving properties.[2][3] However, this is a generalization, and the specific biological effects can be highly nuanced.[2]

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: An Emerging Player

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a keto-derivative of linoleic acid, an omega-6 fatty acid. While it is commercially available as an ester product, detailed studies on its specific biological activities are currently limited in the public domain.[4] However, based on its structural similarity to other keto- and hydroxy-oxylipins, we can hypothesize its potential roles and mechanisms of action. The presence of a keto group and the methyl ester modification are key features that likely influence its bioactivity, bioavailability, and metabolic fate compared to its corresponding free acid.

Comparative Analysis: Biological Effects and Signaling Pathways

To understand the potential biological impact of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, we will compare it with other well-studied classes of oxylipins.

Pro-inflammatory vs. Anti-inflammatory Potential

• Prostaglandins and Leukotrienes (Pro-inflammatory): Derived primarily from arachidonic acid via the COX and LOX pathways, respectively, prostaglandins (e.g., PGE₂) and leukotrienes (e.g., LTB₄) are potent mediators of inflammation, pain, and fever. They act through specific G-protein coupled receptors (GPCRs) to elicit their effects.[5][6]

• Resolvins, Protectins, and Maresins (Anti-inflammatory/Pro-resolving): These specialized pro-resolving mediators (SPMs) are derived from omega-3 fatty acids like EPA and DHA. They actively orchestrate the resolution of inflammation, promoting tissue repair and homeostasis.[2]

• Linoleic Acid-Derived Oxylipins (Context-Dependent): Oxylipins derived from linoleic acid can have dual roles. While some, like certain prostaglandins, are pro-inflammatory, others may possess anti-inflammatory properties.[7][8] For instance, some studies suggest that enhancing the production of certain linoleic and alpha-linolenic acid-derived oxylipins can dampen the inflammatory phenotype of macrophages.[7][9]

Given that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a derivative of linoleic acid, its inflammatory potential is likely context-dependent and warrants direct experimental investigation.

Signaling Mechanisms: PPARs and GPCRs

Oxylipins exert their effects by binding to and modulating the activity of specific receptors, primarily peroxisome proliferator-activated receptors (PPARs) and G-protein coupled receptors (GPCRs).[5][10]

• Peroxisome Proliferator-Activated Receptors (PPARs): These are nuclear receptors that, upon activation by ligands, regulate the expression of genes involved in lipid metabolism, inflammation, and cellular differentiation.[11][12] Several keto- and hydroxy-fatty acids have been identified as PPAR agonists.[13][[“]][15][16] For example, 13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid, a structural isomer of the free acid form of the topic compound, has been shown to activate PPARγ in adipocytes.[15] It is plausible that Methyl 15-oxo-9(Z),12(Z)-octadecadienoate or its de-esterified form could also modulate PPAR activity.

• G-Protein Coupled Receptors (GPCRs): This large family of transmembrane receptors mediates cellular responses to a wide variety of external stimuli. Many oxylipins, including prostaglandins and leukotrienes, have their own specific GPCRs.[6][17] Ketone bodies, which share a keto functional group, have also been shown to signal through GPCRs like GPR41.[18]

The following diagram illustrates the general signaling pathways of oxylipins.

Caption: General signaling pathways of oxylipins via GPCRs and PPARs.

Experimental Workflows for Characterizing Biological Effects

To elucidate the biological effects of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a series of well-established in vitro assays can be employed. The following section details the rationale and step-by-step protocols for key experiments.

Assessment of Cytotoxicity and Cell Viability

Before evaluating the specific biological activities of a compound, it is crucial to determine its effect on cell viability to establish a non-toxic working concentration range. The MTT and XTT assays are colorimetric methods widely used for this purpose.[19][20][21][22]

Experimental Workflow: Cell Viability Assay

Caption: Workflow for assessing cell viability using MTT or XTT assays.

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells (e.g., RAW 264.7 macrophages, 3T3-L1 pre-adipocytes) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• Compound Treatment: Prepare serial dilutions of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and control oxylipins in cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀).

Evaluation of Anti-inflammatory Activity

To investigate the potential anti-inflammatory effects, the ability of the compound to suppress the production of pro-inflammatory cytokines in stimulated immune cells can be measured. Lipopolysaccharide (LPS) is commonly used to induce an inflammatory response in macrophages. Cytokine levels can be quantified using ELISA or multiplex assays.[23][24][25][26][27][28][29][30]

Protocol: Cytokine Profiling in LPS-Stimulated Macrophages

• Cell Seeding and Pre-treatment: Seed RAW 264.7 macrophages in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight. Pre-treat the cells with non-toxic concentrations of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate or control oxylipins for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Cytokine Measurement: Measure the concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatants using specific ELISA kits or a multiplex immunoassay according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels in the compound-treated groups to the LPS-only treated group to determine the inhibitory effect.

Assessment of PPARγ Agonist Activity

To determine if Methyl 15-oxo-9(Z),12(Z)-octadecadienoate can activate PPARγ, a common method is to assess its ability to induce adipogenesis in pre-adipocyte cell lines like 3T3-L1. PPARγ is a master regulator of adipocyte differentiation.[15]

Protocol: 3T3-L1 Adipocyte Differentiation Assay

• Cell Culture: Culture 3T3-L1 pre-adipocytes to confluence in a 6-well plate.

• Induction of Differentiation: Two days post-confluence, induce differentiation by treating the cells with a differentiation medium containing insulin, dexamethasone, and IBMX, along with varying concentrations of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Maintenance: After 2 days, replace the induction medium with a maintenance medium containing insulin and the test compounds. Replenish the medium every 2 days.

• Lipid Accumulation Staining: After 8-10 days, assess adipocyte differentiation by staining the intracellular lipid droplets with Oil Red O.

• Quantification: Elute the stain from the cells and quantify the absorbance at 520 nm to measure the extent of lipid accumulation.

Data Summary and Comparative Table

The following table summarizes the expected outcomes and provides a framework for comparing the biological effects of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate with other oxylipins.

Oxylipin Class	Precursor Fatty Acid	Typical Biological Effect	Primary Signaling Pathway(s)	Expected Effect on Cytokine Production (LPS-stimulated macrophages)	Expected Effect on Adipogenesis (3T3-L1 cells)
Methyl 15-oxo-9(Z),12(Z)-octadecadienoate	Linoleic Acid (Omega-6)	Hypothesized: Context-dependent (potentially anti-inflammatory)	Hypothesized: PPARs, GPCRs	Hypothesized: Decrease	Hypothesized: Increase (if PPARγ agonist)
**Prostaglandins (e.g., PGE₂) **	Arachidonic Acid (Omega-6)	Pro-inflammatory	GPCRs	Increase	Variable
Leukotrienes (e.g., LTB₄)	Arachidonic Acid (Omega-6)	Pro-inflammatory	GPCRs	Increase	No direct effect
Resolvins (e.g., Resolvin D1)	DHA (Omega-3)	Anti-inflammatory, Pro-resolving	GPCRs (e.g., ALX/FPR2)	Decrease	May promote
13-oxo-OTA	Alpha-Linolenic Acid (Omega-3)	Anti-diabetic, Adipogenic[15]	PPARγ[15]	Not reported	Increase[15]
9-hydroxy-octadecatrienoic acid methyl ester	Alpha-Linolenic Acid (Omega-3)	Anti-inflammatory[31]	LOX inhibition[31]	Decrease[31]	Not reported

Conclusion

While direct experimental evidence for the biological effects of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is currently lacking, its structural features suggest it is a promising candidate for investigation as a bioactive lipid mediator. Based on the activities of related keto- and hydroxy-oxylipins, it is plausible that this compound may exhibit anti-inflammatory properties and/or modulate cellular metabolism through pathways involving PPARs. The experimental workflows and comparative data presented in this guide provide a robust framework for researchers to systematically characterize the biological functions of this and other novel oxylipins, ultimately contributing to a deeper understanding of lipid signaling in health and disease.

References

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• 31. (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cross-Validation of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate Quantification Methods

For researchers, scientists, and drug development professionals, the precise quantification of lipid mediators like Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is paramount. This oxidized metabolite of linoleic acid is implicated in a range of physiological and pathological processes, making its accurate measurement critical for advancing our understanding of lipid signaling and for the development of novel therapeutics. This guide provides an in-depth, objective comparison of the two primary analytical methodologies for the quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This document is structured to provide not just procedural steps, but also the scientific rationale behind the methodological choices, ensuring a robust and reproducible analytical workflow. We will delve into the intricacies of sample preparation, derivatization, instrumentation, and data analysis for both platforms, culminating in a comparative analysis to guide your selection of the most appropriate method for your research needs.

The Analytical Challenge: The Need for Derivatization

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, an oxo-fatty acid methyl ester (oxo-FAME), presents unique analytical challenges. Its polarity and thermal lability can lead to poor chromatographic peak shape and inaccurate quantification. To overcome these hurdles, derivatization is a critical step in both GC-MS and LC-MS/MS workflows.

For GC-MS analysis, the primary goal of derivatization is to increase the volatility and thermal stability of the analyte. This is typically achieved by converting the keto group to a more stable and less polar derivative, such as an oxime.

In the context of LC-MS/MS, while the analyte can be measured directly, derivatization can significantly enhance ionization efficiency, leading to improved sensitivity and more robust quantification, particularly at low concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS): A Classic Approach

GC-MS is a powerful and well-established technique for the analysis of volatile and semi-volatile compounds.[1][2] For oxo-FAMEs, this method offers high chromatographic resolution and the ability to generate reproducible electron ionization (EI) mass spectra, which are valuable for structural confirmation.

GC-MS Experimental Workflow

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• 1. gcms.cz [gcms.cz]
• 2. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Isotopic Labeling for the Accurate Measurement of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Introduction: The Challenge of Quantifying a Key Oxidative Stress Biomarker

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a keto-derivative of linoleic acid, is a member of the oxylipin family of signaling molecules. Oxylipins are products of polyunsaturated fatty acid oxidation and are deeply involved in a host of physiological and pathological processes, including inflammation, cardiovascular disease, and immunity.[1][2][3] The accurate measurement of specific oxylipins like Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in biological matrices such as plasma or tissue is of paramount importance for researchers seeking to understand disease mechanisms and identify reliable biomarkers of oxidative stress.[4]

However, the quantitative analysis of these molecules is fraught with challenges. Their low endogenous concentrations, the presence of numerous structurally similar isomers, and their susceptibility to degradation during sample handling make them difficult to measure accurately.[1][2][3] Furthermore, complex biological samples introduce "matrix effects" in mass spectrometry, where other components in the sample can interfere with the ionization of the target analyte, leading to inaccurate measurements.[5]

To overcome these obstacles, the gold standard analytical approach is isotope dilution mass spectrometry (ID-MS). This technique involves the addition of a known quantity of a stable isotope-labeled (SIL) version of the analyte to the sample at the earliest stage of preparation. This internal standard (IS) behaves almost identically to the endogenous analyte throughout extraction, chromatography, and ionization, effectively normalizing for sample loss and matrix effects.[6] This guide provides an in-depth comparison of isotopic labeling strategies for the robust and accurate quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, grounded in established analytical principles and validated protocols.

Part 1: Isotopic Labeling Strategies: A Head-to-Head Comparison

The choice of an internal standard is the most critical factor in developing a reliable ID-MS method. Here, we compare three common approaches, outlining their principles, performance, and ideal use cases.

Method 1: The Gold Standard - Stable Isotope-Labeled Internal Standard (SIL-IS)

This method utilizes a chemically identical version of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in which several atoms have been replaced with heavy isotopes (e.g., ¹³C or ²H/Deuterium).

• Principle : The SIL-IS is spiked into the sample before any processing steps. Because it shares the same physicochemical properties as the analyte, it experiences the same losses during extraction and the same ionization suppression or enhancement in the mass spectrometer. The mass spectrometer can distinguish between the light (endogenous) and heavy (SIL-IS) forms based on their mass difference. Quantification is based on the ratio of the analyte's signal to the SIL-IS's signal, which remains constant regardless of recovery or matrix effects.

• Advantages :

  • Highest Accuracy and Precision : Corrects for variability at every stage of the analytical process.

  • Regulatory Acceptance : This is the preferred method for bioanalytical submissions to regulatory bodies like the FDA.[7]

• Disadvantages :

  • Availability and Cost : Synthesis of a custom SIL-IS can be complex and expensive.[8][9][10][11] Commercially available standards for every specific oxylipin are not always available.

Method 2: The Practical Alternative - Isotopic Derivatization

When a dedicated SIL-IS is not feasible, isotopic derivatization offers a clever alternative. This involves chemically modifying the analyte—in this case, the ketone group—with a reagent that introduces a stable isotope tag.

• Principle : The sample extract is split into two portions. One is derivatized with a "light" reagent (containing natural abundance isotopes), and the other is derivatized with a "heavy" version of the same reagent. A known amount of an authentic, non-labeled standard of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is also derivatized with the heavy reagent to serve as the internal standard. The two portions are then combined for LC-MS/MS analysis. Reagents like Girard's reagent P or various hydrazines are commonly used for carbonyl groups.[12][13]

• Advantages :

  • Broad Applicability : Can be used for any analyte with a reactive functional group when a SIL-IS is unavailable.

  • Improved Sensitivity : Derivatization can add a permanently charged group to the molecule, significantly improving its ionization efficiency in the mass spectrometer.[14]

• Disadvantages :

  • Correction Limitations : Derivatization occurs after the initial extraction steps. Therefore, it cannot correct for analyte losses during sample preparation (e.g., solid-phase extraction).

  • Reaction Efficiency : The derivatization reaction must be complete and highly reproducible for the method to be accurate.

Method 3: The Compromise - Structurally Similar Internal Standard

This approach uses a SIL-IS of a different but structurally related compound, for instance, a deuterated version of another keto-octadecadienoate.

• Principle : The assumption is that the structurally similar IS will have extraction recovery and ionization properties that are close to the actual analyte.[1]

• Advantages :

  • Accessibility : Labeled standards for more common oxylipins are more likely to be commercially available.

• Disadvantages :

  • Inaccurate Correction : Even small structural differences can lead to significant variations in extraction efficiency and ionization response, introducing a systematic error (bias) into the measurement. This method cannot perfectly account for matrix effects.

  • Lower Trustworthiness : This approach is generally not acceptable for regulatory validation but can be useful for preliminary or screening studies where relative changes are more important than absolute concentrations.

Table 1: Comparison of Isotopic Labeling Strategies

Feature	Stable Isotope-Labeled IS (Gold Standard)	Isotopic Derivatization	Structurally Similar IS
Principle	Chemically identical, mass-shifted analog	Chemical tagging with light/heavy reagents	Different compound with similar structure
Correction	Extraction loss, matrix effects, instrument variability	Matrix effects, instrument variability (post-extraction)	Partial correction, potential for bias
Accuracy	Highest	Good to High	Moderate to Low
Precision	Highest	High	Moderate
Cost/Availability	High cost, often requires custom synthesis	Moderate cost, reagents are available	Lower cost, better availability
Best Use Case	Regulated bioanalysis, clinical trials, absolute quantification	When SIL-IS is unavailable, targeted metabolomics	Exploratory research, relative quantification

Part 2: Experimental Workflows and Protocols

Achieving accurate data requires meticulous execution of validated protocols. Below are detailed methodologies for sample preparation and analysis.

Experimental Workflow: The Gold Standard Approach

The following diagram illustrates the complete workflow for the accurate quantification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate using a dedicated SIL-IS.

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• 9. Design, Synthesis and Evaluation of 15N- and 13C-Labeled Molecular Probes as Hyperpolarized Nitric Oxide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. ddtjournal.com [ddtjournal.com]

A Researcher's Guide to the Comparative Analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in Biological Tissues

This guide provides a comprehensive framework for the comparative analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a keto-derivative of linoleic acid, across different biological tissues. We will delve into its biochemical significance, the expected distribution based on enzymatic pathways, and a robust, validated methodology for its precise quantification. This document is intended for researchers, scientists, and drug development professionals seeking to investigate the role of this and other related oxylipins in physiology and disease.

Introduction: The Significance of Keto-Fatty Acids

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is the methyl ester of 15-oxo-octadecadienoic acid (15-oxo-ODE). It belongs to a class of bioactive lipids known as oxylipins or, more broadly, octadecanoids, which are oxygenated metabolites of 18-carbon polyunsaturated fatty acids.[1][2] These molecules are not merely metabolic byproducts but are critical signaling mediators in a host of biological processes, most notably inflammation.[1][3]

The presence of an α,β-unsaturated ketone functional group confers electrophilic properties to molecules like 15-oxo-ODE, allowing them to interact with and modulate the function of key cellular proteins.[4] Analogous compounds, such as 15-oxo-eicosatetraenoic acid (15-oxo-ETE) derived from arachidonic acid, have been shown to exert anti-inflammatory effects by activating Nrf2-regulated antioxidant responses and inhibiting the pro-inflammatory NF-κB pathway.[4] Furthermore, related keto-octadecanoids are known endogenous ligands for peroxisome proliferator-activated receptors (PPARs), master regulators of lipid metabolism and inflammation.[5][6]

Accurate quantification of these lipids in different tissues is therefore paramount to understanding their role in health and disease, from inflammatory bowel disease to metabolic disorders.[3] However, this is analytically challenging due to their low endogenous concentrations, structural similarity to a vast number of other lipids, and chemical instability.[7][8]

Biosynthesis and Rationale for Tissue-Specific Distribution

The precursor to 15-oxo-ODE is linoleic acid, an essential omega-6 fatty acid. Its biosynthesis is a multi-step enzymatic process. Understanding this pathway is key to predicting which tissues are likely to contain higher levels of the analyte.

• 15-Lipoxygenase (15-LOX): This enzyme catalyzes the insertion of molecular oxygen into linoleic acid to form 15(S)-hydroperoxyoctadeca-9,12-dienoic acid (15-HpODE).

• Peroxidase Activity: Glutathione peroxidases (GPx) rapidly reduce the unstable hydroperoxide group of 15-HpODE to a more stable hydroxyl group, yielding 15(S)-hydroxyoctadeca-9,12-dienoic acid (15-HODE).

• 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH): This crucial dehydrogenase oxidizes the hydroxyl group of 15-HODE to a ketone, forming the final product, 15-oxo-ODE.[4][9]

The tissue-specific expression of these enzymes, particularly 15-PGDH, is the primary determinant of 15-oxo-ODE levels. 15-PGDH is known to be highly expressed in tissues such as the lung, kidney, placenta, and colon epithelial cells.[4][5] Therefore, it is logical to hypothesize that these tissues will exhibit higher concentrations of 15-oxo-ODE compared to tissues with lower 15-PGDH activity, such as the liver or brain.

The analyte , Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, is the methyl ester form. While some fatty acid methyl esters exist endogenously, it is frequently formed as an artifact during sample extraction and processing if methanol is used as a solvent, a common practice in lipidomics. It is crucial to maintain consistent methodology to ensure that comparisons between tissues are valid, regardless of the origin of methylation.

Caption: Simplified biosynthesis pathway of Methyl 15-oxo-ODE.

Comparative Levels in Tissues: A Representative Overview

Tissue	Key Enzyme Expression (15-PGDH)	Expected Relative Level of 15-oxo-ODE	Rationale
Lung	Very High	High	High metabolic activity and role in mediating inflammatory resolution.[4]
Kidney	High	High	Significant expression of dehydrogenases for lipid mediator catabolism.[4]
Colon	High (Epithelial Cells)	Medium to High	15-PGDH is highly active in colonic cells for PPARγ ligand synthesis.[5]
Adipose Tissue	Moderate	Moderate	Important site for lipid signaling and PPARγ activity.[6][11]
Liver	Low to Moderate	Low to Moderate	While a central metabolic organ, 15-PGDH activity is lower than in lung/kidney.[10]
Brain	Low	Low	Generally lower levels of peripheral oxylipin biosynthetic enzymes.
Plasma/Serum	Variable (Reflects spillover)	Low	Represents the net balance of production and clearance from all tissues.

Validated Analytical Methodology: Quantification by LC-MS/MS

The accurate and precise quantification of keto-oxylipins requires a highly sensitive and specific analytical method.[7][10] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.[1][7] The following protocol provides a self-validating system through the incorporation of an internal standard.

Experimental Workflow Diagram

Caption: UPLC-MS/MS workflow for tissue oxylipin quantification.

Step-by-Step Protocol

1. Materials & Reagents

• Tissues: Collected and immediately snap-frozen in liquid nitrogen. Stored at -80°C.

• Analytical Standard: Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

• Internal Standard (IS): Stable isotope-labeled analogue (e.g., Methyl 15-oxo-ODE-d4). This is critical for correcting for analyte loss during sample preparation and for variations in MS ionization.

• Solvents: LC-MS grade methanol, acetonitrile, water, and formic acid.

• SPE Cartridges: Mixed-mode anion exchange cartridges (e.g., Waters Oasis MAX).[12]

• Homogenizer: Bead-based or probe sonicator.

2. Sample Preparation (Self-Validating System)

• Weighing: Accurately weigh ~50 mg of frozen tissue. Perform all initial steps on dry ice to prevent enzymatic activity.

• Homogenization: Place the tissue in a 2 mL tube with ceramic beads. Add 1 mL of ice-cold methanol containing the internal standard at a known concentration (e.g., 10 ng/mL).

  • Causality: Cold methanol serves three purposes: it precipitates proteins, begins the lipid extraction, and the presence of the IS from the very first step ensures that any subsequent losses of analyte are mirrored by losses of the IS, enabling accurate correction.

• Extraction: Homogenize the tissue until fully dissociated. Centrifuge at >10,000 x g for 10 minutes at 4°C. Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition: Pass 2 mL of methanol, followed by 2 mL of water through the SPE cartridge.

  • Load: Dilute the supernatant from step 3 with 4 mL of water containing 0.1% formic acid and load it onto the cartridge. The acidic pH ensures the carboxyl group (if the parent acid is present) is protonated, but the primary target will be retained by the anion exchange mechanism.

  • Wash: Wash with 2 mL of water, followed by 2 mL of methanol to remove neutral lipids and interferences.

  • Elute: Elute the target analytes with 2 mL of methanol containing 2% formic acid.

  • Causality: SPE is a crucial cleanup step. It removes phospholipids and other matrix components that can cause ion suppression in the mass spectrometer, thereby increasing sensitivity and reproducibility.[12]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 75:25 Water:Acetonitrile with 0.01% formic acid).

3. UPLC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system (UPLC/UHPLC) is required for resolving isobaric compounds.[7][12]

  • Column: C18 reversed-phase column (e.g., ACQUITY Premier BEH C18, 2.1 x 150 mm).[12]

  • Mobile Phase A: 0.01% formic acid in water.

  • Mobile Phase B: 0.01% formic acid in acetonitrile.

  • Gradient: A shallow gradient is essential for separating structurally similar oxylipins. A typical gradient might run from 25% B to 95% B over 20-25 minutes.[10][12]

• MS System: A tandem quadrupole mass spectrometer (QqQ) is ideal for targeted quantification.[7]

  • Ionization Mode: Electrospray Ionization, Negative Mode (ESI-). Keto-fatty acids ionize efficiently in negative mode.[7]

  • Analysis Mode: Multiple Reaction Monitoring (MRM). This highly specific mode involves selecting the precursor ion (the [M-H]- of the analyte) and fragmenting it to produce a specific product ion. The instrument only records the signal for this specific transition, dramatically reducing chemical noise.

  • MRM Transitions (Example):

    • Analyte (Methyl 15-oxo-ODE): Precursor m/z 307.2 → Product m/z (requires empirical determination, likely involving loss of methanol or cleavage at the keto group).

    • Internal Standard (Methyl 15-oxo-ODE-d4): Precursor m/z 311.2 → Product m/z (corresponding fragment).

4. Data Analysis & Quantification

• Calibration Curve: Prepare a series of calibration standards by spiking known amounts of the analytical standard into a surrogate matrix (e.g., buffer or stripped plasma) along with a fixed concentration of the internal standard.

• Quantification: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Apply a linear regression to the curve.

• Calculate Tissue Concentration: Determine the concentration in the unknown samples by interpolating their area ratios onto the calibration curve. Normalize the final value to the initial tissue weight (e.g., results in ng/g of tissue).

Conclusion and Future Directions

The comparative analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and its parent acid across different tissues is a promising avenue for understanding lipid-mediated signaling in physiology and pathology. Based on the known distribution of biosynthetic enzymes, tissues like the lung and kidney are expected to be primary sites of production. The robust LC-MS/MS methodology detailed here provides a reliable framework for testing this hypothesis and exploring how the levels of this potent signaling molecule change in response to disease or therapeutic intervention. Future studies should aim to generate comprehensive quantitative maps of this and other keto-fatty acids across a wider range of tissues and disease models to fully elucidate their biological roles.

References

• Benchchem. Application Note & Protocol: Quantitative Analysis of 11-HEPE and Other Oxylipins in Tissues by LC-MS/MS.
• MDPI. Methods of the Analysis of Oxylipins in Biological Samples.
• National Institutes of Health (NIH). Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry.
• National Institutes of Health (NIH). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples.
• SpringerLink. Quantification of Total Ketone Bodies in Biological Matrices Using Stable Isotope-Labeled Internal Standards and RP-UHPLC-MS/MS.
• National Institutes of Health (NIH). Determination of ketone bodies in biological samples via rapid UPLC-MS/MS.
• Biochemical and Biophysical Research Communications. Biosynthesis of 12-oxo-10,15(Z)-phytodienoic acid: identification of an allene oxide cyclase.
• Waters Corporation. Targeted UPLC-MS/MS Analysis of Oxylipins.
• ResearchGate. Determination of ketone bodies in biological samples via rapid UPLC-MS/MS | Request PDF.
• ACS Publications. The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi | Chemical Reviews.
• ResearchGate. 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells.
• National Institutes of Health (NIH). The octadecanoids: an emerging class of lipid mediators.
• National Institutes of Health (NIH). 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived electrophilic mediator of inflammatory signaling pathways.
• ResearchGate. 15-oxo-Eicosatetraenoic Acid, a Metabolite of Macrophage 15-Hydroxyprostaglandin Dehydrogenase That Inhibits Endothelial Cell Proliferation.
• PubMed. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes.
• PubMed. Evaluation of the odd fatty acids 15:0 and 17:0 in serum and adipose tissue as markers of intake of milk and dairy fat.

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• 12. waters.com [waters.com]

A Comparative Guide to the Biological Activities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and its Parent Fatty Acid, Linoleic Acid

A Technical Resource for Researchers, Scientists, and Drug Development Professionals

Introduction: From Essential Nutrient to Bioactive Modulator

Linoleic acid, a naturally occurring omega-6 fatty acid, is an essential component of the human diet, playing a crucial role in maintaining the structural integrity of cell membranes and serving as a precursor for a variety of signaling molecules.[1][2][3] Its biological significance extends to energy production, the formation of the skin's water barrier, and as a building block for other bioactive lipids.[1][2] However, the introduction of functional groups, such as a keto group and esterification, can dramatically alter the molecule's biological profile. This guide provides a comparative analysis of the known biological activities of the essential fatty acid 9(Z),12(Z)-octadecadienoic acid (linoleic acid) and its oxidized derivative, Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. While direct experimental data on the 15-oxo methyl ester derivative is limited, this guide will synthesize available information on related oxidized linoleic acid metabolites (OXLAMs) to provide a comprehensive and insightful comparison for the scientific community.

Linoleic Acid (9(Z),12(Z)-octadecadienoic acid): The Essential Precursor

Linoleic acid is a polyunsaturated fatty acid that the human body cannot synthesize and must therefore be obtained from dietary sources.[1][3] It is a fundamental component of cellular lipids and a key player in numerous physiological processes.

• Structural Role: As a primary constituent of phospholipids, linoleic acid contributes to the fluidity and flexibility of cellular membranes.[1][3]

• Energy Source: Like other fatty acids, linoleic acid can be metabolized through β-oxidation to generate ATP.[1][2][3]

• Precursor to Bioactive Molecules: Linoleic acid is the parent compound for the synthesis of arachidonic acid, which is a precursor to a wide range of eicosanoids, including prostaglandins and leukotrienes, that are involved in inflammation and cellular signaling.[1]

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: An Oxidized Metabolite with Potential for Altered Bioactivity

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a derivative of linoleic acid that has undergone oxidation to introduce a ketone group at the 15th carbon and has been esterified with a methyl group. Such modifications are known to significantly impact the biological activity of fatty acids. While specific data on this molecule is sparse, the broader class of oxidized linoleic acid metabolites (OXLAMs), which includes various hydroxy and oxo derivatives, has been the subject of extensive research. These studies provide a framework for postulating the potential bioactivities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Comparative Biological Activities: A Tale of Two Molecules

The introduction of a keto group and methyl ester to the linoleic acid backbone is expected to confer distinct biological properties. While linoleic acid itself can have pro-inflammatory effects through its conversion to arachidonic acid, its oxidized metabolites often exhibit more potent and specific activities.

Biological Activity	9(Z),12(Z)-octadecadienoic acid (Linoleic Acid)	Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (Inferred)
Anti-inflammatory	Can be pro-inflammatory via conversion to arachidonic acid and subsequently pro-inflammatory eicosanoids.[1]	Likely possesses direct anti-inflammatory properties. Other oxidized linoleic acid metabolites, such as 13-LAHLA, have demonstrated the ability to suppress the secretion of pro-inflammatory cytokines.[4][5]
Cytotoxicity	Generally not cytotoxic at physiological concentrations.	May exhibit selective cytotoxicity towards cancer cells. Other oxo-derivatives of fatty acids have shown cytotoxic activity against various cancer cell lines.
Receptor Interaction	Can activate PPARs, influencing lipid metabolism.[2]	Potentially a more specific ligand for nuclear receptors like PPARγ, similar to other oxidized fatty acids. Activation of PPARγ can modulate adipogenesis and glucose metabolism.
Cell Signaling	Can activate the NF-κB signaling pathway, a key regulator of inflammation.	May modulate NF-κB and MAPK signaling pathways, potentially inhibiting pro-inflammatory gene expression.

Mechanistic Insights: The Impact of Oxidation and Esterification

The presence of the 15-oxo group and the methyl ester in Methyl 15-oxo-9(Z),12(Z)-octadecadienoate likely alters its interaction with cellular targets compared to linoleic acid.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a group of nuclear receptors that play a critical role in lipid and glucose metabolism. Both linoleic acid and its oxidized metabolites can act as ligands for PPARs. However, the oxidized derivatives often exhibit higher affinity and specificity. The 15-oxo group could enhance binding to the ligand-binding domain of PPARγ, potentially leading to a more potent regulation of target gene expression involved in adipocyte differentiation and insulin sensitivity.

Caption: Proposed differential activation of PPAR by Linoleic Acid and its 15-oxo methyl ester derivative.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of the inflammatory response. Linoleic acid has been shown to activate NF-κB, leading to the expression of pro-inflammatory genes. In contrast, some oxidized fatty acids have demonstrated the ability to inhibit NF-κB activation. The 15-oxo group on the fatty acid chain could interfere with the signaling cascade that leads to NF-κB activation, potentially by modulating the activity of upstream kinases or by preventing the degradation of IκBα.

Caption: Contrasting effects of Linoleic Acid and its potential 15-oxo derivative on the NF-κB signaling pathway.

Experimental Protocols for Comparative Analysis

To empirically determine the differential biological activities of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and linoleic acid, a series of in vitro assays are recommended.

Cell Viability and Cytotoxicity Assessment (MTT/XTT Assay)

This assay determines the effect of the compounds on cell viability and proliferation.

Workflow:

Caption: Workflow for assessing cytotoxicity using the MTT/XTT assay.

Detailed Protocol:

• Cell Seeding: Seed cells (e.g., RAW 264.7 macrophages for inflammation studies, or various cancer cell lines for cytotoxicity) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare stock solutions of linoleic acid and Methyl 15-oxo-9(Z),12(Z)-octadecadienoate in a suitable solvent (e.g., ethanol or DMSO). Prepare serial dilutions of the compounds in cell culture medium and treat the cells. Include a vehicle control.

• Incubation: Incubate the treated cells for 24, 48, or 72 hours.

• MTT/XTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) or 50 µL of XTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization (for MTT): If using MTT, carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm for MTT or 450 nm for XTT using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values.

Anti-inflammatory Activity Assessment (Nitric Oxide Inhibition Assay)

This assay measures the ability of the compounds to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Workflow:

Caption: Workflow for the nitric oxide inhibition assay.

Detailed Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of linoleic acid and Methyl 15-oxo-9(Z),12(Z)-octadecadienoate for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL.

• Incubation: Incubate the cells for 24 hours.

• Supernatant Collection: Collect 50 µL of the cell culture supernatant.

• Griess Reaction: Add 50 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to the supernatant.

• Absorbance Measurement: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of nitric oxide inhibition compared to the LPS-stimulated control.

Conclusion and Future Directions

While linoleic acid is an essential fatty acid with well-defined physiological roles, its oxidative modification into molecules like Methyl 15-oxo-9(Z),12(Z)-octadecadienoate has the potential to unlock a new spectrum of biological activities. Based on the current understanding of related oxidized linoleic acid metabolites, it is plausible that the 15-oxo methyl ester derivative could exhibit significant anti-inflammatory and potentially selective cytotoxic effects.

The provided experimental protocols offer a robust framework for the direct comparative analysis of these two molecules. Such studies are crucial to elucidate the specific biological functions of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and to assess its potential as a novel therapeutic agent. Future research should also focus on identifying the specific cellular receptors and signaling pathways that are modulated by this compound, which will provide a deeper understanding of its mechanism of action and its potential applications in drug development.

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A Head-to-Head Comparison of GC-MS and LC-MS for Keto-FAME Analysis: An In-Depth Technical Guide

For researchers, scientists, and professionals in drug development, the accurate analysis of keto-fatty acid methyl esters (keto-FAMEs) is paramount for advancing our understanding of various metabolic pathways and disease states. The choice of analytical methodology is a critical decision that dictates the quality and applicability of the resulting data. This guide provides an in-depth, head-to-head comparison of the two most prominent analytical platforms for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction to Keto-Fatty Acid Methyl Esters (Keto-FAMEs)

Keto-fatty acids are critical intermediates in numerous metabolic processes. Their analysis, often after conversion to their more volatile methyl esters (FAMEs), provides valuable insights into cellular metabolism, disease pathology, and the effects of therapeutic interventions. However, the inherent chemical properties of keto-FAMEs, including their polarity and thermal lability, present unique analytical challenges.

Gas Chromatography-Mass Spectrometry (GC-MS): The Established Standard

GC-MS has long been a cornerstone for the analysis of fatty acids and their derivatives.[1] Its high chromatographic resolution makes it particularly adept at separating complex mixtures of isomers.[1] However, for keto-FAMEs, direct analysis by GC-MS is often not feasible due to their low volatility and potential for thermal degradation at the high temperatures required for gas chromatography.[2]

The Necessity of Derivatization in GC-MS

To overcome these limitations, a critical sample preparation step—derivatization—is mandatory. This chemical modification process converts the polar keto and carboxylic acid functional groups into less polar, more volatile, and more thermally stable derivatives.[2] This not only facilitates their passage through the GC column but also improves chromatographic peak shape and enhances detection sensitivity.[2]

A common and effective derivatization strategy for keto-fatty acids involves a two-step process:

• Oximation: The keto group is protected by reacting it with a reagent such as methoxyamine hydrochloride. This crucial step prevents keto-enol tautomerization, which would otherwise lead to multiple peaks for a single analyte, complicating the analysis.[2][3]

• Esterification/Silylation: The carboxylic acid group is converted to a methyl ester (if not already in FAME form), and any other active hydrogens are often silylated. Silylation replaces active hydrogens with a trimethylsilyl (TMS) group, significantly increasing the molecule's volatility.[2][3]

Ionization in GC-MS: Electron Ionization (EI)

The standard ionization technique in GC-MS is Electron Ionization (EI).[4] In EI, high-energy electrons bombard the analyte molecules as they elute from the GC column.[5][6] This is considered a "hard" ionization technique because it imparts significant energy to the molecules, leading to extensive and reproducible fragmentation.[4][5] The resulting mass spectrum is a unique "fingerprint" of the molecule, which can be matched against spectral libraries like NIST and Fiehn for confident identification.[7][8]

Caption: GC-MS workflow for keto-FAME analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS): A Versatile Alternative

LC-MS has emerged as a powerful and versatile platform for the analysis of a wide range of biomolecules, including those that are non-volatile and thermally labile.[9] This makes it inherently well-suited for the analysis of many lipids in their native form, often circumventing the need for extensive derivatization.[1]

Derivatization in LC-MS: Enhancing Sensitivity and Specificity

While not always mandatory, derivatization can still be employed in LC-MS to enhance ionization efficiency and improve the sensitivity and specificity of the analysis. For keto-acids, derivatization with reagents like o-phenylenediamine (OPD) can create stable derivatives with excellent ionization characteristics.[10] Other strategies have been developed to improve detection in positive electrospray ionization mode.[11]

Ionization in LC-MS: The "Soft" Approach of Electrospray Ionization (ESI)

The most common ionization technique for LC-MS is Electrospray Ionization (ESI).[12] ESI is a "soft" ionization method that typically generates intact protonated or deprotonated molecules ([M+H]+ or [M-H]-).[6][12] This is highly advantageous for preserving the molecular weight information of the analyte. The ionization efficiency of fatty acids in ESI can be influenced by their chain length and degree of saturation.[13][14] Tandem mass spectrometry (MS/MS) can then be used to generate structurally informative fragment ions for identification and quantification.[15][16]

Caption: LC-MS workflow for keto-FAME analysis.

Head-to-Head Performance Comparison

Feature	GC-MS	LC-MS
Analyte Volatility	Requires volatile analytes; mandatory derivatization for keto-FAMEs.[1]	Suitable for non-volatile and thermally labile compounds; derivatization is optional but can improve performance.[9]
Chromatographic Resolution	Excellent separation of isomers.[1]	Generally lower than GC, but sufficient for many applications.
Ionization Technique	Hard ionization (Electron Ionization - EI) providing extensive fragmentation and library-matchable spectra.[4][5]	Soft ionization (Electrospray Ionization - ESI) preserving the molecular ion.[12]
Sensitivity	High sensitivity, often in the picogram to femtogram range.	Very high sensitivity, capable of reaching femtogram to attogram levels.[7]
Selectivity	High, especially with high-resolution mass spectrometry.	High, particularly with tandem mass spectrometry (MS/MS) and Multiple Reaction Monitoring (MRM).[17]
Sample Throughput	Can be lower due to longer run times and required derivatization steps.	Generally higher, with faster run times possible.[10]
Cost & Complexity	Instrumentation is generally less expensive and easier to maintain.	Instrumentation is typically more expensive and requires a higher level of technical expertise.[9]
Compound Coverage	Primarily for volatile and semi-volatile compounds.[7]	Broader applicability to a wider range of compounds, including polar and ionic species.[9]

Experimental Protocols

• Lipid Extraction: Extract total lipids from the biological sample using a modified Folch method with a mixture of methanol and dichloromethane.[18]

• Derivatization:

  • Oximation: To the dried lipid extract, add a solution of methoxyamine hydrochloride in pyridine. Heat at 37°C for 90 minutes.[3] This step protects the keto groups.[3]

  • Silylation: Add N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and heat at 37°C for 30 minutes to derivatize the carboxylic acid and any other active hydrogens.[3]

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use a suitable capillary column (e.g., HP-5MS) for separation.

  • Employ a temperature gradient program, for example, starting at 50°C and ramping up to 220°C.[19]

  • Acquire mass spectra in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 50-550.[19]

• Data Analysis: Identify compounds by comparing their retention times and mass spectra to those of authentic standards and by searching against spectral libraries (e.g., NIST).[7][8]

• Deproteinization and Extraction: Deproteinize the sample and extract the keto acids.

• Derivatization (OPD):

  • To the extracted sample, add a solution of o-phenylenediamine (OPD).

  • The reaction proceeds to form stable quinoxalinol derivatives.[10]

• LC-MS/MS Analysis:

  • Inject the derivatized sample into an LC-MS/MS system.

  • Separate the derivatives on a C18 reversed-phase column.

  • Detect the analytes using a tandem mass spectrometer in positive electrospray ionization mode with Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions.[20]

• Data Analysis: Quantify the keto acids by comparing the peak areas to a standard curve constructed using known concentrations of derivatized standards.

Conclusion and Recommendations

The choice between GC-MS and LC-MS for keto-FAME analysis is contingent upon the specific goals of the research.

GC-MS is the preferred method when:

• High-resolution separation of complex isomeric mixtures is required.

• Confident identification through library matching of EI fragmentation patterns is a priority.

• Cost-effectiveness and established, robust protocols are important considerations.

LC-MS is the superior choice when:

• Analysis of a broader range of lipids, including intact and non-volatile species, is desired.

• High sensitivity and high throughput are critical for the study.[10]

• The preservation of the molecular ion for isotopic enrichment studies or further fragmentation analysis is necessary.

Ultimately, for a comprehensive understanding of lipid metabolism, a cross-validation approach utilizing both GC-MS and LC-MS can provide the most complete and reliable data.[1] A thorough in-house validation is always recommended to ensure the chosen method meets the specific performance criteria of the laboratory.

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A Researcher's Guide to the Quantitative Analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: A Comparative Study of Internal Standards

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism and oxidative stress, the accurate quantification of specific oxidized lipids is paramount. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a keto-derivative of linoleic acid, is an important marker of lipid peroxidation. Its precise measurement can provide critical insights into various physiological and pathological processes. However, the inherent variability in sample preparation and analytical instrumentation presents a significant challenge to achieving reliable quantification. The use of an appropriate internal standard is the cornerstone of a robust analytical method, compensating for these variations and ensuring data integrity.

This guide provides an in-depth technical comparison of internal standards for the analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. We will explore the rationale behind the selection of an internal standard, compare the performance of different alternatives, and provide supporting experimental workflows for both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Critical Role of the Internal Standard

An ideal internal standard co-behaves with the analyte of interest throughout the entire analytical process—from extraction and derivatization to chromatographic separation and detection—without interfering with its measurement. For the analysis of fatty acid methyl esters (FAMEs) and their oxidized counterparts, the choice of an internal standard is not trivial. The most effective internal standards are those that are chemically and physically similar to the analyte.

Comparison of Internal Standard Strategies

The selection of an internal standard for the analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate hinges on a trade-off between ideal chemical mimicry and practical availability. Here, we compare two primary strategies: the "gold standard" stable isotope-labeled internal standard and a practical, widely used alternative, the odd-chain FAME.

Strategy 1: The Gold Standard - Stable Isotope-Labeled Internal Standard

A stable isotope-labeled (SIL) internal standard, typically a deuterated analog of the analyte, is considered the most accurate choice for mass spectrometry-based quantification.[1][2]

• Rationale: A deuterated standard has nearly identical chemical and physical properties to the analyte. It will have a very similar extraction efficiency, derivatization yield (if applicable), and chromatographic retention time. The key difference is its mass, allowing it to be distinguished from the analyte by the mass spectrometer. This near-perfect chemical mimicry provides the most effective correction for sample loss and matrix effects.

• Proposed Internal Standard: Deuterated Methyl 15-oxo-9(Z),12(Z)-octadecadienoate (e.g., d4-Methyl 15-oxo-9(Z),12(Z)-octadecadienoate). While not always commercially available off-the-shelf, custom synthesis is an option for well-funded research. A practical and excellent alternative is a deuterated version of a closely related precursor or metabolite, such as deuterated methyl linoleate or other deuterated oxylipins derived from linoleic acid, which are available from suppliers like Cayman Chemical.[1][3]

Strategy 2: The Practical Alternative - Odd-Chain Fatty Acid Methyl Ester

When a SIL standard is not feasible due to cost or availability, an odd-chain FAME is a robust and widely accepted alternative, particularly for GC-based methods.[4][5]

• Rationale: Odd-chain fatty acids (e.g., C17:0, C19:0) are generally not present in significant amounts in biological samples, thus avoiding interference with endogenous analytes. Their chemical properties as saturated FAMEs are sufficiently similar to the target analyte to provide reasonable correction for variability during sample preparation and injection.

• Proposed Internal Standard: Methyl nonadecanoate (C19:0). This is a commercially available, high-purity standard that is well-resolved from C18 fatty acid derivatives in most chromatographic systems.

Comparative Analysis

Feature	Stable Isotope-Labeled Standard (e.g., d4-Analyte)	Odd-Chain FAME (e.g., C19:0)
Accuracy & Precision	Highest achievable, corrects for matrix effects effectively.	Good, but may not perfectly mimic the behavior of an unsaturated, oxidized analyte in all matrices.
Chemical Similarity	Nearly identical to the analyte.	Structurally different (saturated vs. unsaturated and oxidized), leading to potential differences in extraction and ionization.
Endogenous Interference	None.	Typically none in most biological systems.
Availability & Cost	Often requires custom synthesis, leading to higher cost and longer lead times. Deuterated precursors are more accessible.	Readily available from multiple commercial sources at a lower cost.
Analytical Platform	Ideal for both LC-MS/MS and GC-MS.	Primarily used in GC-MS and GC-FID; can be used in LC-MS but may have different ionization efficiency.

Analytical Methodologies: A Head-to-Head Comparison

The choice of analytical platform is as critical as the selection of the internal standard. Both GC-MS and LC-MS/MS are powerful techniques for the quantification of oxylipins, each with its own set of advantages and disadvantages.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers excellent chromatographic resolution and is a well-established technique for FAME analysis. However, it necessitates a derivatization step to convert the parent fatty acid into its more volatile methyl ester.[6][7]

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry for the Structural Confirmation of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid metabolites is paramount. This guide provides an in-depth technical comparison for confirming the identity of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, a keto-derivative of linoleic acid methyl ester, using high-resolution mass spectrometry (HRMS). We will explore the rationale behind experimental design, compare its expected fragmentation to that of its key isomers, and provide a detailed protocol for confident structural elucidation.

Methyl 15-oxo-9(Z),12(Z)-octadecadienoate is a member of the oxylipin family, which are bioactive metabolites derived from the oxidation of polyunsaturated fatty acids.[1][2] These molecules are implicated in a wide range of physiological and pathological processes, making their precise identification critical.[1] High-resolution mass spectrometry, with its ability to provide exact mass measurements and detailed fragmentation information, is the cornerstone for the structural characterization of such complex lipids.[3]

The Challenge of Isomerism in Oxylipins

A significant analytical hurdle in oxylipin research is the prevalence of isomers—molecules with the same elemental composition but different structural arrangements.[2] For Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, common and biologically relevant isomers include Methyl 9-oxo-9(Z),12(Z)-octadecadienoate and Methyl 13-oxo-9(Z),12(Z)-octadecadienoate.[4][5] These isomers are often co-eluted in chromatographic separations, making their differentiation by retention time alone unreliable. Therefore, distinct fragmentation patterns in tandem mass spectrometry (MS/MS) are essential for their unequivocal identification.

Strategic Approach to HRMS Analysis

Our experimental strategy is centered on exploiting the structural differences between the 15-oxo, 13-oxo, and 9-oxo isomers to generate unique product ions in the gas phase. The position of the ketone group along the fatty acid chain is the primary determinant of the fragmentation pathways.

Experimental Workflow

The following diagram illustrates the comprehensive workflow for the analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Caption: Predicted α-cleavage fragmentation for isomeric oxo-octadecadienoate methyl esters.

Interpreting the Fragmentation Data

The table below summarizes the key diagnostic fragment ions that allow for the differentiation of the three isomers. The presence and relative abundance of these ions are critical for structural confirmation.

Isomer	Characteristic Fragment Ion 1 (m/z)	Proposed Structure/Loss	Characteristic Fragment Ion 2 (m/z)	Proposed Structure/Loss
Methyl 15-oxo-	251.2017	Cleavage at C14-C15	279.2329	Cleavage at C15-C16
Methyl 13-oxo-	223.1703	Cleavage at C12-C13	251.2017	Cleavage at C13-C14
Methyl 9-oxo-	169.1234	Cleavage at C8-C9	197.1547	Cleavage at C9-C10

As illustrated, the fragment at m/z 279.2329 is highly specific for the 15-oxo isomer, arising from the cleavage of the C15-C16 bond. Conversely, the ion at m/z 223.1703 would be a strong indicator of the 13-oxo isomer, and the ion at m/z 169.1234 would be characteristic of the 9-oxo isomer. The common fragment at m/z 251.2017 can be observed for both the 15-oxo and 13-oxo isomers, highlighting the importance of considering the complete fragmentation pattern.

Detailed Experimental Protocol

This protocol outlines a robust method for the analysis of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate and its isomers.

1. Sample Preparation (Solid-Phase Extraction)

• Objective: To isolate lipids from the sample matrix and remove interfering substances.

• Materials: C18 SPE cartridges, methanol, water, ethyl acetate, hexane.

• Procedure:

  • Condition the C18 SPE cartridge with 6 mL of methanol followed by 6 mL of water.

  • Load the acidified sample (pH ~3.5) onto the cartridge.

  • Wash the cartridge with 6 mL of water, followed by 6 mL of hexane to remove non-polar lipids.

  • Elute the oxylipins with 6 mL of ethyl acetate.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent (e.g., 100 µL of methanol/water 80:20 v/v) for LC-MS analysis.

2. Liquid Chromatography

• Objective: To achieve chromatographic separation of the analytes.

• System: An ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Gradient: A suitable gradient to resolve the compounds of interest, for example:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-30% B

  • 18.1-20 min: 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

3. High-Resolution Mass Spectrometry

• Objective: To acquire accurate mass and fragmentation data.

• Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

• Capillary Voltage: -3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• MS1 Acquisition: Full scan from m/z 50 to 500.

• MS/MS Acquisition: Data-dependent acquisition (DDA) or targeted MS/MS of the precursor ion at m/z 307.2279.

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

Conclusion

The definitive identification of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate necessitates a meticulous analytical approach. High-resolution mass spectrometry, coupled with tandem MS, provides the necessary specificity to distinguish it from its structural isomers. By carefully analyzing the fragmentation patterns and comparing them to known standards or predicted pathways, researchers can achieve unambiguous structural confirmation. The characteristic fragment ions generated by α-cleavage relative to the position of the oxo group serve as a reliable diagnostic tool. This guide provides the foundational knowledge and a practical framework for scientists to confidently identify this and other related oxylipins in their research endeavors.

References

• Dalli, J., et al. (2013). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. NIH Public Access.
• Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins.
• International Lipidomics Society. (n.d.). Oxylipin Analysis.
• Giera, M., et al. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry.
• JoVE. (2024).
• Cayman Chemical. (n.d.). 13-OxoODE.
• PubChem. (n.d.). 9,11-Octadecadienoic acid, 13-oxo-, methyl ester, (9Z,11E)-.
• Yuan, M., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH Public Access.
• Takahashi, H., et al. (2011). Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato. Bioscience, Biotechnology, and Biochemistry.
• Kühn, H., et al. (1990). Occurrence of 9- and 13-keto-octadecadienoic acid in biological membranes oxygenated by the reticulocyte lipoxygenase. Archives of Biochemistry and Biophysics.
• BenchChem. (2025). A Comparative Guide to the Isomeric Differentiation of Oxo-Fatty Acid Methyl Esters by Mass Spectrometry.
• JoVE. (2024).
• National Institute of Standards and Technology. (n.d.).
• Murata, T. (1977). Analysis of fatty acid methyl esters by a gas--liquid chromatography--chemical ionization mass spectrometry computer system. Journal of Lipid Research.
• ResearchGate. (2016). Mass Spectra of β-Keto Esters.
• Bull, A.W., & Bronstein, J.C. (1990).
• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2.
• Murphy, R. C. (2001). Mass Spectrometric Analysis of Long-Chain Lipids. Mass Spectrometry Reviews.

Sources

• 1. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]
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• 3. benchchem.com [benchchem.com]
• 4. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative and stability analyses of 9- and 13-Oxo-octadecadienoic acids in various species of tomato - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Evaluating Antibody Specificity for Oxidized Lipid Immunoassays

This guide provides a comprehensive, field-proven framework for rigorously evaluating the specificity of antibodies intended for oxidized lipid immunoassays. We will move beyond simple binding checks to build a multi-faceted, self-validating system of experiments that provides unequivocal confidence in your results.

The Core Challenge: Distinguishing the Oxidized from the Native

Lipid peroxidation generates a dizzying array of molecules, such as oxidized phospholipids (oxPLs), malondialdehyde (MDA), and 4-hydroxynonenal (4-HNE)[2][4]. These molecules can exist freely or form adducts with proteins and other biomolecules[5][6]. An ideal antibody must recognize a specific OSE without binding to the parent, unoxidized lipid or to structurally similar, but distinct, OSEs. For instance, an antibody raised against MDA-modified proteins should not cross-react with 4-HNE-modified proteins[6][7]. Failure to ensure this level of specificity is the primary source of unreliable data in this field.

Part 1: The Gold Standard - Competitive ELISA for Epitope Definition

The most definitive method for confirming an antibody's epitope is the competitive (or inhibition) ELISA. This assay directly tests the antibody's ability to be blocked from binding its immobilized target by a soluble, free-form of the same target. It is the single most important experiment to prove that your antibody recognizes the intended oxidized lipid structure.

Causality Behind the Choice:

A direct ELISA only shows that an antibody binds to a coated antigen. It does not prove what specific part of that antigen (the epitope) it recognizes. In a competitive ELISA, the soluble competitor analyte and the coated antigen vie for the antibody's binding sites. A high concentration of the specific soluble analyte will outcompete the coated antigen, leading to a significant drop in signal. This dose-dependent inhibition is the hallmark of true specificity[8][9].

dot

Caption: Workflow for a competitive ELISA to determine antibody specificity.

Experimental Protocol: Competitive ELISA for Anti-MDA Antibody

• Antigen Coating: Coat a 96-well high-binding microplate with 100 µL/well of 2 µg/mL Malondialdehyde-Bovine Serum Albumin (MDA-BSA) in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.[8]

• Washing: Remove the coating solution and wash the plate three times with 200 µL/well of Wash Buffer (PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites by adding 200 µL/well of Blocking Buffer (5% non-fat dry milk or 3% BSA in PBS). Incubate for 1-2 hours at 37°C.[10]

• Competitor Preparation: In a separate plate or tubes, prepare serial dilutions of the soluble competitor (e.g., free MDA, 4-HNE, native BSA, and MDA-BSA) in Assay Diluent (1% BSA in PBS).

• Competition Incubation: Add a fixed, limiting concentration of your primary anti-MDA antibody to each competitor dilution. Incubate this mixture for 1 hour at 37°C to allow the antibody to bind the soluble competitor.[8]

• Transfer to Coated Plate: After washing the blocked plate three times, transfer 100 µL of the antibody-competitor mixtures to the MDA-BSA coated wells. Incubate for 2 hours at room temperature.[10]

• Washing: Wash the plate three times with Wash Buffer.

• Secondary Antibody: Add 100 µL/well of HRP-conjugated secondary antibody (e.g., goat anti-mouse IgG-HRP) diluted in Assay Diluent. Incubate for 1 hour at room temperature.[7]

• Detection: Wash the plate five times with Wash Buffer. Add 100 µL/well of TMB substrate solution and incubate in the dark for 15-20 minutes.[11]

• Stop Reaction: Add 50 µL/well of 2N H2SO4 to stop the reaction.

• Data Acquisition: Read the optical density (OD) at 450 nm. The signal will be inversely proportional to the concentration of the specific competitor.

Part 2: Cross-Reactivity Profiling with a Broader Panel

While competitive ELISA identifies the primary epitope, it's crucial to screen for potential cross-reactivity against a panel of related molecules. This is typically achieved through direct ELISA and Western blotting.

Causality Behind the Choice:

Oxidative stress rarely produces a single species of oxidized lipid. An antibody useful in a biological context must be able to distinguish its target from a sea of structurally similar molecules. For example, an antibody intended to detect oxidized phospholipids on LDL (oxLDL) should show minimal to no binding to native, unoxidized LDL[12][13]. Western blotting is particularly powerful for protein adducts, as it confirms binding to a target of the correct molecular weight and can reveal off-target binding to other proteins[2][14].

Data Presentation: Comparative Binding Analysis

The results from these experiments are best summarized in a table for clear comparison.

Antibody Tested	Target Antigen	Competitor (in ELISA)	Result (IC50 / OD)	Specificity Assessment
Ab-A (Anti-MDA)	MDA-BSA	Free MDA	IC50 = 5 µM	Highly Specific
4-HNE	IC50 > 1000 µM	No Cross-Reactivity
Native BSA	No Inhibition	No Carrier Reactivity
Ab-B (Anti-oxPL)	oxPAPC	oxPAPC	IC50 = 2 µM	Highly Specific
Native PAPC	No Inhibition	No Native Lipid Reactivity
oxPAPE	IC50 = 50 µM	Minor Cross-Reactivity

Experimental Protocol: Western Blot for 4-HNE Adducts

• Sample Preparation: Prepare lysates from cells or tissues known to have undergone oxidative stress. As positive and negative controls, prepare samples of BSA chemically modified with 4-HNE (4-HNE-BSA) and unmodified BSA.[15]

• SDS-PAGE: Separate 20-30 µg of protein per lane on a 12% Tris-HCl polyacrylamide gel.[16]

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane for 1-2 hours at room temperature in 5% non-fat dry milk or 3% BSA in TBS-T (Tris-Buffered Saline with 0.1% Tween-20).[16]

• Primary Antibody Incubation: Incubate the membrane with the anti-4-HNE antibody (e.g., at a 1:1000 dilution) in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBS-T.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

• Detection: Wash the membrane again as in step 6. Apply an ECL (Enhanced Chemiluminescence) substrate and visualize the bands using a chemiluminescence imager. A specific antibody will produce strong bands in the 4-HNE-BSA lane and in lanes with oxidized biological samples, but not in the unmodified BSA lane.[14]

Part 3: The Ultimate Test - Validation in a Biological System

The final and most critical phase of validation is to confirm that the antibody performs as expected in a complex biological context. Immunocytochemistry (ICC) or Immunohistochemistry (IHC) on cells or tissues subjected to oxidative stress provides this essential proof.

Causality Behind the Choice:

An antibody may perform perfectly with purified, immobilized antigens but fail in a cellular environment due to fixation artifacts, epitope masking, or unforeseen cross-reactivity with other cellular components.[17] Observing a specific, inducible signal in a relevant biological model—for example, increased staining in macrophages treated with copper-oxidized LDL versus untreated controls—is the ultimate confirmation of an antibody's utility and specificity.[18]

dot```dot graph ICC_Workflow { layout=dot; rankdir=TB; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

A [label="1. Seed Cells\non Coverslips", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="2. Induce Oxidative Stress\n(e.g., H2O2, oxLDL)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; C [label="3. Fix & Permeabilize\n(e.g., PFA & Triton X-100)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Block Non-Specific Sites\n(e.g., Normal Goat Serum)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="5. Incubate with\nPrimary Antibody", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="6. Wash", fillcolor="#5F6368", fontcolor="#FFFFFF"]; G [label="7. Incubate with Fluorescent\nSecondary Antibody", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="8. Wash & Counterstain\n(e.g., DAPI)", fillcolor="#FBBC05", fontcolor="#202124"]; I [label="9. Mount & Image\n(Fluorescence Microscopy)", shape=parallelogram, fillcolor="#202124", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H -> I; }

Sources

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• 2. Detection of HNE Modification of Proteins in Aging Mouse Tissues: A Western Blot-Based Approach | Springer Nature Experiments [experiments.springernature.com]
• 3. mdpi.com [mdpi.com]
• 4. IgM Antibodies Targeting Malondialdehyde Promote Complement‐Mediated Liver Injury in Alcohol‐Related Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. appliedbiomics.com [appliedbiomics.com]
• 6. Malondialdehyde Monoclonal Antibody (6H6) (MA5-27559) [thermofisher.com]
• 7. Anti-Malondialdehyde Antibody - Mouse Monoclonal [11E3] | StressMarq Biosciences Inc. [stressmarq.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. What is a Competitive ELISA? - Echelon Biosciences [echelon-inc.com]
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Safety & Regulatory Compliance

Navigating the Disposal of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical entities are routine. Equally critical, though sometimes overlooked, is the responsible disposal of these compounds. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, ensuring the safety of laboratory personnel and the protection of our environment.

Core Principles of Chemical Waste Disposal

The foundation of safe laboratory practice rests on the understanding that all chemical waste must be handled in a manner that minimizes risk to human health and the environment. The U.S. Environmental Protection Agency (EPA) provides a regulatory framework for the management of hazardous waste, which is crucial for laboratories to adhere to.[1][2]

Step-by-Step Disposal Protocol for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate

Given the absence of specific hazard data for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, it should be managed as a chemical waste product through your institution's Environmental Health and Safety (EHS) program or a licensed waste disposal contractor.

Waste Identification and Characterization

The first critical step is to classify the waste. Since specific toxicological and environmental hazard data for this compound are not available, it cannot be definitively classified as non-hazardous. Therefore, it must be managed as a hazardous waste.

Key Actions:

• Do not assume it is non-hazardous: The introduction of an oxo group and the unsaturated nature of the fatty acid methyl ester could impart unforeseen reactivity or toxicity.

• Consult your institution's EHS office: They are the ultimate authority on waste classification and disposal procedures within your organization.

Proper Waste Collection and Storage

Proper containment is paramount to prevent accidental release and ensure the safety of laboratory personnel.

Container Selection and Labeling:

• Use a compatible container: A clean, securely sealed container made of a material chemically resistant to organic compounds (e.g., glass or high-density polyethylene) is required. The original product container, if in good condition, is often an ideal choice.[3]

• Label the container clearly: The label should include:

  • The full chemical name: "Methyl 15-oxo-9(Z),12(Z)-octadecadienoate"

  • The words "Hazardous Waste"

  • An indication of the major hazards (e.g., "Caution: Chemical Waste - Handle with Care")

  • The date accumulation started.

  • The name of the principal investigator or laboratory group.

Segregation and Storage:

• Segregate from incompatible materials: Store the waste container away from strong oxidizing agents, acids, and bases to prevent any potential reactions.[3]

• Designated Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within the laboratory. This area must be under the control of laboratory personnel and inspected weekly for any signs of leakage.[3][4]

Arranging for Disposal

Once the waste container is full or ready for disposal, follow your institution's established procedures for waste pickup.

Typical Procedure:

• Complete a waste pickup request form: This is usually available through your EHS department's website or office.

• Provide accurate information: Ensure all details about the chemical waste, including its name and quantity, are accurately recorded on the form.

• Schedule the pickup: EHS personnel or a licensed contractor will collect the waste from your laboratory's SAA.

Decision-Making Flowchart for Disposal

The following diagram illustrates the logical steps for determining the appropriate disposal pathway for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Caption: Disposal decision workflow for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate.

Spill and Emergency Procedures

In the event of a spill, the primary concern is to ensure the safety of all personnel.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Contain the spill with an absorbent material suitable for organic compounds (e.g., vermiculite or a commercial sorbent).

  • Collect the absorbent material in a sealed container and label it as hazardous waste.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Conclusion

The responsible disposal of laboratory chemicals is a cornerstone of scientific integrity and safety. By adhering to the conservative, safety-first approach outlined in this guide for Methyl 15-oxo-9(Z),12(Z)-octadecadienoate, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always prioritize consultation with your institution's Environmental Health and Safety department for guidance specific to your location and facilities.

References

• Stephen F. Austin State University. Disposal Procedures for Non Hazardous Waste. Link

• Daniels Health. The Role of the EPA in Regulating Lab Waste Disposal in Healthcare Facilities. Link

• Rowan University. Non-Hazardous Waste Disposal Guide for Laboratories. Link

• Cornell University Environmental Health and Safety. Disposal of Nonhazardous Laboratory Waste Chemicals. Link

• ReAgent. Laboratory Waste Guide 2025. Link

• Indiana University Environmental Health and Safety. In-Lab Disposal Methods: Waste Management Guide. Link

• Daniels Health. How to Ensure Safe Chemical Waste Disposal in Laboratories. Link

• U.S. Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document. Link

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Link

• U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. Link

• GenMark. Methyl 15-oxo-9(Z),12(Z)-octadecadienoate. Link

• Chemos GmbH & Co.KG. Safety Data Sheet: (Z,Z)-9,12-Octadecadienoic acid. Link

• PubChem. Methyl (9Z,12E)-octadeca-9,12-dienoate. Link

• PubChem. 9,12,15-Octadecatrienoic acid, methyl ester, (9Z,12Z,15Z)-. Link

• Journal of Energy Technologies and Policy. Oxidation Stability of Fatty Acid Methyl Ester under Three Different Conditions. Link

• NIST WebBook. 9,12,15-Octadecatrienoic acid, methyl ester, (Z,Z,Z)-. Link

• Science.gov. methyl ester oxidation: Topics. Link

• Journal of Lipid Research. Preparation of fatty acid methyl esters for gas-liquid chromatography. Link

• ResearchGate. Ester formation during fatty acid methyl esters oxidation. Link

• AOCS. Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Link

• NIST WebBook. 9,12,15-Octadecatrienoic acid, methyl ester, (Z,Z,Z)-. Link

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